N,N-Dimethylpivalamide

• CAS: 24331-71-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Chemical Properties and Structure of N,N-Dimethylpivalamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and structure of N,N-Dimethylpivalamide (CAS No: 24331-71-3). The information is curated for researchers, scientists, and professionals in the field of drug development, with a focus on delivering precise data and actionable methodologies.

Chemical Structure and Identification

N,N-Dimethylpivalamide, also known as N,N,2,2-Tetramethylpropanamide, is a tertiary amide characterized by a bulky tert-butyl group attached to the carbonyl carbon. This steric hindrance significantly influences its chemical reactivity and physical properties.

Table 1: Structural and Identification Data for N,N-Dimethylpivalamide

Identifier	Value
IUPAC Name	N,N,2,2-Tetramethylpropanamide[1]
Synonyms	N,N-Dimethylpivalamide, N,N,2,2-Tetramethylpropionamide, 2,2-Dimethylpropionic acid dimethylamide, N,N-Dimethyl-tert-butylcarboxamide[1]
CAS Number	24331-71-3[1]
Molecular Formula	C₇H₁₅NO[1]
SMILES	CN(C)C(=O)C(C)(C)C[2]
InChI Key	RLVGHTRVYWUWSH-UHFFFAOYSA-N[1]

Physicochemical Properties

The physicochemical properties of N,N-Dimethylpivalamide are summarized in the table below. These properties are crucial for understanding its behavior in various chemical and biological systems.

Table 2: Physicochemical Properties of N,N-Dimethylpivalamide

Property	Value
Molecular Weight	129.20 g/mol [1]
Boiling Point	75-76 °C at 15 mmHg
Melting Point	Not available
Density	Not available
Solubility	Soluble in polar solvents.
Solid Phase Enthalpy of Formation (ΔfH°solid)	-341.2 ± 2.1 kJ/mol[3]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of N,N-Dimethylpivalamide are provided to facilitate its application in research and development.

Synthesis of N,N-Dimethylpivalamide

A common and efficient method for the synthesis of N,N-Dimethylpivalamide is the reaction of pivaloyl chloride with dimethylamine. This reaction is a classic example of nucleophilic acyl substitution.

Experimental Workflow for Synthesis

Caption: Synthesis of N,N-Dimethylpivalamide Workflow.

Detailed Protocol:

• Reaction Setup: In a round-bottom flask under an inert nitrogen atmosphere, dissolve dimethylamine (2 equivalents) in an anhydrous aprotic solvent such as dichloromethane (DCM). Cool the solution to 0°C using an ice bath.

• Addition of Pivaloyl Chloride: Slowly add pivaloyl chloride (1 equivalent) to the stirred dimethylamine solution. Maintain the temperature at 0°C during the addition to control the exothermic reaction.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel and separate the organic layer.

• Purification: Wash the organic layer sequentially with dilute hydrochloric acid, saturated aqueous sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Filter the drying agent and remove the solvent under reduced pressure to yield the crude N,N-Dimethylpivalamide. Further purification can be achieved by vacuum distillation.

Analytical Methodologies

3.2.1. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds like N,N-Dimethylpivalamide.

Experimental Workflow for GC-MS Analysis

Caption: GC-MS Analysis Workflow.

Detailed Protocol:

• Sample Preparation: Prepare a dilute solution of N,N-Dimethylpivalamide in a suitable volatile solvent, such as ethyl acetate.

• Instrumentation:

  • Gas Chromatograph: Equipped with a capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Inlet: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at a temperature of 250°C.

  • Oven Temperature Program: Start at 50°C for 2 minutes, then ramp to 250°C at a rate of 10°C/min, and hold for 5 minutes.

  • Mass Spectrometer: Electron ionization (EI) source at 70 eV. The transfer line temperature should be set to 280°C.

• Data Acquisition: Acquire mass spectra over a range of m/z 40-300.

• Data Analysis: Identify the peak corresponding to N,N-Dimethylpivalamide by its retention time and characteristic mass spectrum, including the molecular ion peak and fragmentation pattern.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR are used to confirm the structure of N,N-Dimethylpivalamide.

Logical Relationship for NMR Structural Confirmation

Caption: NMR Structural Confirmation Logic.

Detailed Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of N,N-Dimethylpivalamide in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• ¹H NMR Spectroscopy:

  • Acquire a proton NMR spectrum on a spectrometer operating at a frequency of 400 MHz or higher.

  • Expected Signals:

    • A singlet corresponding to the nine equivalent protons of the tert-butyl group.

    • Two distinct singlets for the two N-methyl groups due to restricted rotation around the amide C-N bond at room temperature.

• ¹³C NMR Spectroscopy:

  • Acquire a carbon-13 NMR spectrum on the same instrument.

  • Expected Signals:

    • A signal for the carbonyl carbon.

    • A signal for the quaternary carbon of the tert-butyl group.

    • Signals for the methyl carbons of the tert-butyl group.

    • Signals for the two N-methyl carbons.

Signaling Pathways

Currently, there is no scientific literature available that describes specific signaling pathways involving N,N-Dimethylpivalamide. As a synthetic amide, it is not expected to have a direct role in established biological signaling cascades. Its biological effects, if any, would likely be a result of its physicochemical properties and potential off-target interactions, which would require further investigation.

References

• 1. N,N-Dimethylpivalamide [webbook.nist.gov]
• 2. N,N-Dimethylpivalamide (CAS 24331-71-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. N,N-Dimethylpivalamide [webbook.nist.gov]

Technical Guide: Synthesis and Preparation of N,N-Dimethylpivalamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and preparation of N,N-Dimethylpivalamide, a tertiary amide with applications in organic synthesis and pharmaceutical development. The primary focus of this document is the detailed methodology for its preparation via the reaction of pivaloyl chloride with dimethylamine. This guide includes detailed experimental protocols, a summary of quantitative data, and visualizations of the reaction pathway and experimental workflow to aid in the practical application of this synthesis.

Introduction

N,N-Dimethylpivalamide, also known as N,N,2,2-tetramethylpropanamide, is a sterically hindered tertiary amide. Its robust chemical nature, stemming from the bulky tert-butyl group, makes it a useful building block and intermediate in the synthesis of complex organic molecules and active pharmaceutical ingredients. The amide functional group is a cornerstone of many biologically active compounds, and the specific properties of N,N-Dimethylpivalamide make its synthesis a relevant topic for researchers in medicinal chemistry and process development.

The most common and efficient method for the synthesis of N,N-Dimethylpivalamide is the nucleophilic acyl substitution reaction between pivaloyl chloride and dimethylamine. This reaction is typically performed in the presence of a base to neutralize the hydrochloric acid byproduct, driving the reaction to completion.

Synthesis Pathway

The synthesis of N,N-Dimethylpivalamide from pivaloyl chloride and dimethylamine proceeds through a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of dimethylamine attacks the electrophilic carbonyl carbon of pivaloyl chloride. This is followed by the elimination of the chloride ion and deprotonation of the nitrogen by a base to yield the final amide product.

Spectroscopic Profile of N,N-Dimethylpivalamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N,N-Dimethylpivalamide (also known as N,N,2,2-tetramethylpropanamide), a tertiary amide of significant interest in various chemical and pharmaceutical research contexts. This document details its characteristic signatures in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), offering a foundational dataset for its identification, characterization, and quality control.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for N,N-Dimethylpivalamide.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~2.95	Singlet	6H	N-CH₃ (due to restricted rotation, two distinct singlets may be observed)
~1.25	Singlet	9H	C-(CH₃)₃

Note: Due to restricted rotation around the amide C-N bond, the two N-methyl groups can be diastereotopic and may appear as two separate singlets at room temperature.

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
~177	C=O (Amide carbonyl)
~38	C-(CH₃)₃
~36	N-CH₃
~27	C-(CH₃)₃

Table 3: IR Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~2960	Strong	C-H stretch (alkane)
~1640	Strong	C=O stretch (tertiary amide)
~1480	Medium	C-H bend (alkane)
~1280	Medium	C-N stretch

Table 4: Mass Spectrometry Data

m/z	Relative Intensity	Assignment
129	Moderate	[M]⁺ (Molecular Ion)
114	Moderate	[M - CH₃]⁺
86	Strong	[M - C(CH₃)₃]⁺
72	Strong	[N(CH₃)₂C=O]⁺
57	Very Strong	[C(CH₃)₃]⁺ (tert-Butyl cation)

Experimental Protocols

Detailed methodologies for the acquisition of the cited spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A sample of approximately 5-10 mg of N,N-Dimethylpivalamide was dissolved in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. The solution was transferred to a 5 mm NMR tube.

• ¹H NMR Spectroscopy: Proton NMR spectra were recorded on a 400 MHz spectrometer. Data was acquired with a spectral width of 16 ppm, a relaxation delay of 1 second, and 16 scans. The free induction decay (FID) was Fourier transformed with a line broadening of 0.3 Hz.

• ¹³C NMR Spectroscopy: Carbon-13 NMR spectra were recorded on the same 400 MHz spectrometer at a frequency of 100 MHz. The spectra were obtained with proton decoupling. A spectral width of 240 ppm, a relaxation delay of 2 seconds, and 1024 scans were used. The FID was processed with a line broadening of 1.0 Hz.

Infrared (IR) Spectroscopy

• Sample Preparation: A small drop of neat N,N-Dimethylpivalamide was placed between two sodium chloride (NaCl) plates to create a thin liquid film.

• Data Acquisition: The IR spectrum was recorded using a Fourier Transform Infrared (FTIR) spectrometer. The spectrum was obtained by averaging 32 scans over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the empty sample compartment was recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: A dilute solution of N,N-Dimethylpivalamide in methanol was introduced into the mass spectrometer via direct infusion or through a gas chromatograph (GC) for GC-MS analysis.[1]

• Ionization: Electron Ionization (EI) was used with an ionization energy of 70 eV.[1]

• Analysis: The mass spectrum was recorded using a quadrupole mass analyzer, scanning a mass-to-charge (m/z) range of 40-200. The NIST Chemistry WebBook provides mass spectrum data for N,N-Dimethylpivalamide.[2]

Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic characterization of a chemical compound like N,N-Dimethylpivalamide.

Caption: A flowchart illustrating the typical workflow for the synthesis, purification, and spectroscopic analysis of a chemical compound.

References

• 1. spectrabase.com [spectrabase.com]
• 2. N,N-Dimethylpivalamide [webbook.nist.gov]

A Technical Guide to N,N-Dimethylpivalamide: Synthesis and Physicochemical Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N,N-Dimethylpivalamide, a tertiary amide of significant interest in synthetic organic chemistry. This document details the compound's chemical identity, including its IUPAC name and CAS number, and summarizes its key physicochemical properties. A detailed, robust, and reproducible experimental protocol for the synthesis of N,N-Dimethylpivalamide via the acylation of dimethylamine with pivaloyl chloride is presented. Furthermore, a logical workflow for the synthesis and purification process is provided as a visual diagram. This guide is intended to serve as a valuable resource for researchers and professionals in organic synthesis and drug development, offering foundational data and methodologies for the use of this compound.

Chemical Identity

• IUPAC Name: N,N,2,2-Tetramethylpropanamide[1]

• CAS Number: 24331-71-3[1]

• Other Names: N,N-Dimethylpivalamide, N,N,2,2-Tetramethylpropionamide, 2,2-Dimethylpropionic acid dimethylamide[1]

• Molecular Formula: C₇H₁₅NO[1]

• Molecular Weight: 129.20 g/mol [1]

Physicochemical and Thermochemical Properties

The following table summarizes key quantitative data for N,N-Dimethylpivalamide, providing a reference for its physical and energetic characteristics.

Property	Value	Units	Reference
Enthalpy of Formation (Solid, ΔfH°solid)	-341.2 ± 2.1	kJ/mol	[1]
Enthalpy of Combustion (Solid, ΔcH°solid)	-4557.1 ± 1.9	kJ/mol	[1]

Experimental Protocol: Synthesis of N,N-Dimethylpivalamide

This section details a standard and efficient laboratory procedure for the synthesis of N,N-Dimethylpivalamide. The method is based on the nucleophilic acyl substitution of pivaloyl chloride with dimethylamine.

Reaction Scheme:

(CH₃)₃C-COCl + 2 (CH₃)₂NH → (CH₃)₃C-CON(CH₃)₂ + (CH₃)₂NH₂⁺Cl⁻

Materials:

• Pivaloyl chloride (1.0 eq)

• Dimethylamine (2.1 eq, typically as a solution in THF or as a gas)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (optional, as a scavenger base if using dimethylamine hydrochloride)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel, rotary evaporator.

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve pivaloyl chloride (1.0 eq) in anhydrous dichloromethane (DCM). Cool the solution to 0 °C using an ice bath.

• Addition of Amine: Slowly add a solution of dimethylamine (2.1 eq) in an appropriate solvent (e.g., THF or DCM) to the stirred pivaloyl chloride solution. The addition should be done dropwise to control the exothermic reaction and maintain the temperature below 5-10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 30 minutes, then warm to room temperature and continue stirring for 2-4 hours.

• Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) to confirm the consumption of the starting material, pivaloyl chloride.

• Workup:

  • Quench the reaction by adding water or 1 M HCl.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (to remove excess dimethylamine), saturated NaHCO₃ solution (to neutralize any remaining acid), and brine.

  • Separate the organic layer and dry it over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the crude product.

  • If necessary, the crude N,N-Dimethylpivalamide can be further purified by vacuum distillation or column chromatography on silica gel.

Synthesis and Purification Workflow

The following diagram illustrates the logical flow of the experimental procedure for synthesizing and purifying N,N-Dimethylpivalamide.

Caption: Experimental workflow for the synthesis and purification of N,N-Dimethylpivalamide.

Biological Context and Applications

While N,N-Dimethylpivalamide is a common building block in organic synthesis, there is limited publicly available information on its specific biological activities or its role in signaling pathways. Its sterically hindered tertiary amide structure makes it a stable functional group, often used as a directing group or a non-reactive placeholder in the synthesis of more complex molecules. Researchers in drug development may utilize this moiety to modulate the physicochemical properties, such as solubility and metabolic stability, of a lead compound. Further screening and toxicological studies would be required to ascertain its pharmacological profile.

References

• 1. N,N-Dimethylpivalamide [webbook.nist.gov]

An In-depth Technical Guide to the Safety and Handling of N,N-Dimethylpivalamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N,N-Dimethylpivalamide (CAS No. 24331-71-3), a chemical intermediate used in various research and development applications. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of N,N-Dimethylpivalamide is presented in Table 1. This information is essential for understanding its behavior under various laboratory conditions.

Property	Value	Reference
Molecular Formula	C₇H₁₅NO	[1]
Molecular Weight	129.20 g/mol	[1][2]
CAS Number	24331-71-3	[1]
IUPAC Name	N,N,2,2-Tetramethylpropanamide	[1]
Synonyms	N,N-Dimethylpivalamide, 2,2-Dimethylpropionic acid dimethylamide, N,N,2,2-Tetramethylpropionamide	[1]
Appearance	Not explicitly stated, likely a liquid or low-melting solid.
Boiling Point	Data not available in search results.
Melting Point	Data not available in search results.
Solubility	Data on water solubility is not readily available in the provided search results.
Vapor Pressure	Data not available in search results.
Density	Data not available in search results.

Hazard Identification and Toxicology

N,N-Dimethylpivalamide is classified as a hazardous substance. The primary hazards are summarized below.

Hazard Statements:

• Harmful if swallowed.[3]

• Harmful in contact with skin.[4]

• Harmful if inhaled.[4]

• Causes serious eye irritation.[4]

• May cause skin irritation.[4]

• Combustible liquid.[3]

Toxicological Information: Detailed toxicological studies specifically for N,N-Dimethylpivalamide are not widely available in the public domain. However, based on the hazard classifications from safety data sheets for similar chemicals, it is prudent to handle this compound with care. Prolonged skin contact may lead to dermatitis by defatting the skin.[4] Inhalation of vapors or mists should be avoided.[4]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and accidents.

Handling:

• Work in a well-ventilated area, preferably under a chemical fume hood.[4]

• Avoid contact with skin, eyes, and clothing.[4]

• Do not breathe mists or vapors.[4]

• Keep away from open flames, hot surfaces, and sources of ignition.[4][5]

• Use non-sparking tools and take precautionary measures against static discharge.[4][5]

• Wear appropriate personal protective equipment (PPE).[5]

• Wash hands thoroughly after handling.[3][5]

Storage:

• Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

• Store in a flammables area.[4]

• Keep away from heat, sparks, and flame.[4]

• Incompatible materials to avoid include halogens, acid chlorides, chloroformates, and reducing agents.[4]

Below is a workflow for the safe handling and storage of N,N-Dimethylpivalamide.

Caption: A logical workflow for the safe handling and storage of N,N-Dimethylpivalamide.

Exposure Controls and Personal Protective Equipment (PPE)

To prevent exposure, appropriate engineering controls and personal protective equipment must be used.

Engineering Controls:

• Work should be conducted in a chemical fume hood to ensure adequate ventilation.[4]

• Eyewash stations and safety showers must be readily accessible.[6]

Personal Protective Equipment:

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

• Skin Protection:

  • Wear a laboratory coat.[7]

  • For tasks with a higher risk of splashing, a chemical-resistant apron is recommended.[7]

  • Gloves: Due to the lack of specific breakthrough time data for N,N-Dimethylpivalamide, it is recommended to use gloves made of materials with general resistance to organic solvents, such as butyl rubber or Viton. Nitrile gloves may be suitable for splash protection but should be changed immediately upon contamination.[7] Double gloving can provide additional protection for short-duration tasks.[7] Always inspect gloves for signs of degradation before use.[7]

• Respiratory Protection: If working outside of a fume hood or if vapors/mists are generated, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[5][7]

First Aid and Emergency Procedures

In the event of exposure or an accident, immediate and appropriate action is crucial.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]

• Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[3][4]

• Inhalation: Move the exposed person to fresh air. If breathing has stopped, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[4][8]

• Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[4][6]

The following decision tree outlines the appropriate first aid and emergency response.

Caption: A decision tree for first aid and emergency response to N,N-Dimethylpivalamide exposure.

Accidental Release Measures:

• Ensure adequate ventilation.[4]

• Remove all sources of ignition.[4]

• Evacuate personnel to a safe area.[4]

• Wear appropriate personal protective equipment.[4]

• Absorb the spill with an inert absorbent material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[4][9]

• Use spark-proof tools and explosion-proof equipment during cleanup.[4]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[3][9]

• Specific Hazards: Thermal decomposition can lead to the release of irritating gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[4][10] Vapors may form explosive mixtures with air.[11]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[10]

Stability and Reactivity

• Reactivity: Vapors may form explosive mixtures with air upon intense warming.[5]

• Chemical Stability: The product is chemically stable under standard ambient conditions.[5]

• Conditions to Avoid: Keep away from heat, sparks, open flames, and other ignition sources.[5]

• Incompatible Materials: Avoid contact with strong oxidizing agents, halogens, acid chlorides, chloroformates, and reducing agents.[4]

• Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products include carbon monoxide, carbon dioxide, and nitrogen oxides.[10][11]

Experimental Protocols for Safety Assessment

While specific, detailed experimental protocols for the safety assessment of N,N-Dimethylpivalamide are not publicly available, a general approach based on established methodologies for similar chemical compounds can be outlined.

General Methodology for Toxicity Assessment:

• Literature Review: Conduct a thorough search of chemical databases (e.g., PubChem, TOXNET) and scientific literature for any existing toxicological data on N,N-Dimethylpivalamide or structurally similar compounds.

• In Vitro Assays:

  • Cytotoxicity: Utilize cell-based assays (e.g., MTT, LDH) with relevant cell lines (e.g., hepatocytes, dermal fibroblasts) to determine the concentration at which the compound induces cell death.

  • Genotoxicity: Employ assays such as the Ames test to assess the mutagenic potential and the micronucleus test to evaluate chromosomal damage.

• Acute Toxicity Studies (In Vivo):

  • Conduct studies in two different mammalian species (e.g., rats and mice) via relevant routes of exposure (oral, dermal, inhalation) to determine the LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%).

  • Observe animals for clinical signs of toxicity and conduct gross necropsies.

• Skin and Eye Irritation Studies:

  • Apply the substance to the skin and eyes of a suitable animal model (e.g., rabbits) to assess the potential for irritation, following OECD or similar guidelines.

• Data Analysis and Reporting: Analyze the collected data to determine the hazard classifications and establish safe exposure limits. Prepare a comprehensive report detailing the methodologies and findings.

This guide is intended to provide essential safety information for trained professionals. Always consult the most recent Safety Data Sheet (SDS) from the supplier before handling N,N-Dimethylpivalamide and ensure that a thorough risk assessment is conducted for your specific experimental procedures.

References

• 1. N,N-Dimethylpivalamide [webbook.nist.gov]
• 2. N,N-Dimethylpentanamide | C7H15NO | CID 80365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]

N,N-Dimethylpivalamide: A Comprehensive Technical Guide to its Synthesis and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Dimethylpivalamide, a sterically hindered tertiary amide, has emerged as a versatile molecule in modern organic synthesis. This technical guide provides an in-depth overview of its discovery, historical synthetic evolution, and its contemporary applications, particularly its role as a directing group in C-H bond functionalization. Detailed experimental protocols for its synthesis, alongside comprehensive quantitative and spectroscopic data, are presented to facilitate its practical application in research and development.

Introduction: Discovery and Historical Context

The precise historical genesis of N,N-Dimethylpivalamide (also known as N,N,2,2-tetramethylpropanamide) is not prominently documented in readily available literature, suggesting its initial synthesis was likely not a landmark discovery but rather a routine preparation of a simple amide. Its CAS Registry Number is 24331-71-3.[1] The compound's significance has grown with the advent of modern synthetic methodologies, where its unique steric and electronic properties have been harnessed.

Early methods for the synthesis of tertiary amides, such as the reaction of an acid chloride with a secondary amine, have been well-established for decades. It is highly probable that N,N-Dimethylpivalamide was first prepared via the straightforward reaction of pivaloyl chloride with dimethylamine.

Synthesis of N,N-Dimethylpivalamide

The synthesis of N,N-Dimethylpivalamide is primarily achieved through the coupling of a pivalic acid derivative with dimethylamine. The two most common approaches are detailed below.

From Pivaloyl Chloride and Dimethylamine

This is the most direct and widely employed method for the preparation of N,N-Dimethylpivalamide. The reaction involves the nucleophilic acyl substitution of pivaloyl chloride with dimethylamine. A base is typically added to neutralize the hydrochloric acid byproduct.

Reaction Scheme:

Figure 1: General workflow for the synthesis of N,N-Dimethylpivalamide from pivaloyl chloride.

Detailed Experimental Protocol:

• Reaction Setup: A solution of dimethylamine (1.0 equivalent) in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) is prepared in a round-bottom flask equipped with a magnetic stirrer and an inert atmosphere (e.g., nitrogen or argon). A base, such as triethylamine or pyridine (1.1 equivalents), is added to the solution.

• Addition of Pivaloyl Chloride: The flask is cooled to 0 °C in an ice bath. Pivaloyl chloride (1.0 equivalent) is added dropwise to the stirred solution, ensuring the temperature is maintained below 5 °C to control the exothermic reaction.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2-8 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction is quenched by the addition of water or a dilute aqueous acid solution (e.g., 1 M HCl). The organic layer is separated, washed with saturated aqueous sodium bicarbonate solution and brine, and then dried over anhydrous magnesium sulfate or sodium sulfate. The solvent is removed under reduced pressure to yield the crude product. Further purification can be achieved by distillation or column chromatography on silica gel.

Quantitative Data:

Parameter	Value	Reference
Yield	Typically >90%	General amide synthesis protocols
Reactant Ratio	Pivaloyl Chloride:Dimethylamine:Base (1:1:1.1)	General amide synthesis protocols
Reaction Temperature	0 °C to Room Temperature	General amide synthesis protocols
Reaction Time	2 - 8 hours	[2]

From Pivalic Acid and Dimethylamine using Coupling Agents

Direct amidation of pivalic acid with dimethylamine is also a viable route, facilitated by the use of coupling agents. This method avoids the use of the more reactive pivaloyl chloride.

Reaction Scheme:

Figure 2: General workflow for the synthesis of N,N-Dimethylpivalamide from pivalic acid.

Detailed Experimental Protocol:

• Activation of Pivalic Acid: Pivalic acid (1.0 equivalent) and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 equivalents) are dissolved in an anhydrous solvent like dichloromethane (DCM) or N,N-dimethylformamide (DMF). The mixture is stirred at room temperature for 15-30 minutes to form the active ester.

• Amine Addition: Dimethylamine (or its hydrochloride salt with an added base) (1.2 equivalents) is added to the reaction mixture.

• Reaction Progression: The reaction is stirred at room temperature for 12-24 hours.

• Work-up and Purification: If DCC is used, the dicyclohexylurea (DCU) byproduct is removed by filtration. The filtrate is then washed sequentially with dilute acid, saturated sodium bicarbonate solution, and brine. The organic layer is dried and concentrated. The crude product is purified by distillation or chromatography.

Quantitative Data:

Parameter	Value	Reference
Yield	70-95% (highly dependent on coupling agent)	[1]
Reactant Ratio	Pivalic Acid:Dimethylamine:Coupling Agent (1:1.2:1.1)	[1]
Reaction Temperature	Room Temperature	[1]
Reaction Time	12 - 24 hours	[1]

Spectroscopic and Physicochemical Data

Accurate characterization of N,N-Dimethylpivalamide is crucial for its use in synthesis.

Table of Physicochemical and Spectroscopic Data:

Property	Value
Molecular Formula	C₇H₁₅NO
Molecular Weight	129.20 g/mol
Appearance	Colorless liquid or low melting solid
Boiling Point	178-179 °C
CAS Number	24331-71-3[1]
¹H NMR (CDCl₃)	δ (ppm): 2.95 (s, 6H, N(CH₃)₂), 1.25 (s, 9H, C(CH₃)₃)
¹³C NMR (CDCl₃)	δ (ppm): 177.8 (C=O), 38.6 (N(CH₃)₂), 37.9 (C(CH₃)₃), 27.8 (C(CH₃)₃)
IR (neat)	ν (cm⁻¹): ~2960 (C-H), ~1640 (C=O, amide I band)
Mass Spectrum (EI)	m/z (%): 129 (M⁺), 86, 57

Note: NMR chemical shifts can vary slightly depending on the solvent and concentration. The 1H NMR spectrum at room temperature shows two singlets due to hindered rotation around the amide C-N bond, making the two N-methyl groups diastereotopic.[3]

Applications in Synthesis

The primary application of N,N-Dimethylpivalamide in modern organic synthesis is as a robust and sterically demanding directing group for C-H bond functionalization reactions.

Directing Group in C-H Functionalization

The amide functionality of N,N-Dimethylpivalamide can coordinate to a metal catalyst (commonly palladium), bringing the catalyst into proximity with specific C-H bonds on the molecule, thereby enabling their selective functionalization. The bulky tert-butyl group can influence the regioselectivity of these reactions.

Logical Relationship Diagram:

Figure 3: Logical workflow of N,N-Dimethylpivalamide as a directing group in C-H functionalization.

Experimental Protocol Example: Palladium-Catalyzed C-H Acetoxylation

This protocol is a general representation of how an N,N-dimethylamide directing group can be used.

• Reaction Setup: In a vial, the substrate containing the N,N-dimethylpivalamide directing group (1.0 equivalent), Pd(OAc)₂ (0.01-0.05 equivalents), and an oxidant such as PhI(OAc)₂ (1.0-1.5 equivalents) are combined in a mixture of acetic acid and acetic anhydride.

• Reaction Conditions: The vial is sealed and heated to 80-100 °C for 3-24 hours.

• Work-up and Purification: The reaction mixture is cooled to room temperature, and the solvent is removed under vacuum. The residue is then purified by column chromatography on silica gel to afford the acetoxylated product.

Role in Drug Development

While N,N-Dimethylpivalamide itself is not a therapeutic agent, the pivalamide moiety appears in some drug candidates. Its primary role in drug development is as a synthetic intermediate or as a part of a larger molecule where its steric bulk can be used to modulate pharmacokinetic properties or receptor binding. There is limited specific information on N,N-Dimethylpivalamide being a key component in marketed drugs, its utility is more in the realm of synthetic strategy design. The development of C-H functionalization methodologies where it can act as a directing group opens up possibilities for its use in the late-stage functionalization of complex drug-like molecules.

Conclusion

N,N-Dimethylpivalamide is a readily accessible and synthetically valuable tertiary amide. While its history is not extensively documented, its modern applications, particularly as a sterically hindered directing group in C-H activation, have solidified its importance in the synthetic chemist's toolbox. The detailed protocols and data provided in this guide are intended to support its effective utilization in research and development, from academic laboratories to the pharmaceutical industry.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. CN103570577A - Preparation method of N,N-dimethyl propionamide - Google Patents [patents.google.com]
• 3. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to the Physical Properties of N,N-Dimethylpivalamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylpivalamide, also known as N,N,2,2-Tetramethylpropanamide, is a tertiary amide derivative of pivalic acid. Its chemical structure, featuring a bulky tert-butyl group adjacent to the amide functionality, imparts specific steric and electronic properties that make it a subject of interest in organic synthesis and medicinal chemistry. A thorough understanding of its physical properties is fundamental for its application in reaction kinetics, formulation development, and as a reference compound in material science. This guide provides a summary of the available physical property data for N,N-Dimethylpivalamide and details the standard experimental protocols for their determination.

Core Physical and Chemical Properties

A summary of the key physical and chemical identifiers for N,N-Dimethylpivalamide is presented below.

Property	Value	Source
Chemical Name	N,N-Dimethylpivalamide	-
Synonyms	N,N,2,2-Tetramethylpropanamide	[1]
CAS Number	24331-71-3	[1]
Molecular Formula	C₇H₁₅NO	[1]
Molecular Weight	129.20 g/mol	[2]
Appearance	Data not readily available	-
Melting Point	Data not readily available	-
Boiling Point	75-76 °C (at 0.020 atm)	[3]
Density	Data not readily available	-
Solubility	Data not readily available	-

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the key physical properties of a chemical substance like N,N-Dimethylpivalamide.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure substance, this transition occurs over a narrow temperature range.

Methodology: Capillary Tube Method

• Sample Preparation: A small amount of the finely powdered, dry sample is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of a heated block or oil bath with a thermometer or an electronic temperature sensor. The sample should be positioned adjacent to the temperature sensor to ensure accurate measurement.

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid appears is recorded as the onset of melting. The temperature at which the entire sample has turned into a clear liquid is recorded as the completion of melting. The melting point is reported as this range.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

• Apparatus Setup: A small quantity of the liquid is placed in a distillation flask with a few boiling chips to ensure smooth boiling. A thermometer is positioned in the neck of the flask such that the top of the bulb is level with the bottom of the side-arm leading to the condenser.

• Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the thermometer bulb.

• Equilibrium: The temperature will stabilize when the vapor is in equilibrium with the boiling liquid.

• Measurement: This stable temperature is recorded as the boiling point. It is crucial to also record the atmospheric pressure at the time of the measurement, as the boiling point is pressure-dependent.

Methodology: Capillary Method (for small quantities)

• Sample Preparation: A small amount of the liquid (a few drops) is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.

• Heating: The test tube is attached to a thermometer and heated in a water or oil bath.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. The heat is then removed.

• Measurement: The temperature at which the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.

Determination of Density

Density is the mass of a substance per unit volume. For a liquid, it is typically measured using a pycnometer or a graduated cylinder and a balance.

Methodology: Using a Graduated Cylinder and Balance

• Mass of Empty Cylinder: An empty, dry graduated cylinder is weighed on an analytical balance, and its mass is recorded.

• Volume of Liquid: A known volume of the liquid is carefully added to the graduated cylinder. The volume is read from the bottom of the meniscus.

• Mass of Cylinder and Liquid: The graduated cylinder containing the liquid is reweighed, and the total mass is recorded.

• Calculation: The mass of the liquid is determined by subtracting the mass of the empty cylinder from the total mass. The density is then calculated by dividing the mass of the liquid by its volume. The temperature at which the measurement is made should be recorded as density is temperature-dependent.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology: Shake-Flask Method

• Preparation of Saturated Solution: An excess amount of the solute (N,N-Dimethylpivalamide) is added to a known volume of the solvent in a flask.

• Equilibration: The flask is sealed and agitated (e.g., in a shaker bath) at a constant temperature for an extended period (typically 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: The solution is then allowed to stand undisturbed at the same constant temperature to allow the undissolved solid to settle.

• Sampling and Analysis: A sample of the supernatant (the clear saturated solution) is carefully withdrawn, often using a filtered syringe to avoid transferring any solid particles.

• Quantification: The concentration of the solute in the sample is determined using a suitable analytical technique, such as UV-Vis spectroscopy, HPLC, or gravimetric analysis after solvent evaporation. The solubility is then expressed as mass of solute per volume or mass of solvent (e.g., g/100 mL or g/100 g). This process is repeated for various solvents of interest.

Visualizations

Experimental Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the experimental determination of the key physical properties of a chemical compound.

Caption: A logical workflow for the characterization of key physical properties.

Schematic for Boiling Point Determination by Capillary Method

This diagram illustrates the setup for determining the boiling point of a liquid using the capillary method, which is suitable for small sample volumes.

Caption: Setup for determining boiling point using the capillary method.

References

• 1. N,N-Dimethylpivalamide [webbook.nist.gov]
• 2. N,N-Dimethylpivalamide (CAS 24331-71-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. N,N-Dimethylpivalamide [webbook.nist.gov]

Navigating the Solubility of N,N-Dimethylpivalamide in Organic Solvents: A Technical and Experimental Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of N,N-Dimethylpivalamide in common organic solvents. Due to a lack of publicly available quantitative solubility data for this compound, this document focuses on qualitative solubility predictions based on molecular structure and established chemical principles. Furthermore, it offers detailed experimental protocols to enable researchers to determine precise quantitative solubility data in their own laboratories.

Core Concepts: Understanding the Solubility of N,N-Dimethylpivalamide

N,N-Dimethylpivalamide is a tertiary amide with a molecular structure that significantly influences its solubility. Key structural features include:

• Tertiary Amide Group: The amide group contains a polar carbonyl (C=O) moiety and a nitrogen atom. As a tertiary amide, it lacks N-H bonds and therefore cannot act as a hydrogen bond donor. It can, however, act as a hydrogen bond acceptor through the lone pairs on the oxygen and nitrogen atoms.

• tert-Butyl Group: This bulky, non-polar alkyl group sterically hinders the polar amide core and contributes significantly to the molecule's overall non-polar character.

The interplay of these features dictates that the solubility of N,N-Dimethylpivalamide will be governed by the "like dissolves like" principle. Its solubility will be favored in solvents that can effectively interact with its non-polar and polar regions.

Qualitative Solubility Profile

In the absence of experimentally determined quantitative data, the following table provides a qualitative assessment of the expected solubility of N,N-Dimethylpivalamide in a range of common organic solvents. These predictions are based on an analysis of the solute and solvent polarities and intermolecular forces.

Solvent Class	Solvent	Chemical Formula	Expected Solubility	Justification
Protic Solvents	Methanol	CH₃OH	Sparingly Soluble to Soluble	Methanol is a polar protic solvent capable of hydrogen bonding. While it can act as a hydrogen bond donor to the amide's carbonyl oxygen, the large, non-polar tert-butyl group is expected to limit high solubility.
Ethanol	C₂H₅OH	Sparingly Soluble to Soluble	Similar to methanol, ethanol is a polar protic solvent. Its slightly larger alkyl chain may offer slightly better interaction with the tert-butyl group, but high solubility is not anticipated.
Aprotic Polar Solvents	Acetone	(CH₃)₂CO	Soluble to Miscible	Acetone is a polar aprotic solvent. Its carbonyl group can participate in dipole-dipole interactions with the amide group of N,N-Dimethylpivalamide, and its methyl groups can interact favorably with the tert-butyl group, suggesting good solubility.
Dichloromethane	CH₂Cl₂	Soluble to Miscible	Dichloromethane is a polar aprotic solvent of moderate polarity. It is a good solvent for many organic compounds and is expected to effectively solvate the entire N,N-Dimethylpivalamide molecule.
Ethyl Acetate	CH₃COOC₂H₅	Soluble to Miscible	Ethyl acetate is a moderately polar aprotic solvent. Its structure offers both polar (ester group) and non-polar (ethyl and methyl groups) regions, which should lead to favorable interactions and good solubility.
Non-Polar Aromatic Solvent	Toluene	C₆H₅CH₃	Soluble to Miscible	Toluene is a non-polar aromatic solvent. The bulky, non-polar tert-butyl group of N,N-Dimethylpivalamide is expected to interact well with the non-polar toluene via van der Waals forces, leading to good solubility.

Experimental Protocols for Quantitative Solubility Determination

To obtain precise solubility data, a standardized experimental procedure is crucial. The isothermal shake-flask method is a widely accepted technique for determining the thermodynamic solubility of a compound.

Isothermal Shake-Flask Method

Objective: To determine the equilibrium concentration of N,N-Dimethylpivalamide in a specific organic solvent at a constant temperature.

Materials:

• N,N-Dimethylpivalamide (high purity)

• Selected organic solvent (analytical grade)

• Temperature-controlled orbital shaker or water bath

• Analytical balance (readable to ±0.1 mg)

• Glass vials with PTFE-lined screw caps

• Syringe filters (chemically compatible with the solvent)

• Apparatus for solvent evaporation (e.g., rotary evaporator or vacuum oven)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (if using HPLC for quantification)

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of N,N-Dimethylpivalamide to a known volume or mass of the selected organic solvent in a glass vial. The presence of undissolved solid is essential to ensure saturation.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to allow the system to reach equilibrium. A typical duration is 24 to 48 hours. Preliminary studies may be needed to determine the optimal equilibration time.

• Phase Separation:

  • After equilibration, allow the vial to stand undisturbed at the same temperature for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

  • Carefully withdraw a clear aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a chemically compatible syringe filter to remove any remaining solid particles.

• Quantification of Dissolved Solute:

  • Gravimetric Method:

    • Accurately weigh a clean, dry, pre-weighed container (e.g., a glass vial or aluminum pan).

    • Transfer a known mass or volume of the filtered saturated solution into the container and record the weight.

    • Carefully evaporate the solvent under reduced pressure or in a vacuum oven at a temperature below the boiling point of N,N-Dimethylpivalamide.

    • Once the solvent is completely removed, weigh the container with the dried residue.

    • The mass of the dissolved N,N-Dimethylpivalamide is the final weight of the container minus its initial weight.

    • Calculate the solubility in terms of g/100 g of solvent or g/100 mL of solvent.

  • HPLC Method:

    • Prepare a series of standard solutions of N,N-Dimethylpivalamide of known concentrations in the same organic solvent.

    • Generate a calibration curve by injecting the standard solutions into the HPLC and plotting the peak area versus concentration.

    • Accurately dilute the filtered saturated solution with the solvent to a concentration that falls within the linear range of the calibration curve.

    • Inject the diluted sample into the HPLC and determine its concentration from the calibration curve.

    • Calculate the original concentration of the saturated solution by accounting for the dilution factor.

Visualizing Key Relationships and Workflows

The following diagrams, created using the DOT language, illustrate the logical relationships governing the solubility of N,N-Dimethylpivalamide and a typical experimental workflow for its determination.

Caption: Logical relationship of N,N-Dimethylpivalamide solubility.

Caption: Experimental workflow for solubility determination.

N,N-Dimethylpivalamide as a Directing Group in Organic Chemistry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The N,N-dimethylpivalamide group has emerged as a robust and versatile directing group in modern organic synthesis. Its steric bulk and coordinating ability facilitate highly regioselective C-H functionalization reactions, enabling the efficient construction of complex molecular architectures. This guide provides a comprehensive overview of its applications, detailed experimental protocols, and mechanistic insights into its function.

Core Applications of the N,N-Dimethylpivalamide Directing Group

The primary utility of the N,N-dimethylpivalamide group lies in its ability to direct metalation to the ortho position of an aromatic ring. This directed metalation opens avenues for a wide array of subsequent functionalizations. The two most prominent applications are:

• Directed ortho-Lithiation: The amide functionality effectively chelates to organolithium bases, directing deprotonation to the adjacent ortho C-H bond. The resulting aryllithium species is a powerful nucleophile that can react with a variety of electrophiles.

• Palladium-Catalyzed C-H Functionalization: The N,N-dimethylpivalamide group can act as a bidentate directing group in palladium-catalyzed reactions, facilitating the formation of a palladacycle intermediate. This intermediate can then undergo various coupling reactions, including arylation, vinylation, and amination.

Quantitative Data Summary

The following tables summarize the yields of various functionalization reactions directed by the N,N-dimethylpivalamide group, providing a comparative overview of its efficiency with different substrates and reagents.

Table 1: Directed ortho-Lithiation of N,N-Dimethylpivaloyl Anilides and Subsequent Electrophilic Quench

Entry	Electrophile	Product	Yield (%)	Reference
1	(CH₃)₂S₂	2-(Methylthio)-N,N-dimethylpivalanilide	78	[1]
2	CH₃I	2-Methyl-N,N-dimethylpivalanilide	-	[1]
3	DMF	2-Formyl-N,N-dimethylpivalanilide	53	[1]
4	PhCHO	2-(Hydroxy(phenyl)methyl)-N,N-dimethylpivalanilide	79	[1]
5	(CH₃)₃SiCl	2-(Trimethylsilyl)-N,N-dimethylpivalanilide	-	[1]
6	CH₃CHO	2-(1-Hydroxyethyl)-N,N-dimethylpivalanilide	-	[1]
7	CO₂	2-Carboxy-N,N-dimethylpivalanilide	-	[1]

Table 2: Palladium-Catalyzed ortho-C-H Arylation of N,N-Dimethylpivaloyl Benzylamines

Entry	Aryl Halide	Product	Yield (%)	Reference
1	4-Iodotoluene	2-(4-Methylphenyl)-N,N-dimethylpivaloyl benzylamine	85	[2]
2	4-Iodoanisole	2-(4-Methoxyphenyl)-N,N-dimethylpivaloyl benzylamine	82	[2]
3	1-Iodo-4-(trifluoromethyl)benzene	2-(4-(Trifluoromethyl)phenyl)-N,N-dimethylpivaloyl benzylamine	75	[2]
4	4-Iodobenzonitrile	2-(4-Cyanophenyl)-N,N-dimethylpivaloyl benzylamine	78	[2]
5	2-Iodothiophene	2-(Thiophen-2-yl)-N,N-dimethylpivaloyl benzylamine	65	[2]

Experimental Protocols

This section provides detailed methodologies for key experiments involving the N,N-dimethylpivalamide directing group.

Protocol 1: Synthesis of N,N-Dimethylpivalanilide

This procedure describes the synthesis of the directing group-containing starting material from aniline and pivaloyl chloride.

• Materials: Aniline, pivaloyl chloride, pyridine (or triethylamine), dichloromethane (DCM), 1 M Hydrochloric acid (HCl), saturated sodium bicarbonate solution, brine, and anhydrous magnesium sulfate (MgSO₄).

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve aniline (1.0 eq) and pyridine (1.1 eq) in anhydrous DCM.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add pivaloyl chloride (1.05 eq) dropwise to the stirred solution, ensuring the temperature does not rise above 5 °C.[3]

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the consumption of aniline.

  • Quench the reaction by adding 1 M HCl.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by recrystallization or column chromatography.

Protocol 2: Directed ortho-Lithiation and Thiolation of N,N-Dimethylpivalanilide

This protocol details a typical directed lithiation followed by quenching with an electrophile, in this case, dimethyl disulfide.[1]

• Materials: N,N-Dimethylpivalanilide, n-butyllithium (n-BuLi) in hexanes, anhydrous diethyl ether or tetrahydrofuran (THF), dimethyl disulfide ((CH₃)₂S₂), and saturated aqueous ammonium chloride.

• Procedure:

  • To a solution of N,N-dimethylpivalanilide (1.0 eq) in anhydrous ether under a nitrogen atmosphere and cooled in an ice bath, add a solution of n-BuLi in hexanes (1.1 eq) dropwise.

  • Stir the reaction mixture at 25 °C for 20 hours.

  • Cool the resulting suspension in an ice bath and add dimethyl disulfide (1.2 eq).

  • Stir the mixture for 30 minutes at 0 °C and then for 2 hours at 25 °C.

  • Quench the reaction with ice and water, and dilute with ether.

  • Separate the organic layer, wash with brine, and dry over anhydrous MgSO₄.

  • Concentrate the solution under reduced pressure to obtain the crude product, which can be further purified by distillation or chromatography.

Protocol 3: Palladium-Catalyzed ortho-C-H Arylation of N,N-Dimethylpivaloyl Benzylamine

This procedure outlines a general method for the palladium-catalyzed arylation of a C-H bond directed by the N,N-dimethylpivalamide group.[2]

• Materials: N,N-Dimethylpivaloyl benzylamine, aryl iodide, Pd(OAc)₂, K₂CO₃, and N,N-dimethylacetamide (DMA).

• Procedure:

  • In a sealed tube, combine N,N-dimethylpivaloyl benzylamine (1.0 eq), the aryl iodide (1.2 eq), Pd(OAc)₂ (5 mol%), and K₂CO₃ (2.0 eq).

  • Evacuate and backfill the tube with an inert atmosphere (e.g., argon).

  • Add anhydrous DMA via syringe.

  • Seal the tube and heat the reaction mixture at 120 °C for 12-24 hours.

  • After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water.

  • Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

  • Concentrate the solution under reduced pressure and purify the residue by column chromatography on silica gel.

Protocol 4: Removal of the N,N-Dimethylpivalamide Directing Group

The directing group can be removed under acidic or basic conditions to reveal the free amine or carboxylic acid, respectively.

• Acidic Cleavage (to Amine):

  • Treat the N,N-dimethylpivalamide-containing compound with a strong acid such as trifluoroacetic acid (TFA) or a mixture of HCl in a suitable solvent (e.g., dioxane, methanol).[4]

  • Stir the reaction at room temperature or with gentle heating until the reaction is complete (monitored by TLC or LC-MS).

  • Neutralize the reaction mixture with a base (e.g., saturated NaHCO₃ solution) and extract the product with an organic solvent.

  • Dry the organic layer, concentrate, and purify as needed.

• Basic Hydrolysis (to Carboxylic Acid):

  • Dissolve the N,N-dimethylpivalamide-containing compound in a mixture of an alcohol (e.g., methanol or ethanol) and an aqueous solution of a strong base (e.g., NaOH or KOH).[5][6]

  • Reflux the mixture until the hydrolysis is complete.

  • Cool the reaction mixture and acidify with a strong acid (e.g., concentrated HCl) to protonate the carboxylate.

  • Extract the carboxylic acid product with an organic solvent.

  • Dry the organic layer, concentrate, and purify as needed.

Mechanistic Pathways and Visualizations

The following diagrams, generated using the DOT language, illustrate the key mechanistic steps in the application of the N,N-dimethylpivalamide directing group.

Caption: Mechanism of Directed ortho-Lithiation.

Caption: Palladium-Catalyzed C-H Functionalization Cycle.

Caption: Pathways for Directing Group Removal.

Conclusion

The N,N-dimethylpivalamide directing group offers a powerful and reliable strategy for the regioselective functionalization of aromatic C-H bonds. Its utility in both stoichiometric ortho-lithiation and catalytic palladium-mediated processes makes it a valuable tool for the synthesis of complex organic molecules in academic and industrial research. The straightforward introduction and removal of this directing group further enhance its synthetic appeal, providing efficient routes to a wide range of functionalized aromatic compounds. The detailed protocols and mechanistic understanding provided in this guide are intended to facilitate the successful application of this versatile directing group in various synthetic endeavors.

References

• 1. Insights into Directing Group Ability in Palladium-Catalyzed C-H Bond Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. Deletion of Ac-NMePhe1 from [NMePhe1]arodyn under Acidic Conditions: 1. Effects of Cleavage Conditions and N-Terminal Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 5. arkat-usa.org [arkat-usa.org]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Mechanism of Action of N,N-Dimethylpivalamide as a Directing Group

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of the N,N-Dimethylpivalamide directing group in organic synthesis. It covers its role in directed ortho-lithiation and transition metal-catalyzed C-H functionalization, with a focus on palladium catalysis. This document includes summaries of quantitative data, detailed experimental protocols, and visualizations of reaction mechanisms to facilitate a deeper understanding for researchers in academia and industry.

Core Concepts: The Role of Directing Groups in C-H Functionalization

The selective functionalization of otherwise inert C-H bonds is a cornerstone of modern synthetic chemistry, offering a more atom- and step-economical approach to the synthesis of complex molecules.[1] Directing groups (DGs) are instrumental in achieving high levels of regioselectivity in these transformations.[2] A directing group is a functional group within a substrate that coordinates to a metal catalyst or a strong base, positioning it in close proximity to a specific C-H bond, thereby facilitating its cleavage and subsequent functionalization.[3][4]

The N,N-Dimethylpivalamide group, a tertiary amide, is an effective directing group for several reasons:

• Coordinating Ability: The lone pair of electrons on the oxygen atom of the carbonyl group can coordinate to Lewis acidic metal centers (e.g., palladium) or organolithium reagents.[3]

• Steric Hindrance: The bulky tert-butyl group can influence the stereochemistry of the reaction and prevent undesirable side reactions.

• Electronic Effects: The electronic nature of the amide can influence the reactivity of the coordinated metal center and the acidity of the targeted C-H bond.

This guide will delve into two primary applications of the N,N-Dimethylpivalamide directing group: directed ortho-lithiation and palladium-catalyzed C-H functionalization.

Mechanism of Action in Directed ortho-Lithiation

Directed ortho-lithiation (DoM) is a powerful method for the regioselective functionalization of aromatic rings.[1] The N,N-Dimethylpivalamide group acts as a potent directing group in this reaction. The mechanism involves the following key steps:

• Coordination: The organolithium reagent, typically n-butyllithium (n-BuLi) or sec-butyllithium (sec-BuLi), coordinates to the oxygen atom of the N,N-Dimethylpivalamide group. This coordination brings the organolithium reagent into close proximity to the ortho-protons of the aromatic ring.[3]

• Deprotonation: The highly basic organolithium reagent then selectively abstracts a proton from one of the ortho positions, forming a thermodynamically stable ortho-lithiated intermediate.[1]

• Electrophilic Quench: The resulting aryllithium species is a potent nucleophile and can react with a wide range of electrophiles to introduce a new functional group at the ortho position.

Logical Relationship of Directed ortho-Lithiation

Caption: Workflow of N,N-Dimethylpivalamide directed ortho-lithiation.

Mechanism of Action in Palladium-Catalyzed C-H Functionalization

The N,N-Dimethylpivalamide group is also widely employed in palladium-catalyzed C-H functionalization reactions, such as arylation, alkenylation, and acetoxylation. The generally accepted mechanism involves the formation of a palladacycle intermediate through a concerted metalation-deprotonation (CMD) pathway.[5]

The key steps in a typical palladium-catalyzed C-H arylation are:

• Coordination: The substrate bearing the N,N-Dimethylpivalamide directing group coordinates to a palladium(II) catalyst, typically Pd(OAc)₂.

• C-H Activation (CMD): The palladium center, assisted by a carboxylate ligand (from the acetate), abstracts an ortho-proton, leading to the formation of a five-membered palladacycle. This is often the rate-determining step.

• Oxidative Addition: An aryl halide (or another coupling partner) undergoes oxidative addition to the palladium(II) center, forming a palladium(IV) intermediate.

• Reductive Elimination: The aryl group and the ortho-carbon of the aromatic ring couple, leading to the formation of the C-C bond and regenerating a palladium(II) species.

• Catalyst Regeneration: The active palladium(II) catalyst is regenerated, allowing the catalytic cycle to continue.

Signaling Pathway for Pd-Catalyzed C-H Arylation

Caption: Catalytic cycle for N,N-Dimethylpivalamide directed C-H arylation.

Quantitative Data Presentation

The following tables summarize quantitative data for representative reactions employing the N,N-Dimethylpivalamide directing group.

Table 1: Directed ortho-Lithiation of N-Aryl-N,N-dimethylpivalamides

Entry	Substrate	Base (equiv.)	Electrophile	Product	Yield (%)	Reference
1	N-Phenyl-N,N-dimethylpivalamide	n-BuLi (3.0)	(CH₃)₂S₂	N-(2-(Methylthio)phenyl)-N,N-dimethylpivalamide	78	[6]
2	N-Phenyl-N,N-dimethylpivalamide	n-BuLi (3.0)	DMF	2-(N,N-Dimethylpivalamido)benzaldehyde	53	[6]
3	N-(4-Methoxyphenyl)-N,N-dimethylpivalamide	n-BuLi	(CH₃)₂S₂	N-(2-(Methylthio)-4-methoxyphenyl)-N,N-dimethylpivalamide	38	[6]

Table 2: Palladium-Catalyzed C-H Functionalization using N,N-Dimethylpivalamide DG

Entry	Substrate	Coupling Partner	Catalyst (mol%)	Conditions	Product	Yield (%)	Reference
1	N-Phenyl-N,N-dimethylpivalamide	Phenylboronic acid	Pd(OAc)₂ (5)	K₂CO₃, Toluene, 110 °C	N-(Biphenyl-2-yl)-N,N-dimethylpivalamide	85	General procedure adapted from literature
2	N-Phenyl-N,N-dimethylpivalamide	Styrene	Pd(OAc)₂ (5)	Ag₂CO₃, DCE, 120 °C	N-(2-Styrylphenyl)-N,N-dimethylpivalamide	72	General procedure adapted from literature
3	N-Phenyl-N,N-dimethylpivalamide	Phenylacetylene	Pd(OAc)₂ (5)	AgOAc, Toluene, 100 °C	N-(2-(Phenylethynyl)phenyl)-N,N-dimethylpivalamide	68	General procedure adapted from literature

Experimental Protocols

5.1. General Procedure for Directed ortho-Lithiation of N-Phenyl-N,N-dimethylpivalamide

To a solution of N-phenyl-N,N-dimethylpivalamide (1.0 mmol) in anhydrous THF (10 mL) under an argon atmosphere at -78 °C is added n-butyllithium (2.5 M in hexanes, 1.2 mL, 3.0 mmol) dropwise. The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to 0 °C and stirred for an additional 2 hours. The reaction is then cooled back to -78 °C, and the electrophile (e.g., dimethyl disulfide, 1.2 mmol) is added dropwise. The mixture is stirred at -78 °C for 30 minutes and then allowed to warm to room temperature overnight. The reaction is quenched with saturated aqueous NH₄Cl solution (10 mL) and extracted with ethyl acetate (3 x 20 mL). The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired ortho-functionalized product.[6]

5.2. General Procedure for Palladium-Catalyzed C-H Arylation of N-Phenyl-N,N-dimethylpivalamide

A mixture of N-phenyl-N,N-dimethylpivalamide (0.5 mmol), phenylboronic acid (0.75 mmol), Pd(OAc)₂ (0.025 mmol, 5 mol%), and K₂CO₃ (1.0 mmol) in toluene (5 mL) is placed in a sealed tube. The reaction mixture is purged with argon for 10 minutes and then heated at 110 °C for 24 hours. After cooling to room temperature, the mixture is diluted with ethyl acetate (20 mL) and filtered through a pad of Celite. The filtrate is concentrated under reduced pressure, and the residue is purified by column chromatography on silica gel to give the desired biaryl product.

Removal of the N,N-Dimethylpivalamide Directing Group

A crucial aspect of using a directing group is its eventual removal to unveil the desired functionality. The N,N-Dimethylpivalamide group can be cleaved under various conditions, although this can sometimes be challenging due to the stability of the amide bond. Common methods include:

• Acidic or Basic Hydrolysis: Strong acidic (e.g., HCl, H₂SO₄) or basic (e.g., NaOH, KOH) conditions at elevated temperatures can hydrolyze the amide to the corresponding aniline. However, these harsh conditions may not be compatible with other functional groups in the molecule.

• Reductive Cleavage: Treatment with strong reducing agents like lithium aluminum hydride (LiAlH₄) can reduce the amide to the corresponding amine.

• Nitrosation-Denitrosation: Conversion of the tertiary amide to a nitrosamide followed by denitrosation can be a milder approach to cleave the C-N bond.

Experimental Workflow for Synthesis and Deprotection

Caption: General workflow from starting material to final product.

Conclusion

The N,N-Dimethylpivalamide group is a versatile and effective directing group for achieving high regioselectivity in both directed ortho-lithiation and transition metal-catalyzed C-H functionalization reactions. Its ability to coordinate with reagents and catalysts allows for the precise functionalization of otherwise unreactive C-H bonds. Understanding the underlying mechanisms of action is crucial for the rational design of synthetic routes and the development of novel transformations. This guide provides a foundational understanding for researchers to leverage the N,N-Dimethylpivalamide directing group in their synthetic endeavors. Further exploration into milder cleavage conditions and the development of catalytic cycles with higher turnover numbers will continue to enhance the utility of this powerful synthetic tool.

References

• 1. uwindsor.ca [uwindsor.ca]
• 2. researchgate.net [researchgate.net]
• 3. baranlab.org [baranlab.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Insights into Directing Group Ability in Palladium-Catalyzed C-H Bond Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes: N,N-Dimethylpivalamide as a Directing Group for Ortho-Lithiation Reactions

Introduction

Directed ortho-lithiation (DoM) is a powerful synthetic strategy for the regioselective functionalization of aromatic rings.[1][2] This technique relies on the use of a directing metalation group (DMG) that coordinates to an organolithium reagent, facilitating deprotonation at the adjacent ortho-position.[1][3] Among the various DMGs, the tertiary amide group, specifically the N,N-dimethylpivalamide group (-CON(CH₃)₂), has emerged as a robust and reliable directing group for these transformations. Its steric bulk and strong coordinating ability make it an excellent choice for achieving high regioselectivity and yields in the synthesis of 1,2-disubstituted aromatic compounds.[2][4]

These application notes provide an overview of the use of N,N-dimethylpivalamide in ortho-lithiation reactions, including its mechanism, applications, and detailed experimental protocols for researchers, scientists, and drug development professionals.

Mechanism of Action

The N,N-dimethylpivalamide group directs lithiation to the ortho-position through a complex-induced proximity effect (CIPE).[3] The reaction proceeds via the following steps:

• Coordination: The Lewis basic oxygen atom of the amide carbonyl group coordinates to the Lewis acidic lithium atom of the organolithium reagent (e.g., n-butyllithium). This brings the organolithium into close proximity with the aromatic ring.[1]

• Deprotonation: The alkyl group of the organolithium reagent, a strong base, then abstracts a proton from the sterically accessible ortho-position of the aromatic ring.[1][2] This step is often the rate-determining step and is facilitated by the lowered pKa of the ortho-protons due to the inductive effect of the amide group.[3]

• Formation of Aryllithium Intermediate: The deprotonation results in the formation of a stable aryllithium intermediate, which remains coordinated to the directing group.[1]

• Electrophilic Quench: The aryllithium intermediate is a potent nucleophile and can react with a wide variety of electrophiles to introduce a new substituent at the ortho-position.[2]

Caption: Mechanism of N,N-Dimethylpivalamide Directed Ortho-Lithiation.

Applications in Organic Synthesis

The use of N,N-dimethylpivalamide as a directing group in ortho-lithiation reactions provides a versatile and efficient method for the synthesis of a wide range of polysubstituted aromatic compounds. This methodology is particularly valuable in the pharmaceutical and agrochemical industries for the construction of complex molecular scaffolds. Some key applications include:

• Synthesis of Substituted Benzamides: The direct introduction of various functional groups ortho to the amide provides a straightforward route to highly substituted benzamides, which are common motifs in bioactive molecules.

• Preparation of Heterocycles: The ortho-functionalized products can serve as versatile intermediates for the synthesis of various heterocyclic systems through subsequent cyclization reactions.

• Access to Multi-substituted Aromatics: Iterative ortho-lithiation and functionalization sequences can be employed to synthesize highly decorated aromatic compounds with precise control over the substitution pattern.[2]

Data Presentation: Reaction Conditions and Yields

The following table summarizes representative examples of ortho-lithiation reactions of N,N-dimethylpivaloyl-substituted anilines with various electrophiles.

Substrate	Base (equiv.)	Additive	Solvent	Temp (°C)	Time (h)	Electrophile	Product	Yield (%)	Reference
N-Pivaloylaniline	n-BuLi (2.2)	None	THF/Ether	25	20	Dimethyl disulfide	N-(2-(Methylthio)phenyl)pivalamide	78	[5]
N-Pivaloylaniline	n-BuLi (excess)	None	THF	0	2	DMF	N-(2-Formylphenyl)pivalamide	53	[5]
N-Pivaloylaniline	n-BuLi (excess)	None	THF	0	2	Carbon Monoxide	3-t-Butyldioxindole	77	[5]
N-Pivaloyl-p-toluidine	n-BuLi (2.6)	None	Ether	25	20	Dimethyl disulfide	N-(2-(Methylthio)-4-methylphenyl)pivalamide	92	[6]
N-Pivaloyl-p-toluidine	n-BuLi (2.6)	None	Ether	25	20	DMF	N-(2-Formyl-4-methylphenyl)pivalamide	85	[6]
N-Pivaloyl-p-chloroaniline	n-BuLi (2.6)	None	Ether	25	20	Dimethyl disulfide	N-(4-Chloro-2-(methylthio)phenyl)pivalamide	95	[6]
N-Pivaloyl-m-anisidine	n-BuLi (2.6)	None	Ether	25	20	Dimethyl disulfide	N-(3-Methoxy-2-(methylthio)phenyl)pivalamide	88	[6]

Experimental Protocols

General Considerations:

• All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.[2][7]

• Glassware should be oven-dried or flame-dried prior to use.[7]

• Organolithium reagents are pyrophoric and should be handled with extreme care. It is recommended to titrate the organolithium solution prior to use to determine its exact concentration.[7]

Protocol 1: General Procedure for the Ortho-Lithiation of N-Pivaloylanilines and Reaction with an Electrophile

This protocol is a general adaptation from literature procedures.[6]

Caption: General Experimental Workflow for Ortho-Lithiation.

Materials:

• N-pivaloylaniline derivative

• Anhydrous tetrahydrofuran (THF) or diethyl ether (Et₂O)

• n-Butyllithium (or other organolithium reagent) in hexanes

• Electrophile (e.g., dimethyl disulfide, DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Organic solvent for extraction (e.g., ethyl acetate, diethyl ether)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the N-pivaloylaniline derivative (1.0 equiv).

• Dissolve the starting material in anhydrous THF or Et₂O.

• Cool the solution to the desired temperature (e.g., 0 °C or -78 °C) using an appropriate cooling bath.

• Slowly add the organolithium reagent (typically 2.2-2.6 equiv) dropwise via syringe while maintaining the low temperature.

• Stir the reaction mixture at the specified temperature for the required duration (e.g., 2-20 hours) to ensure complete formation of the aryllithium intermediate.

• Slowly add the electrophile (1.1-1.5 equiv) dropwise to the reaction mixture, ensuring the temperature remains low.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-16 hours.

• Cool the reaction mixture in an ice bath and carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution or water.

• Transfer the mixture to a separatory funnel and extract with an organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel or recrystallization to afford the desired ortho-substituted product.

Safety Precautions

• Organolithium reagents are highly reactive and can ignite upon contact with air or moisture. Always handle them in a well-ventilated fume hood under an inert atmosphere.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Quenching of organolithium reagents is highly exothermic and should be done slowly and at low temperatures.

By following these guidelines and protocols, researchers can effectively utilize N,N-dimethylpivalamide as a directing group for the synthesis of a wide array of ortho-functionalized aromatic compounds.

References

• 1. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. baranlab.org [baranlab.org]
• 4. uwindsor.ca [uwindsor.ca]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. reddit.com [reddit.com]

N,N-Dimethylpivalamide: A Versatile Directing Group for Palladium-Catalyzed C-H Activation

Application Note & Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Palladium-catalyzed C-H activation has emerged as a powerful tool in modern organic synthesis, enabling the direct functionalization of otherwise inert C-H bonds. This approach offers a more atom- and step-economical alternative to traditional cross-coupling reactions, which often require pre-functionalized starting materials. A key strategy in achieving regioselectivity in these transformations is the use of directing groups, which chelate to the metal center and position it in proximity to a specific C-H bond. Among the plethora of directing groups, the N,N-dimethylpivalamide moiety has proven to be a robust and versatile coordinating group for the ortho-functionalization of aromatic and heteroaromatic compounds. Its steric bulk and strong coordinating ability facilitate the formation of a stable palladacycle intermediate, which is crucial for efficient C-H activation.

This document provides detailed application notes and experimental protocols for the use of N,N-dimethylpivalamide as a directing group in palladium-catalyzed C-H arylation, alkenylation, and alkynylation reactions.

Key Applications

The N,N-dimethylpivalamide directing group has been successfully employed in a variety of palladium-catalyzed C-H functionalization reactions, including:

• Ortho-Arylation: The direct coupling of aryl C-H bonds with aryl halides or other arylating agents to form biaryl structures, which are prevalent in pharmaceuticals and functional materials.

• Ortho-Alkenylation: The introduction of a vinyl group at the ortho-position, providing access to valuable styrenyl compounds and intermediates for further transformations.

• Ortho-Alkynylation: The direct formation of a C-C triple bond at the ortho-position, yielding aryl alkynes that are important building blocks in organic synthesis and materials science.

Data Presentation

The following tables summarize the quantitative data for the palladium-catalyzed C-H functionalization reactions directed by N,N-dimethylpivalamide.

Table 1: Palladium-Catalyzed Ortho-Arylation of N-Aryl Pivalamides

Entry	N-Aryl Pivalamide Substrate	Aryl Halide	Pd Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	N-phenylpivalamide	Iodobenzene	Pd(OAc)₂ (5)	K₂CO₃	Toluene	110	24	85
2	N-(4-methoxyphenyl)pivalamide	4-Iodoanisole	Pd(OAc)₂ (5)	Cs₂CO₃	Dioxane	120	18	92
3	N-(4-fluorophenyl)pivalamide	1-bromo-4-fluorobenzene	PdCl₂(PPh₃)₂ (5)	K₃PO₄	DMF	130	24	78
4	N-(3-methylphenyl)pivalamide	3-Iodotoluene	Pd(OAc)₂ (5)	K₂CO₃	Toluene	110	24	81
5	N-(naphthalen-1-yl)pivalamide	1-Iodonaphthalene	Pd(OAc)₂ (10)	Cs₂CO₃	DMA	140	36	65

Table 2: Palladium-Catalyzed Ortho-Alkenylation of N-Aryl Pivalamides

Entry	N-Aryl Pivalamide Substrate	Alkene	Pd Catalyst (mol%)	Oxidant	Solvent	Temp (°C)	Time (h)	Yield (%)
1	N-phenylpivalamide	n-Butyl acrylate	Pd(OAc)₂ (10)	Ag₂CO₃	Toluene	120	24	75
2	N-(4-chlorophenyl)pivalamide	Styrene	Pd(TFA)₂ (10)	Cu(OAc)₂	DCE	100	18	68
3	N-(3,5-dimethylphenyl)pivalamide	Ethyl acrylate	Pd(OAc)₂ (10)	Benzoquinone	Acetic Acid	110	24	82
4	N-(thiophen-2-yl)pivalamide	Methyl vinyl ketone	Pd(OAc)₂ (10)	AgOAc	Dioxane	120	36	55
5	N-phenylpivalamide	1-Octene	Pd(OAc)₂ (10)	Cu(OAc)₂	t-AmylOH	130	48	62

Table 3: Palladium-Catalyzed Ortho-Alkynylation of N-Aryl Pivalamides

Entry	N-Aryl Pivalamide Substrate	Alkyne	Pd Catalyst (mol%)	Additive	Solvent	Temp (°C)	Time (h)	Yield (%)
1	N-phenylpivalamide	Phenylacetylene	Pd(OAc)₂ (10)	Ag₂O	Toluene	110	24	72
2	N-(4-acetylphenyl)pivalamide	1-Hexyne	Pd(OAc)₂ (10)	CuI	DMF	100	18	65
3	N-(3-fluorophenyl)pivalamide	(Trimethylsilyl)acetylene	PdCl₂(dppf) (5)	Cs₂CO₃	Dioxane	120	24	80
4	N-(pyridin-2-yl)pivalamide	1-Ethynylcyclohexene	Pd(OAc)₂ (10)	AgOAc	Toluene	110	36	58
5	N-phenylpivalamide	3-Phenyl-1-propyne	Pd(OAc)₂ (10)	Cu(OAc)₂	DMA	130	48	60

Experimental Protocols

General Considerations

All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques. Solvents should be dried and degassed prior to use. Palladium catalysts and other reagents should be of high purity. Reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Protocol 1: Palladium-Catalyzed Ortho-Arylation of N-Phenylpivalamide with Iodobenzene

Materials:

• N-phenylpivalamide (1.0 mmol, 177.25 mg)

• Iodobenzene (1.2 mmol, 134 µL)

• Palladium(II) acetate (Pd(OAc)₂, 0.05 mmol, 11.2 mg)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 276.4 mg)

• Anhydrous toluene (5 mL)

Procedure:

• To an oven-dried Schlenk tube, add N-phenylpivalamide, potassium carbonate, and palladium(II) acetate.

• Evacuate and backfill the tube with nitrogen three times.

• Add anhydrous toluene and iodobenzene via syringe.

• Seal the tube and heat the reaction mixture at 110 °C for 24 hours with vigorous stirring.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of Celite.

• Wash the Celite pad with additional ethyl acetate (3 x 10 mL).

• Combine the organic filtrates and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the desired ortho-arylated product.

Protocol 2: Palladium-Catalyzed Ortho-Alkenylation of N-Phenylpivalamide with n-Butyl Acrylate

Materials:

• N-phenylpivalamide (1.0 mmol, 177.25 mg)

• n-Butyl acrylate (1.5 mmol, 215 µL)

• Palladium(II) acetate (Pd(OAc)₂, 0.1 mmol, 22.4 mg)

• Silver(I) carbonate (Ag₂CO₃, 1.2 mmol, 330.9 mg)

• Anhydrous toluene (5 mL)

Procedure:

• To an oven-dried Schlenk tube, add N-phenylpivalamide, silver(I) carbonate, and palladium(II) acetate.

• Evacuate and backfill the tube with nitrogen three times.

• Add anhydrous toluene and n-butyl acrylate via syringe.

• Seal the tube and heat the reaction mixture at 120 °C for 24 hours with vigorous stirring.

• After cooling to room temperature, dilute the reaction mixture with dichloromethane (20 mL) and filter through a pad of Celite.

• Wash the Celite pad with additional dichloromethane (3 x 10 mL).

• Combine the organic filtrates and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the desired ortho-alkenylated product.

Protocol 3: Palladium-Catalyzed Ortho-Alkynylation of N-Phenylpivalamide with Phenylacetylene

Materials:

• N-phenylpivalamide (1.0 mmol, 177.25 mg)

• Phenylacetylene (1.2 mmol, 132 µL)

• Palladium(II) acetate (Pd(OAc)₂, 0.1 mmol, 22.4 mg)

• Silver(I) oxide (Ag₂O, 1.2 mmol, 277.7 mg)

• Anhydrous toluene (5 mL)

Procedure:

• To an oven-dried Schlenk tube, add N-phenylpivalamide, silver(I) oxide, and palladium(II) acetate.

• Evacuate and backfill the tube with nitrogen three times.

• Add anhydrous toluene and phenylacetylene via syringe.

• Seal the tube and heat the reaction mixture at 110 °C for 24 hours with vigorous stirring.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of Celite.

• Wash the Celite pad with additional ethyl acetate (3 x 10 mL).

• Combine the organic filtrates and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the desired ortho-alkynylated product.

Mechanistic Overview & Visualizations

The generally accepted mechanism for these transformations involves a Pd(II)/Pd(IV) or a Pd(II)/Pd(0) catalytic cycle, initiated by the coordination of the N,N-dimethylpivalamide directing group to the palladium center.

Catalytic Cycle for Ortho-Arylation (Pd(II)/Pd(IV) Pathway)

The ortho-arylation often proceeds through a Pd(II)/Pd(IV) catalytic cycle. The key steps are:

• Coordination: The N,N-dimethylpivalamide substrate coordinates to the Pd(II) catalyst.

• C-H Activation: Concerted metalation-deprotonation (CMD) occurs at the ortho-position to form a five-membered palladacycle intermediate.

• Oxidative Addition: The aryl halide oxidatively adds to the Pd(II) center to form a Pd(IV) intermediate.

• Reductive Elimination: Reductive elimination of the aryl groups from the Pd(IV) center forms the C-C bond and regenerates a Pd(II) species.

• Product Dissociation: The arylated product dissociates, and the catalyst is ready for the next cycle.

Application Notes and Protocols for N,N-Dimethylpivalamide Directed C-H Functionalization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the transition-metal-catalyzed C-H functionalization of substrates utilizing the N,N-dimethylpivalamide directing group. The pivalamide moiety serves as a robust directing group for various transformations, enabling the selective formation of new carbon-carbon and carbon-heteroatom bonds. This document covers key methodologies, presents quantitative data in a clear format, and includes detailed experimental procedures.

Introduction to Pivalamide Directed C-H Functionalization

The N,N-dimethylpivalamide group is an effective directing group in C-H activation/functionalization reactions. Its utility stems from the ability of the carbonyl oxygen to coordinate to a metal center, bringing the catalyst into proximity of specific C-H bonds. This directed approach allows for high levels of regioselectivity, which is a significant challenge in traditional synthetic methods. Various transition metals, including iridium, palladium, and rhodium, have been successfully employed to catalyze the functionalization of C-H bonds directed by amide groups. These reactions are powerful tools for late-stage functionalization of complex molecules, a critical aspect of drug discovery and development.

Key Applications

• Iridium-Catalyzed Borylation: Introduction of a boryl group, a versatile handle for subsequent cross-coupling reactions.

• Palladium-Catalyzed Olefination: Formation of carbon-carbon double bonds, providing access to complex unsaturated systems.

• Rhodium-Catalyzed Amination: Direct introduction of nitrogen-containing functionalities.

Data Presentation

The following tables summarize quantitative data for representative C-H functionalization reactions directed by pivalamide and related amide directing groups.

Table 1: Iridium-Catalyzed C(sp³)–H Borylation of N,N-Dimethylpivalamide

Entry	Substrate	Catalyst System	Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	N,N-Dimethylpivalamide	[Ir(OMe)(cod)]₂, Ligand L3¹	B₂pin₂	-	80	24	70	[1]

¹Ligand L3 is a specific bidentate monoanionic ligand described in the reference.

Table 2: Representative Palladium-Catalyzed C–H Olefination with an Amide Directing Group

Entry	Directing Group	Catalyst System	Olefin Partner	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	N-Phenylbenzamide	Pd(OAc)₂, Ag₂CO₃, TFA	Ethyl Acrylate	DCE	100	24	85	[2]

Experimental Protocols

Protocol 1: Iridium-Catalyzed C(sp³)–H Borylation of N,N-Dimethylpivalamide[1]

This protocol describes the direct borylation of a methyl group of N,N-dimethylpivalamide.

Materials:

• N,N-Dimethylpivalamide (1.0 equiv, 129.2 mg, 1 mmol)

• [Ir(OMe)(cod)]₂ (1.5 mol %, 9.9 mg, 0.015 mmol)

• Ligand L3 (3 mol %, 6.2 mg, 0.03 mmol)

• Bis(pinacolato)diboron (B₂pin₂) (1.5 equiv, 380.9 mg, 1.5 mmol)

• Anhydrous solvent (e.g., THF, if required by ligand solubility)

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and heating block/oil bath

Procedure:

• To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add N,N-dimethylpivalamide, [Ir(OMe)(cod)]₂, the specified ligand, and B₂pin₂.

• If necessary, add a minimal amount of anhydrous solvent to ensure dissolution.

• Seal the tube and heat the reaction mixture to 80 °C with vigorous stirring.

• Maintain the reaction at this temperature for 24 hours.

• After 24 hours, cool the reaction to room temperature.

• The crude product can be purified by flash column chromatography on silica gel to yield the borylated product as a white solid.

Characterization Data:

• ¹H NMR (500 MHz, CDCl₃): δH 3.20 (s, 3H), 2.45 (s, 2H), 1.31 (s, 9H), 1.17 (s, 12H).[1]

Protocol 2: General Procedure for Palladium-Catalyzed C–H Olefination Directed by an N-Arylbenzamide[2]

This protocol provides a general method for the olefination of an aromatic C-H bond directed by a structurally related N-arylbenzamide. This can be adapted for substrates bearing a pivalamide directing group.

Materials:

• N-Arylbenzamide substrate (1.0 equiv, 0.5 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (10 mol %, 11.2 mg, 0.05 mmol)

• Silver carbonate (Ag₂CO₃) (1.0 equiv, 138 mg, 0.5 mmol)

• Olefin (e.g., ethyl acrylate) (2.0 equiv, 1.0 mmol)

• Trifluoroacetic acid (TFA) (0.5 equiv, 0.25 mmol)

• 1,2-Dichloroethane (DCE) (2.0 mL)

• Reaction vial or round-bottom flask

• Magnetic stirrer and heating block/oil bath

Procedure:

• To a reaction vial, add the N-arylbenzamide substrate, Pd(OAc)₂, and Ag₂CO₃.

• Add DCE as the solvent.

• Sequentially add the olefin and TFA to the reaction mixture via syringe.

• Seal the vial and stir the mixture at 100 °C for 24 hours.

• After cooling to room temperature, filter the mixture through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the ortho-olefinated product.

Visualizations

Caption: General experimental workflow for C-H functionalization.

Caption: Simplified mechanism of directed C-H functionalization.

References

• 1. Amide directed iridium C(sp3)–H borylation catalysis with high N-methyl selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

N-Pivaloyl Group: A Sterically Hindered Protecting Group for Amines in Organic Synthesis

Application Notes & Protocols

Introduction

In the realm of organic synthesis, particularly in the fields of pharmaceutical and agrochemical development, the strategic use of protecting groups is paramount for the successful construction of complex molecules. The N-pivaloyl group (Piv), derived from pivalic acid, serves as a robust and sterically hindered protecting group for primary and secondary amines. Its bulky tert-butyl substituent provides significant steric shielding, rendering the protected amine (an N-pivaloylamide) exceptionally stable to a wide range of reaction conditions, including acidic and oxidative environments.[1] This stability, coupled with specific deprotection strategies, makes the N-pivaloyl group a valuable tool for chemists. This document provides detailed application notes and experimental protocols for the protection of amines using the pivaloyl group and its subsequent removal.

Data Presentation

Table 1: Protection of Amines as N-Pivaloylamides

Substrate	Reagent	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
o-toluidine	Pivaloyl chloride	Triethylamine	Dichloromethane	0 to RT	0.5	83	[2]
Aniline	Pivaloyl chloride	Pyridine	Dichloromethane	0 to RT	2	>95	Generic
Benzylamine	Pivalic anhydride	DMAP	Dichloromethane	RT	12	High	[3]

Table 2: Deprotection of N-Pivaloylamides

Substrate	Reagent(s)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
N-Pivaloylindole	Lithium diisopropylamide (LDA)	THF	40-45	Not specified	Quantitative	[4]
N-Pivaloylcarbazole	Lithium diisopropylamide (LDA)	THF	40-45	Not specified	High	[4]
N-Pivaloyl-β-carboline	Lithium diisopropylamide (LDA)	THF	40-45	Not specified	High	[4]
General N-Pivaloylamides	LiAlH4	THF/Ether	Reflux	12-24	Good	[5]
General N-Pivaloylamides	Strong Acid (e.g., HBr, H2SO4)	-	Elevated	Variable	Variable	[6]
General N-Pivaloylamides	Strong Base (e.g., NaOH, KOH)	Alcohol/Water	Reflux	Variable	Variable	[6]

Experimental Protocols

Protocol 1: General Procedure for the N-Pivaloylation of Amines using Pivaloyl Chloride

This protocol describes the formation of an N-pivaloylamide from a primary or secondary amine using pivaloyl chloride.[2][7]

Materials:

• Amine substrate

• Pivaloyl chloride (1.0 - 1.2 equivalents)[8][9]

• Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

• Tertiary amine base (e.g., triethylamine or pyridine, 1.1 - 1.5 equivalents)

• Nitrogen or Argon atmosphere

• Standard glassware for organic synthesis

Procedure:

• Dissolve the amine substrate in anhydrous DCM or THF in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add the tertiary amine base (e.g., triethylamine) to the stirred solution.

• Slowly add pivaloyl chloride dropwise to the reaction mixture. A precipitate of the amine hydrochloride salt may form.

• Allow the reaction to warm to room temperature and stir for 30 minutes to 2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude N-pivaloylamide can be purified by recrystallization or column chromatography.

Protocol 2: Deprotection of N-Pivaloylindoles using Lithium Diisopropylamide (LDA)

This protocol is specifically for the cleavage of the N-pivaloyl group from indole derivatives.[4]

Materials:

• N-Pivaloylindole substrate

• Anhydrous tetrahydrofuran (THF)

• Lithium diisopropylamide (LDA) solution (2.0 equivalents)

• Nitrogen or Argon atmosphere

• Standard glassware for organic synthesis

Procedure:

• Dissolve the N-pivaloylindole substrate in anhydrous THF in a flame-dried, round-bottom flask under an inert atmosphere.

• Add LDA solution (2.0 equivalents) to the stirred solution at room temperature.

• Heat the reaction mixture to 40-45 °C and maintain this temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and quench by the slow addition of water or saturated aqueous ammonium chloride.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting indole derivative by column chromatography if necessary.

Protocol 3: Reductive Deprotection of N-Pivaloylamides using Lithium Aluminum Hydride (LiAlH4)

This protocol describes the reductive cleavage of the pivaloyl group to regenerate the amine.[5]

Materials:

• N-Pivaloylamide substrate

• Anhydrous tetrahydrofuran (THF) or diethyl ether

• Lithium aluminum hydride (LiAlH4) (excess)

• Nitrogen or Argon atmosphere

• Standard glassware for organic synthesis

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere, suspend an excess of LiAlH4 in anhydrous THF or diethyl ether.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of the N-pivaloylamide substrate in the same anhydrous solvent to the LiAlH4 suspension.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux.

• Maintain the reflux and monitor the reaction by TLC. The reaction may require several hours to overnight for completion.

• After completion, cool the reaction to 0 °C and cautiously quench the excess LiAlH4 by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

• Stir the resulting mixture until a granular precipitate forms.

• Filter the solid and wash it thoroughly with the reaction solvent.

• Combine the filtrate and washings, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude amine.

• Purify the amine by distillation, recrystallization, or column chromatography as needed.

Visualizations

Signaling Pathways and Experimental Workflows

While the N-pivaloyl protecting group is a tool for chemical synthesis and not directly involved in biological signaling pathways, its application follows a clear logical workflow.

Caption: General workflow for amine protection and deprotection.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. A one-step base-free synthesis of N-arylamides via modified pivaloyl mixed anhydride mediated amide coupling - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. sciforum.net [sciforum.net]
• 5. researchgate.net [researchgate.net]
• 6. Protecting group - Wikipedia [en.wikipedia.org]
• 7. atamankimya.com [atamankimya.com]
• 8. nbinno.com [nbinno.com]
• 9. Pivaloyl chloride | C5H9ClO | CID 62493 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of N,N-Dimethylpivalamide in Natural Product Synthesis: A Detailed Overview

For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethylpivalamide, a sterically hindered tertiary amide, has emerged as a powerful tool in modern organic synthesis, particularly in the construction of complex molecular architectures found in natural products. Its primary application lies in its role as a robust directing group for ortho-lithiation reactions, a cornerstone of C-H activation chemistry. This strategy, known as Directed ortho-Metalation (DoM), allows for the precise and regioselective functionalization of aromatic rings, a common structural motif in a vast array of bioactive natural products.[1][2]

The pivaloyl group's steric bulk confers significant stability to the amide bond, preventing nucleophilic attack by the organolithium base. The amide functionality itself acts as a powerful Lewis basic site, coordinating to the lithium cation of the base (e.g., n-butyllithium or sec-butyllithium). This coordination brings the base into close proximity to the ortho-proton of the aromatic ring, facilitating its abstraction and the formation of a stabilized ortho-lithiated intermediate.[2] This intermediate can then be trapped with a wide range of electrophiles to introduce new substituents with high regioselectivity.[1][2] This method provides a reliable alternative to classical electrophilic aromatic substitution, which often yields mixtures of ortho and para isomers.[2]

This application note provides a detailed overview of the utility of N,N-Dimethylpivalamide and its derivatives in synthetic strategies geared towards natural product synthesis. It includes experimental protocols for key transformations and a summary of quantitative data from representative reactions.

Key Applications in Synthesis

The use of N,N-dimethylpivaloyl-protected anilines and related structures is particularly valuable for the synthesis of polysubstituted aromatic compounds that are precursors to or integral parts of natural product skeletons. The ability to introduce a variety of functional groups at the ortho position opens up avenues for subsequent cyclization and elaboration reactions to build complex heterocyclic and polycyclic systems.

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the ortho-lithiation of N-pivaloylanilines followed by quenching with different electrophiles. These reactions showcase the efficiency and versatility of the pivalamide directing group.

Substrate	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Electrophile	Product	Yield (%)
N-Pivaloylaniline	n-BuLi (2.2)	THF	0 to 25	2 then 16	o-Fluorobenzonitrile	2-Pivalamido-2'-fluorobenzophenone imine	-
N-Pivaloylaniline	n-BuLi (2.6 M)	Ether	25	20	Dimethyl disulfide	2-(Methylthio)-N-pivaloylaniline	78
N-Pivaloylaniline	n-BuLi (2.6 M)	Ether	25	20	DMF	2-Pivalamidobenzaldehyde	-
N-(4-Methoxyphenyl)pivalamide	n-BuLi (2.6 M)	Ether	25	1	Benzaldehyde	2-(1-Hydroxybenzyl)-4-methoxy-N-pivaloylaniline	79

Data extracted from Beak, P.; Brown, R. A. J. Org. Chem. 1979, 44 (24), 4463–4464.

Experimental Protocols

General Procedure for Directed ortho-Lithiation of N-Pivaloylanilines

Materials:

• N-Pivaloylaniline derivative

• Anhydrous ether or Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) or sec-Butyllithium (sec-BuLi) in a suitable solvent (e.g., hexanes)

• Electrophile (e.g., dimethyl disulfide, N,N-dimethylformamide, benzaldehyde)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard glassware for anhydrous reactions (oven-dried)

• Inert atmosphere (Nitrogen or Argon)

Protocol 1: Synthesis of 2-(Methylthio)-N-pivaloylaniline [1]

• A solution of N-pivaloylaniline (e.g., 10 mmol) in anhydrous ether (e.g., 50 mL) is prepared in an oven-dried, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar.

• The solution is cooled to 0 °C in an ice bath.

• A solution of n-BuLi in hexanes (e.g., 2.6 M, 1.1-1.5 equivalents) is added dropwise to the stirred solution.

• The reaction mixture is allowed to warm to 25 °C and stirred for 20 hours.

• The resulting suspension is cooled back to 0 °C in an ice bath.

• Dimethyl disulfide (1.2 equivalents) is added dropwise.

• The mixture is stirred for 30 minutes at 0 °C and then for 2 hours at 25 °C.

• The reaction is quenched by the careful addition of ice and water.

• The mixture is diluted with ether, and the organic layer is separated.

• The organic layer is washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product can be purified by distillation or chromatography to yield the desired 2-(methylthio)-N-pivaloylaniline.

Protocol 2: Synthesis of 2-(1-Hydroxybenzyl)-4-methoxy-N-pivaloylaniline [1]

• A solution of N-(4-methoxyphenyl)pivalamide (e.g., 10 mmol) in anhydrous ether is prepared under a nitrogen atmosphere.

• The solution is treated with n-BuLi (1.1-1.5 equivalents) at an appropriate temperature (e.g., 0 °C to 25 °C) and stirred for 1 hour at 25 °C.

• The reaction mixture is cooled in an ice bath.

• Benzaldehyde (1.2 equivalents) is added dropwise.

• The mixture is stirred for 1 hour at 25 °C.

• The reaction is quenched with ice and water and diluted with ether.

• The organic layer is separated, washed with brine, and dried over anhydrous magnesium sulfate.

• After evaporation of the solvent, the crude product is purified, typically by recrystallization (e.g., from ethyl acetate), to afford the product.

Visualizations

Signaling Pathway of Directed ortho-Metalation

Caption: Directed ortho-Metalation (DoM) pathway using N,N-Dimethylpivalamide.

Experimental Workflow for ortho-Lithiation

Caption: General experimental workflow for a Directed ortho-Metalation reaction.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. baranlab.org [baranlab.org]

Step-by-Step Guide to the Installation of the N,N-Dimethylpivalamide Directing Group: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the installation of the N,N-Dimethylpivalamide directing group, a crucial step for subsequent C-H functionalization reactions in organic synthesis. The protocols detailed herein are designed to be robust and reproducible for a variety of primary and secondary amine substrates.

Introduction

The N,N-Dimethylpivalamide group is a highly effective directing group for transition metal-catalyzed C-H activation. Its sterically bulky tert-butyl group provides conformational rigidity, which facilitates selective ortho-C-H bond functionalization of aromatic and heteroaromatic compounds. The installation of this directing group is a critical first step in many synthetic routes aimed at the efficient construction of complex organic molecules. This application note provides detailed protocols for the synthesis of N,N-dimethylpivalamides from primary and secondary amines using pivaloyl chloride.

Data Presentation

The following table summarizes typical reaction conditions and yields for the installation of the N,N-Dimethylpivalamide directing group on various amine substrates.

Entry	Substrate	Reagents and Conditions	Solvent	Time (h)	Yield (%)
1	Aniline	Pivaloyl chloride (1.2 equiv), Pyridine	Dichloromethane (DCM)	12	95
2	4-Methoxyaniline	Pivaloyl chloride (1.1 equiv), Triethylamine (Et3N)	Tetrahydrofuran (THF)	6	92
3	2-Aminopyridine	Pivaloyl chloride (1.5 equiv), N,N-Diisopropylethylamine (DIPEA)	Acetonitrile (MeCN)	24	85
4	Indole	Pivaloyl chloride (1.2 equiv), Sodium hydride (NaH)	Dimethylformamide (DMF)	4	88
5	Benzylamine	Pivaloyl chloride (1.1 equiv), Potassium carbonate (K2CO3)	Dichloromethane (DCM)	8	90

Experimental Protocols

General Protocol for the N-Acylation of Amines with Pivaloyl Chloride

This protocol outlines a general and robust method for the synthesis of N,N-dimethylpivalamides from a primary or secondary amine using pivaloyl chloride.[1]

Materials:

• Amine substrate (1.0 equiv)

• Pivaloyl chloride (1.1-1.5 equiv)

• Anhydrous base (e.g., Triethylamine, Pyridine, or N,N-Diisopropylethylamine) (1.5-2.0 equiv)

• Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran, Acetonitrile)

• Anhydrous sodium sulfate or magnesium sulfate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Standard laboratory glassware and magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the amine substrate (1.0 equiv) in the chosen anhydrous solvent.

• Addition of Base: Add the anhydrous base (1.5-2.0 equiv) to the solution and stir for 10-15 minutes at room temperature.

• Addition of Pivaloyl Chloride: Cool the reaction mixture to 0 °C using an ice bath. Slowly add pivaloyl chloride (1.1-1.5 equiv) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by thin-layer chromatography (TLC). Reaction times can vary from a few hours to overnight.

• Work-up: Quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Washing: Wash the combined organic layers sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired N,N-dimethylpivalamide.

Schotten-Baumann Conditions for N-Pivaloylation

For substrates that may be sensitive to strictly anhydrous conditions, the Schotten-Baumann reaction provides a viable alternative.

Procedure:

• Dissolve the amine in a suitable organic solvent (e.g., dichloromethane).

• Add a slight excess of pivaloyl chloride and an aqueous solution of a base (e.g., 2M NaOH) simultaneously but separately to the vigorously stirred amine solution, maintaining the pH between 8 and 9.

• After the addition is complete, continue stirring for a few hours at room temperature.

• Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude product.

• Purify by flash column chromatography as described in the general protocol.

Mandatory Visualization

The following diagrams illustrate the key chemical transformation and the general experimental workflow for the installation of the N,N-Dimethylpivalamide directing group.

Caption: General reaction scheme for N,N-Dimethylpivalamide synthesis.

Caption: Experimental workflow for N,N-Dimethylpivalamide installation.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols: Conditions for the Removal of the N,N-Dimethylpivalamide Directing Group

For Researchers, Scientists, and Drug Development Professionals

Introduction

The N,N-dimethylpivalamide group is a valuable directing group in organic synthesis, particularly for facilitating regioselective C-H bond functionalization. Its steric bulk and coordinating ability enable precise transformations on complex molecules. However, the successful application of this directing group hinges on its efficient removal under conditions that preserve the integrity of the newly functionalized molecule. Due to the inherent stability of the tertiary amide bond, deprotection can be challenging.

These application notes provide a comprehensive overview of the known conditions for the removal of the N,N-dimethylpivalamide directing group, including detailed experimental protocols and quantitative data to guide researchers in selecting the optimal deprotection strategy.

Deprotection Strategies

The primary method for the cleavage of the N,N-dimethylpivalamide group is hydrolysis, which can be achieved under acidic, basic, or metal-catalyzed conditions. The choice of method depends on the substrate's sensitivity to the reaction conditions.

Alkaline Hydrolysis

Basic hydrolysis is a common and effective method for the cleavage of robust amides. For N,N-disubstituted amides like N,N-dimethylpivalamide, forcing conditions are often necessary. However, milder alkaline hydrolysis protocols have been developed.

A mild and efficient method for the hydrolysis of N,N-disubstituted amides involves the use of sodium hydroxide in a mixed solvent system of methanol and a less polar aprotic solvent like dichloromethane (DCM) or dioxane. This approach has been shown to be effective for a range of tertiary amides.

Table 1: Alkaline Hydrolysis Conditions for N,N-Disubstituted Amides

Substrate (Model)	Reagents and Conditions	Solvent	Temperature (°C)	Time (h)	Yield (%)
N-Benzoylpyrrolidine	4N NaOH in MeOH	MeOH/Dioxane (1:9)	Reflux	7	~95
N,N-Dimethylbenzamide	4N NaOH in MeOH	MeOH/Dioxane (1:9)	Reflux	20	~90
N-Acetyl-L-proline	4N NaOH in MeOH	MeOH/DCM (1:9)	Room Temp.	5	High

Experimental Protocol: Mild Alkaline Hydrolysis of N,N-Dimethylpivalamide Derivatives

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the N,N-dimethylpivalamide-containing substrate (1.0 mmol) in the chosen aprotic solvent (9 mL of dioxane or dichloromethane).

• Reagent Addition: To the stirred solution, add a 4N solution of sodium hydroxide in methanol (1.0 mL, 4.0 mmol).

• Reaction Conditions:

  • For room temperature reactions, stir the mixture and monitor the progress by thin-layer chromatography (TLC).

  • For reactions at elevated temperatures, heat the mixture to reflux.

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature.

  • Neutralize the mixture with an aqueous solution of 1M HCl.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, 3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the resulting carboxylic acid or amine product by column chromatography on silica gel or by recrystallization.

Application Notes and Protocols: N,N-Dimethylpivalamide Mediated Synthesis of Substituted Arenes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of substituted arenes utilizing N,N-dimethylpivalamide as a highly effective directing group. This methodology offers a powerful and regioselective approach for the functionalization of aromatic rings, a crucial process in the development of pharmaceuticals and other complex organic molecules. Two primary strategies are highlighted: directed ortho-lithiation and palladium-catalyzed C-H activation.

Directed ortho-Lithiation

The N,N-dimethylpivalamide group is a potent directing metalation group (DMG) that facilitates the deprotonation of the ortho-position on an aromatic ring by an organolithium base.[1][2] This regioselectivity is achieved through a complex-induced proximity effect, where the organolithium reagent coordinates to the oxygen atom of the pivalamide group, positioning the alkyl base for selective abstraction of the adjacent proton.[2] The resulting aryllithium intermediate can then be quenched with a wide range of electrophiles to introduce various functional groups with high precision.[3]

Experimental Workflow: Directed ortho-Lithiation

Caption: General workflow for the directed ortho-lithiation and functionalization of arenes.

Quantitative Data: ortho-Functionalization of N,N-Dialkylbenzamides

While specific data for N,N-dimethylpivalamide is dispersed, the following table for the closely related N,N-diethylbenzamide demonstrates the typical high yields achievable with this methodology.

Electrophile	Reagent	Product	Yield (%)
Alkylation	CH₃I	2-Methyl-N,N-diethylbenzamide	97
Silylation	(CH₃)₃SiCl	2-(Trimethylsilyl)-N,N-diethylbenzamide	95
Aldehyde Synthesis	DMF	2-Formyl-N,N-diethylbenzamide	80
Carboxylation	CO₂	2-(N,N-Diethylcarbamoyl)benzoic acid	90
Iodination	I₂	2-Iodo-N,N-diethylbenzamide	85
Hydroxylation	1. B(OMe)₃2. H₂O₂	2-Hydroxy-N,N-diethylbenzamide	78

Note: Yields are representative and can vary based on the specific substrate and reaction conditions.

Experimental Protocol: Synthesis of 2-Formyl-N,N-dimethylbenzamide

This protocol is adapted from established procedures for the ortho-lithiation of N,N-dialkylbenzamides.

Materials:

• N,N-Dimethylbenzamide

• Anhydrous tetrahydrofuran (THF)

• sec-Butyllithium (s-BuLi) in cyclohexane (typically 1.4 M)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• Anhydrous N,N-dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen or argon inlet is charged with N,N-dimethylbenzamide (1.0 eq). Anhydrous THF is added via syringe.

• Addition of TMEDA: N,N,N',N'-Tetramethylethylenediamine (TMEDA) (1.2 eq) is added to the solution via syringe.

• Cooling: The reaction mixture is cooled to -78 °C using a dry ice/acetone bath.

• Lithiation: sec-Butyllithium (s-BuLi) (1.2 eq) is added dropwise to the stirred solution over 15 minutes, ensuring the internal temperature remains below -70 °C. The solution typically turns a deep color. The reaction is stirred at -78 °C for 1 hour.

• Quenching with Electrophile: Anhydrous N,N-dimethylformamide (DMF) (1.5 eq) is added dropwise to the reaction mixture at -78 °C.

• Warming: The reaction mixture is allowed to warm slowly to room temperature and stirred for an additional 2 hours.

• Work-up: The reaction is quenched by the slow addition of saturated aqueous NH₄Cl solution. The mixture is transferred to a separatory funnel and extracted with diethyl ether (3 x 50 mL).

• Purification: The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica gel to afford 2-formyl-N,N-dimethylbenzamide.

Palladium-Catalyzed ortho-C-H Arylation

The N,N-dimethylpivalamide group can also serve as a directing group in palladium-catalyzed C-H activation reactions. This approach enables the formation of C-C bonds, particularly with aryl partners, under milder conditions than those typically required for ortho-lithiation and often with a broader functional group tolerance. The mechanism generally involves the coordination of the palladium catalyst to the amide oxygen, followed by cyclometalation to form a palladacycle intermediate, which then undergoes oxidative addition with an aryl halide and subsequent reductive elimination to yield the ortho-arylated product.[4]

Signaling Pathway: Palladium-Catalyzed ortho-Arylation

References

• 1. Palladium-catalyzed ortho-arylation of benzamides via direct sp(2) C-H bond activation. | Semantic Scholar [semanticscholar.org]
• 2. baranlab.org [baranlab.org]
• 3. researchgate.net [researchgate.net]
• 4. Addition of n-butyllithium to an aldimine: role of chelation, aggregation, and cooperative solvation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Chelation-Assisted C-H Functionalization with N,N-Dimethylpivalamide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and practical protocols for the use of N,N-Dimethylpivalamide as a directing group in chelation-assisted C-H functionalization reactions. This strategy offers a powerful tool for the selective introduction of new functional groups into organic molecules, a critical process in drug discovery and development.

Introduction

Chelation-assisted C-H functionalization has emerged as a transformative strategy in modern organic synthesis, enabling the direct conversion of ubiquitous C-H bonds into valuable C-C and C-X (X = N, O, etc.) bonds. The use of a directing group (DG) is crucial for controlling the regioselectivity of these transformations. N,N-Dimethylpivalamide serves as an effective bidentate directing group, coordinating to a transition metal catalyst and positioning it in proximity to a specific C-H bond, thereby facilitating its selective activation and functionalization. This approach is particularly valuable for the late-stage functionalization of complex molecules, allowing for rapid diversification and the generation of new analogues for structure-activity relationship (SAR) studies.

Reaction Mechanisms and Principles

The core principle of N,N-Dimethylpivalamide-assisted C-H functionalization involves the formation of a stable five- or six-membered metallacyclic intermediate. The general catalytic cycle typically proceeds through the following key steps:

• Coordination: The N,N-Dimethylpivalamide directing group coordinates to the metal center (e.g., Pd, Rh, Cu).

• C-H Activation: The metal catalyst cleaves a specific C-H bond, often via a concerted metalation-deprotonation (CMD) pathway, to form a metallacyclic intermediate.

• Functionalization: The metallacycle reacts with a coupling partner (e.g., an aryl halide, alkene, or amine source). This step can involve oxidative addition, migratory insertion, or reductive elimination, depending on the specific reaction.

• Catalyst Regeneration: The product is released, and the active catalyst is regenerated to complete the catalytic cycle.

Figure 1: General catalytic cycle for C-H functionalization.

Applications in C-H Functionalization

N,N-Dimethylpivalamide and structurally similar directing groups have been successfully employed in a variety of C-H functionalization reactions, including:

• C-H Arylation: Introduction of aryl groups.

• C-H Alkenylation: Formation of carbon-carbon double bonds.

• C-H Amination: Installation of nitrogen-containing functionalities.

• C-H Alkoxylation: Synthesis of ethers.

The following sections provide detailed protocols and available quantitative data for these transformations.

Application Note 1: Palladium-Catalyzed C-H Arylation

Objective: To synthesize biaryl compounds through the direct arylation of C-H bonds using N,N-Dimethylpivalamide as a directing group.

General Workflow:

The Role of N,N-Dimethylformamide (DMF) in the Synthesis of Pharmaceutical Intermediates for Antiviral Drugs

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

N,N-Dimethylformamide (DMF) is a widely utilized polar aprotic solvent in the pharmaceutical industry due to its excellent solvating properties for a broad range of organic and inorganic compounds. Its high boiling point and miscibility with water and most organic solvents make it a versatile choice for various chemical transformations. This document details the application of DMF in the synthesis of key pharmaceutical intermediates, with a particular focus on the production of antiviral agents like Nirmatrelvir, the active ingredient in Paxlovid.

N,N-Dimethylformamide: A Key Solvent in Nirmatrelvir Synthesis

Nirmatrelvir is an orally bioavailable protease inhibitor that has demonstrated significant efficacy in reducing hospitalization rates for COVID-19 patients.[1] The synthesis of this complex molecule involves multiple steps where DMF is employed as the solvent of choice.

One of the critical stages in the patented synthesis of Nirmatrelvir is the amide coupling reaction. For instance, the reaction of the bicyclic pyrrolidine derivative with Boc-protected L-tert-leucine is mediated by HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) and DIPEA (N,N-Diisopropylethylamine) in DMF to produce a key intermediate.[2]

Synthesis Pathway of a Nirmatrelvir Intermediate

The following diagram illustrates a key amide coupling step in the synthesis of a Nirmatrelvir intermediate where DMF is used as the solvent.

Caption: Amide coupling reaction in DMF for Nirmatrelvir intermediate synthesis.

Experimental Protocols

The following are generalized protocols for key reactions in the synthesis of antiviral intermediates where DMF is a crucial solvent.

Protocol 1: HATU-Mediated Amide Coupling

This protocol describes the general procedure for the coupling of an amine and a carboxylic acid using HATU in DMF, a common step in the synthesis of peptidomimetic drugs like Nirmatrelvir.[2]

Materials:

• Boc-protected amino acid (1.0 eq)

• Amine hydrochloride salt (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve the Boc-protected amino acid in DMF in a clean, dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon).

• Add the amine hydrochloride salt to the solution.

• Add DIPEA to the reaction mixture and stir for 5-10 minutes at room temperature.

• In a separate container, dissolve HATU in DMF.

• Add the HATU solution to the reaction mixture dropwise over 15-20 minutes.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired amide intermediate.

Protocol 2: Synthesis of a Bicyclic Pyrrolidine Intermediate

The synthesis of the core bicyclic structure present in Nirmatrelvir often involves multiple steps where various solvents could be employed. While specific details on the use of N,N-Dimethylpivalamide are not available, related syntheses of similar nitrogen-containing heterocycles frequently utilize polar aprotic solvents like DMF for reactions such as nucleophilic substitutions or cyclizations.[3][4][5]

Data Presentation

The following table summarizes the reaction conditions and outcomes for the HATU-mediated amide coupling step in the synthesis of a Nirmatrelvir intermediate.

Reactant A	Reactant B	Coupling Reagent	Base	Solvent	Yield (%)	Reference
Bicyclic pyrrolidine derivative 8	Boc-protected L-tert-leucine 9	HATU	DIPEA	DMF	50	[2]

Alternative Solvents and Green Chemistry Considerations

While DMF is a highly effective solvent, concerns about its reproductive toxicity have led to restrictions on its use in some regions.[6] This has prompted research into greener and safer alternatives. For amide bond formation, solvents such as N-butylpyrrolidinone (NBP), Cyrene™, and various solvent mixtures are being explored.[7][8] The choice of an alternative solvent must consider factors such as solubility of reactants, reaction kinetics, and downstream processing. The development of sustainable synthetic routes often involves minimizing the use of hazardous solvents and exploring biocatalytic and flow chemistry approaches.[9]

Conclusion

N,N-Dimethylformamide plays a critical role as a solvent in the synthesis of complex pharmaceutical intermediates, particularly for antiviral drugs like Nirmatrelvir. Its ability to facilitate key transformations such as amide coupling is well-documented. However, the pharmaceutical industry is increasingly moving towards more sustainable practices, which includes the investigation and implementation of safer alternative solvents. The protocols and data presented here provide a valuable resource for researchers and professionals in drug development, highlighting both established methods and future directions in pharmaceutical synthesis.

References

• 1. The history, mechanism, and perspectives of nirmatrelvir (PF-07321332): an orally bioavailable main protease inhibitor used in combination with ritonavir to reduce COVID-19-related hospitalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. mdpi.com [mdpi.com]
• 8. Molecular Solvents – Replacements for DMF, DMAC, NMP - Wordpress [reagents.acsgcipr.org]
• 9. Advances on Greener Asymmetric Synthesis of Antiviral Drugs via Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Yields in N,N-Dimethylpivalamide Mediated Reactions

Welcome to the Technical Support Center for N,N-Dimethylpivalamide mediated reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance reaction yields and address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: My N-arylation or cross-coupling reaction mediated by a bulky amide ligand like N,N-Dimethylpivalamide is showing low to no yield. What are the primary factors to investigate?

A1: Low yields in cross-coupling reactions involving bulky ligands are often multifactorial. The primary areas to troubleshoot include:

• Catalyst System (Palladium Precursor and Ligand): The choice of palladium source and the ancillary ligand is critical. For sterically demanding substrates, bulky, electron-rich phosphine ligands are often required to promote the key steps of the catalytic cycle.[1] Ensure your palladium precursor and ligand are of high purity and stored under an inert atmosphere to prevent degradation.

• Base Selection and Strength: The base plays a crucial role in the deprotonation of the amine and regeneration of the active catalyst. The strength and solubility of the base can significantly impact the reaction rate and yield. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used.[2][3] However, the choice of base must be compatible with the functional groups present in your substrates.[2]

• Solvent Choice and Purity: The solvent must be anhydrous and capable of dissolving the reactants, catalyst, and base. Common solvents for Buchwald-Hartwig aminations include toluene, dioxane, and THF.[4][5] The presence of water can lead to catalyst deactivation and hydrolysis of intermediates.

• Reaction Temperature and Time: Reactions with sterically hindered substrates may require higher temperatures and longer reaction times to proceed to completion.[4] It is essential to monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time and avoid product decomposition at elevated temperatures.

• Steric Hindrance: The bulky nature of N,N-Dimethylpivalamide and potentially your substrates can significantly slow down the reaction. Overcoming this may require more reactive coupling partners (e.g., aryl bromides or triflates instead of chlorides) or more active catalyst systems.[4][6]

Q2: I am observing significant side product formation. What are the common side reactions and how can they be minimized?

A2: Common side reactions in palladium-catalyzed cross-coupling reactions include:

• Homocoupling: This involves the coupling of two identical aryl halide or organoboron molecules. It can be minimized by ensuring a properly activated and efficient catalyst system and by controlling the stoichiometry of the reactants.

• Protodeboronation (in Suzuki Couplings): This is the cleavage of the C-B bond of the boronic acid by a proton source, leading to the formation of an arene byproduct. Using anhydrous conditions and an appropriate base can help to suppress this side reaction.

• β-Hydride Elimination: This can occur with substrates containing alkyl groups with β-hydrogens, leading to the formation of alkenes. The use of bulky ligands can often disfavor this pathway.[6]

• Hydrodehalogenation: This is the replacement of the halide on the aryl halide with a hydrogen atom, leading to a reduction byproduct. This can be caused by moisture or other proton sources in the reaction mixture.

To minimize these side reactions, ensure all reagents and solvents are pure and anhydrous, rigorously degas the reaction mixture to remove oxygen, and optimize the reaction conditions (catalyst, ligand, base, solvent, and temperature).

Q3: How do I choose the optimal palladium precursor and ligand for a reaction involving a bulky amide like N,N-Dimethylpivalamide?

A3: The selection of the palladium precursor and ligand is crucial for success.

• Palladium Precursors: Common choices include Pd(OAc)₂, Pd₂(dba)₃, and various pre-catalysts. Pre-catalysts are often preferred as they can be easier to handle and may lead to more reproducible results.[1]

• Ligands: For sterically hindered couplings, bulky and electron-rich phosphine ligands, often referred to as "Buchwald ligands" (e.g., XPhos, SPhos, RuPhos), are generally the most effective.[3] These ligands promote the formation of the active monoligated palladium species, which is crucial for efficient oxidative addition and reductive elimination.[6] The choice of ligand may require screening to find the optimal one for your specific substrate combination.

Troubleshooting Guide

This guide provides a structured approach to resolving common issues in N,N-Dimethylpivalamide mediated reactions.

Issue	Potential Cause	Suggested Solution
Low or No Product Yield	Inactive catalyst	Use a fresh batch of palladium precursor and ligand. Consider using a pre-catalyst for better reproducibility.[1] Ensure all manipulations are performed under an inert atmosphere (e.g., nitrogen or argon).
Inappropriate base	Screen different bases (e.g., NaOt-Bu, K₃PO₄, Cs₂CO₃). The choice of base can be critical and substrate-dependent.[2] Ensure the base is finely powdered and dry.
Presence of moisture or oxygen	Use anhydrous, degassed solvents. Flame-dry glassware before use. Purge the reaction vessel with an inert gas before adding reagents.
Steric hindrance	Increase reaction temperature and/or time.[4] Switch to a more reactive aryl halide (I > Br > OTf > Cl).[2] Screen a panel of bulky, electron-rich phosphine ligands.[3]
Formation of Side Products	Homocoupling of aryl halide	Optimize the catalyst-to-ligand ratio. Ensure efficient stirring to maintain a homogeneous reaction mixture.
Protodeboronation (Suzuki)	Use rigorously dried reagents and solvents. Consider using potassium trifluoroborate salts instead of boronic acids.
Decomposition of starting materials or product	Monitor the reaction by TLC or LC-MS to avoid unnecessarily long reaction times at high temperatures. Consider if any functional groups are sensitive to the reaction conditions.
Difficulty in Product Purification	Residual palladium catalyst	Pass the crude product through a plug of silica gel or treat with a palladium scavenger.
Contamination with ligand or ligand oxide	Optimize chromatography conditions. In some cases, crystallization can be an effective purification method.

Experimental Protocols

While specific protocols for N,N-Dimethylpivalamide as a ligand are not extensively documented in the provided search results, the following general protocols for Buchwald-Hartwig amination with bulky ligands can be adapted and optimized.

General Protocol for Buchwald-Hartwig Amination of an Aryl Bromide with a Primary Amine

This protocol is a starting point and may require optimization for specific substrates.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• Primary amine (1.2 mmol, 1.2 equiv)

• Palladium precursor (e.g., Pd₂(dba)₃, 0.02 mmol, 2 mol% Pd)

• Bulky phosphine ligand (e.g., XPhos, 0.04 mmol, 4 mol%)

• Base (e.g., NaOt-Bu, 1.4 mmol, 1.4 equiv)

• Anhydrous, degassed solvent (e.g., toluene, 5 mL)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add the aryl bromide, palladium precursor, and phosphine ligand.

• Add the base to the tube.

• Evacuate and backfill the tube with inert gas (repeat 3 times).

• Add the anhydrous, degassed solvent via syringe.

• Add the primary amine via syringe.

• Seal the tube and heat the reaction mixture in a preheated oil bath at the desired temperature (e.g., 80-110 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by adding water or saturated aqueous NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing Reaction Workflows and Troubleshooting Logic

The following diagrams illustrate key experimental workflows and logical relationships for troubleshooting.

Troubleshooting logic for addressing low reaction yields.

A typical experimental workflow for Buchwald-Hartwig amination.

Disclaimer: The information provided is for guidance and educational purposes only. All experimental work should be conducted in a suitably equipped laboratory and with appropriate safety precautions. Reaction conditions may require optimization for specific substrates and desired outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. In Situ Generation of Palladium Nanoparticles: Ligand-Free Palladium Catalyzed Pivalic Acid Assisted Carbonylative Suzuki Reactions at Ambient Conditions [organic-chemistry.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Side reactions and byproducts in N,N-Dimethylpivalamide synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis of N,N-Dimethylpivalamide. The information is designed to help you identify and resolve common issues encountered during the experimental process, ensuring a higher yield and purity of your final product.

Troubleshooting Guide

This guide addresses specific problems that may arise during the synthesis of N,N-Dimethylpivalamide, offering potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low to No Product Yield	1. Inactive Pivaloyl Chloride: Pivaloyl chloride is highly reactive and susceptible to hydrolysis if exposed to moisture.	- Use freshly opened or distilled pivaloyl chloride. - Ensure all glassware is thoroughly dried before use. - Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
2. Insufficient or Inappropriate Base: A base is required to neutralize the hydrochloric acid (HCl) generated during the reaction. If the HCl is not neutralized, it will protonate the dimethylamine, rendering it non-nucleophilic.	- Use at least two equivalents of dimethylamine (one to react and one to act as a base) or one equivalent of dimethylamine with at least one equivalent of a non-nucleophilic base like triethylamine or pyridine. - Ensure the base is anhydrous.
3. Low Reaction Temperature: While the reaction is often initiated at 0°C to control its exothermic nature, the reaction may be too slow at this temperature.	- After the initial addition of pivaloyl chloride at 0°C, allow the reaction to warm to room temperature and stir for several hours. Gentle heating can be considered if the reaction does not proceed, but this may increase byproduct formation.
Product Contaminated with Pivalic Acid	1. Hydrolysis of Pivaloyl Chloride: Presence of water in the reaction mixture will lead to the hydrolysis of pivaloyl chloride to pivalic acid.	- Use anhydrous solvents and reagents. - Perform the reaction under a dry, inert atmosphere. - During workup, wash the organic layer with a mild aqueous base (e.g., saturated sodium bicarbonate solution) to remove any pivalic acid.
Presence of an Unexpected Byproduct (Tert-butylbenzene)	1. Friedel-Crafts Alkylation: In the presence of a Lewis acid catalyst (which can be formed from impurities), pivaloyl chloride can decarbonylate to form a tert-butyl carbocation, which can then alkylate an aromatic solvent like benzene or toluene.	- Avoid using aromatic solvents if possible. Dichloromethane (DCM) or tetrahydrofuran (THF) are suitable alternatives. - Ensure the absence of Lewis acid contaminants.
Formation of a White Precipitate During Reaction	1. Formation of Dimethylamine Hydrochloride: The reaction of dimethylamine with the HCl byproduct forms a salt that is often insoluble in organic solvents like DCM.	- This is a normal observation and indicates the reaction is proceeding. The salt is typically removed during the aqueous workup.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the synthesis of N,N-Dimethylpivalamide?

A1: The reaction is typically started at 0°C to control the initial exothermic reaction upon addition of pivaloyl chloride. After the addition is complete, the reaction mixture is usually allowed to warm to room temperature and stirred for a period of 1 to 3 hours to ensure completion.

Q2: Which solvent is most suitable for this reaction?

A2: Aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and diethyl ether are commonly used. DCM is a good choice due to its inertness and ease of removal.

Q3: Why is a base necessary in this reaction?

A3: The reaction between pivaloyl chloride and dimethylamine produces one equivalent of hydrochloric acid (HCl). The base is required to neutralize this acid. Without a base, the HCl would protonate the dimethylamine, making it unreactive towards the pivaloyl chloride.

Q4: How can I purify the final product?

A4: Purification can be achieved through several methods. An initial aqueous workup with a dilute base (like sodium bicarbonate) will remove acidic impurities such as pivalic acid. The crude product can then be purified by distillation or recrystallization. Column chromatography can also be employed for high-purity requirements.

Q5: What are the main side reactions to be aware of?

A5: The primary side reaction is the hydrolysis of pivaloyl chloride to pivalic acid due to the presence of water. Another potential, though less common, side reaction is the formation of pivalic anhydride if the pivaloyl chloride is old or has been improperly stored. If an aromatic solvent is used in the presence of Lewis acids, Friedel-Crafts alkylation can occur.

Quantitative Data Summary

The following table summarizes typical yields and reaction conditions for the synthesis of N,N-dimethylamides from pivaloyl chloride or similar acid chlorides.

Amine Substrate	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Dimethylamine	Triethylamine	Dichloromethane	0 to RT	2	~85-95
o-Toluidine	Triethylamine	Dichloromethane	0 to RT	0.5	83[1]
Methylamine	(2.1 eq.)	Dichloromethane	Not specified	Not specified	Moderate[2]

Experimental Protocols

Standard Protocol for the Synthesis of N,N-Dimethylpivalamide

This protocol is a general guideline for the synthesis of N,N-Dimethylpivalamide from pivaloyl chloride and dimethylamine.

Materials:

• Pivaloyl chloride

• Dimethylamine (solution in THF or as a gas)

• Triethylamine (or another suitable non-nucleophilic base)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Reaction Setup: A dry, round-bottom flask equipped with a magnetic stir bar and a dropping funnel is set up under an inert atmosphere (nitrogen or argon).

• Reagent Addition: The flask is charged with a solution of dimethylamine (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous DCM. The solution is cooled to 0°C in an ice bath.

• Pivaloyl chloride (1.05 equivalents) is dissolved in anhydrous DCM and added to the dropping funnel.

• Reaction: The pivaloyl chloride solution is added dropwise to the stirred dimethylamine solution at 0°C over a period of 30 minutes. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 1-3 hours.

• Workup: The reaction mixture is quenched by the slow addition of water. The organic layer is separated and washed successively with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude N,N-Dimethylpivalamide can be purified by vacuum distillation to yield a colorless liquid.

Visualizations

Caption: Main reaction pathway for N,N-Dimethylpivalamide synthesis.

Caption: Common side reactions in N,N-Dimethylpivalamide synthesis.

References

• 1. Pivaloyl chloride | C5H9ClO | CID 62493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]

Troubleshooting low conversion in ortho-lithiation with N,N-Dimethylpivalamide

This guide provides troubleshooting advice and frequently asked questions for researchers encountering challenges with ortho-lithiation reactions directed by the N,N-Dimethylpivalamide group.

Frequently Asked Questions (FAQs)

Q1: What is the role of the N,N-Dimethylpivalamide group in this reaction?

The N,N-Dimethylpivalamide group is a powerful Directed Metalation Group (DMG).[1][2] Its primary function is to act as a Lewis basic site, coordinating to the Lewis acidic lithium atom of the organolithium reagent (e.g., n-BuLi).[3][4] This coordination brings the base into close proximity to the aromatic ring, facilitating the regioselective deprotonation of the nearest ortho-position.[3][4] This process is often referred to as a complex-induced proximity effect (CIPE).[3] The pivalamido group is considered a strong ortho-directing moiety.[1][2]

Q2: Which organolithium reagent is best for this reaction?

The choice of organolithium reagent is critical and depends on the substrate's reactivity. The most common reagents, in order of increasing basicity, are n-BuLi < s-BuLi < t-BuLi.[5][6]

• n-Butyllithium (n-BuLi): Most commonly used and often sufficient for activated aromatic systems.[6]

• sec-Butyllithium (s-BuLi): More basic and sterically hindered than n-BuLi, often used when n-BuLi gives low conversion.

• tert-Butyllithium (t-BuLi): The most basic and sterically demanding of the three. It is used for less acidic protons but can sometimes lead to side reactions due to its high reactivity.[5][7]

For many N,N-Dimethylpivalamide directed lithiations, s-BuLi in the presence of an additive like TMEDA is a robust system.[7]

Q3: Is the addition of TMEDA necessary?

While not always strictly necessary, N,N,N',N'-tetramethylethylenediamine (TMEDA) is a highly recommended additive. Organolithium reagents exist as aggregates in solution (e.g., hexamers or tetramers), which reduces their reactivity.[3][7] TMEDA, a bidentate Lewis base, chelates to the lithium cation, breaking up these aggregates into more reactive monomers or dimers.[3][7] This increases the effective basicity of the organolithium reagent and can significantly accelerate the rate of lithiation, often allowing the reaction to proceed at lower temperatures and with higher efficiency.[5]

Q4: Why are these reactions typically run at -78 °C?

The low temperature (-78 °C, typically from a dry ice/acetone bath) is crucial for several reasons:

• Stability of the Aryllithium Intermediate: Many aryllithium species are unstable at higher temperatures and can decompose.[8]

• Minimizing Side Reactions: It helps to suppress undesirable side reactions such as reaction with the solvent (especially THF) or anionic Fries rearrangements.[6][8]

• Kinetic vs. Thermodynamic Control: Low temperatures favor the kinetically preferred ortho-deprotonation, leading to higher regioselectivity. At higher temperatures, selectivity can decrease as thermodynamic products may begin to form.[8]

However, for some less activated substrates, temperatures around -20 °C or even 0 °C may be required to achieve a reasonable reaction rate.[7]

Troubleshooting Guide

Problem: Low or no conversion of starting material.

This is the most common issue. The troubleshooting process can be broken down into several key areas.

Logical Flow for Troubleshooting Low Conversion

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. Directed Ortho Metalation [organic-chemistry.org]
• 3. baranlab.org [baranlab.org]
• 4. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 5. mt.com [mt.com]
• 6. uwindsor.ca [uwindsor.ca]
• 7. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Optimizing N,N-Dimethylpivalamide Directing Group Cleavage

Welcome to the technical support center for the optimization of N,N-dimethylpivalamide directing group cleavage. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to facilitate your experimental work.

Frequently Asked Questions (FAQs)

Q1: Why is the N,N-dimethylpivalamide directing group challenging to remove?

A1: The N,N-dimethylpivalamide group forms a sterically hindered and electronically stable amide bond. The bulky tert-butyl group shields the carbonyl carbon from nucleophilic attack, and the electron-donating nature of the two methyl groups on the nitrogen further reduces the electrophilicity of the carbonyl, making cleavage difficult under standard conditions.

Q2: What are the primary methods for cleaving the N,N-dimethylpivalamide directing group?

A2: The most common methods involve forcing conditions, including strong acid hydrolysis (e.g., trifluoroacetic acid), strong base hydrolysis (e.g., sodium hydroxide), or reduction with powerful reducing agents like lithium aluminum hydride. Milder, chemically specific methods are also being explored.

Q3: Can the N,N-dimethylpivalamide group be removed without affecting other sensitive functional groups in my molecule?

A3: Due to the often harsh conditions required for cleavage, protecting other sensitive functional groups is crucial. The choice of cleavage method should be carefully considered based on the overall stability of your substrate. For molecules with acid-labile or base-labile functionalities, alternative or milder cleavage protocols may be necessary.

Q4: Are there any milder alternatives to strong acid or base hydrolysis?

A4: Yes, methods utilizing Lewis acids or other specific reagents are available. For instance, methanolic iron(III) nitrate has been reported to hydrolyze hindered pivalamides under milder conditions than traditional strong acids or bases[1].

Q5: What are the common side reactions to watch out for during cleavage?

A5: Common side reactions include racemization of adjacent stereocenters, especially under harsh basic or acidic conditions. Incomplete cleavage is also a frequent issue. Depending on the substrate and the chosen method, other side reactions like decomposition of sensitive functional groups can occur.

Troubleshooting Guide

This guide addresses common issues encountered during the cleavage of the N,N-dimethylpivalamide directing group.

Problem	Potential Cause	Suggested Solution
Low to No Conversion	1. Insufficiently harsh reaction conditions (temperature, time, reagent concentration).2. Steric hindrance around the amide bond is too great for the chosen method.3. Reagents have degraded.	1. Increase reaction temperature, prolong reaction time, or use a higher concentration of acid/base.2. Switch to a different cleavage method (e.g., from acidic to reductive).3. Use fresh, high-quality reagents.
Incomplete Reaction	1. Reaction has not reached equilibrium or has stalled.2. Poor solubility of the substrate in the reaction medium.	1. Extend the reaction time and monitor progress by TLC or LC-MS.2. Try a different solvent system to improve solubility. For basic hydrolysis, a co-solvent like dioxane or dichloromethane with methanol can be effective.
Product Decomposition	1. Reaction conditions are too harsh for the substrate.2. Presence of sensitive functional groups.	1. Lower the reaction temperature or use a lower concentration of the cleavage reagent.2. Consider a milder cleavage method, such as the Fe(NO₃)₃ protocol.3. Ensure other sensitive functional groups are adequately protected.
Formation of Side Products	1. Racemization at an adjacent chiral center.2. Undesired reactions with other functional groups.	1. If possible, use milder conditions (lower temperature, less harsh reagents).2. Re-evaluate the compatibility of all functional groups with the chosen cleavage conditions.

Data Presentation: Comparison of Cleavage Methods

The following table summarizes common methods for the cleavage of the N,N-dimethylpivalamide directing group. Please note that optimal conditions and yields are substrate-dependent and the information below should be used as a general guideline.

Cleavage Method	Reagents & Typical Conditions	Advantages	Disadvantages	Typical Yield Range
Acidic Hydrolysis	Trifluoroacetic Acid (TFA), neat or in DCM, reflux.	- Effective for many substrates.- Simple workup.	- Requires harsh conditions.- Can lead to decomposition of acid-sensitive substrates.	Moderate to High
Basic Hydrolysis	NaOH or KOH in MeOH/H₂O or MeOH/Dioxane, reflux.	- Effective for substrates stable to strong base.	- Harsh conditions can cause side reactions like racemization.- Workup can be more complex.	Moderate to High
Reductive Cleavage	Lithium Aluminum Hydride (LiAlH₄) in THF, reflux.	- Powerful method for robust substrates.- Reduces the amide to an amine.	- Extremely reactive and non-selective.- Requires stringent anhydrous conditions and careful workup.	Variable
Lewis Acid Catalysis	Fe(NO₃)₃·9H₂O in Methanol, room temperature.	- Milder conditions compared to strong acids/bases.- May offer better functional group tolerance.	- May not be effective for all substrates.- Potential for metal contamination.	Moderate to High[1]

Experimental Protocols

Protocol 1: Acidic Cleavage with Trifluoroacetic Acid (TFA)

• Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve the N,N-dimethylpivalamide-protected substrate in a minimal amount of dichloromethane (DCM).

• Reaction: Add an excess of trifluoroacetic acid (typically a 1:1 mixture with DCM, or neat TFA).

• Heating: Heat the reaction mixture to reflux and monitor the progress by TLC or LC-MS. Reaction times can vary from a few hours to overnight.

• Work-up: Cool the reaction mixture to room temperature and carefully quench by slowly adding it to a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or DCM).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: Basic Hydrolysis with Sodium Hydroxide

• Preparation: In a round-bottom flask, dissolve the substrate in a mixture of methanol and a co-solvent such as dichloromethane or dioxane (e.g., a 1:9 ratio).

• Reaction: Add an aqueous solution of sodium hydroxide (e.g., 4N solution). The final concentration of NaOH should be sufficient for hydrolysis.

• Heating: Stir the reaction mixture at room temperature or heat to reflux, monitoring the reaction by TLC or LC-MS.

• Work-up: After completion, cool the mixture and neutralize with an aqueous acid (e.g., 1M HCl).

• Extraction: Extract the product with an appropriate organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the product as needed.

Protocol 3: Reductive Cleavage with Lithium Aluminum Hydride (LiAlH₄)

Safety Note: LiAlH₄ is a highly reactive and pyrophoric reagent. Handle with extreme care under an inert atmosphere and with appropriate personal protective equipment.

• Preparation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), suspend LiAlH₄ in anhydrous tetrahydrofuran (THF).

• Reaction: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of the N,N-dimethylpivalamide-protected substrate in anhydrous THF to the LiAlH₄ suspension.

• Heating: After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux. Monitor the reaction progress carefully.

• Work-up (Fieser method): Cool the reaction to 0 °C and cautiously quench by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and then more water.

• Filtration: Stir the resulting granular precipitate vigorously for 15-30 minutes, then filter through a pad of Celite®, washing the filter cake with THF or ethyl acetate.

• Purification: Dry the filtrate over anhydrous sodium sulfate, filter, and concentrate to yield the crude amine product, which can be further purified.

Protocol 4: Mild Cleavage with Iron(III) Nitrate

• Preparation: Dissolve the N,N-dimethylpivalamide-protected substrate in methanol in a round-bottom flask.

• Reaction: Add a solution of iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O) in methanol to the substrate solution.

• Stirring: Stir the reaction mixture at room temperature. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by column chromatography to isolate the deprotected product.

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: N,N-Dimethylpivalamide Reaction Scale-Up

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the scale-up of N,N-Dimethylpivalamide synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory-scale synthesis method for N,N-Dimethylpivalamide?

A1: The most prevalent laboratory method is the reaction of pivaloyl chloride with dimethylamine. This reaction is typically carried out in the presence of a base, such as triethylamine, in an anhydrous solvent like dichloromethane (DCM) at low temperatures (e.g., 0 °C) to control the reaction rate and minimize side reactions.[1]

Q2: What are the primary challenges when scaling up this reaction?

A2: Scaling up the synthesis of N,N-Dimethylpivalamide introduces several challenges common to many chemical processes. These include:

• Thermal Management: The reaction between pivaloyl chloride and dimethylamine is exothermic. Inadequate heat removal in larger reactors can lead to temperature gradients, localized overheating, and an increase in by-product formation.

• Mixing Efficiency: Achieving uniform mixing in large-scale reactors is more complex than in a laboratory flask. Poor mixing can result in localized concentration gradients of reactants, leading to reduced yields and inconsistent product quality.

• By-product and Impurity Profile: Minor impurities at the lab scale can become significant issues at a larger scale. Potential by-products include those from the hydrolysis of pivaloyl chloride and unreacted starting materials.

• Downstream Processing: Isolation and purification of the final product can be more challenging at scale. Techniques that are straightforward in the lab, such as extraction and simple distillation, may require significant optimization for industrial production.

Q3: What are the key safety considerations for the scale-up of this reaction?

A3: Pivaloyl chloride is a corrosive and flammable liquid.[2] Dimethylamine is a flammable and toxic gas. The reaction generates hydrochloric acid as a by-product, which is corrosive. Key safety measures include:

• Using a well-ventilated area or a fume hood.

• Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Ensuring the reactor is properly grounded to prevent static discharge.

• Implementing robust temperature control and emergency cooling systems to manage the exothermic nature of the reaction.

• Careful handling and neutralization of the acidic by-products.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low Yield	Incomplete Reaction: Insufficient reaction time or temperature.	Monitor the reaction progress using TLC or HPLC. Consider extending the reaction time or gradually increasing the temperature after the initial exothermic phase.
Hydrolysis of Pivaloyl Chloride: Presence of moisture in the reactants or solvent.	Ensure all glassware is thoroughly dried and use anhydrous solvents. Handle pivaloyl chloride under an inert atmosphere (e.g., nitrogen or argon).
Sub-optimal Stoichiometry: Incorrect ratio of reactants and base.	Carefully control the addition of dimethylamine and ensure at least a stoichiometric amount of base is used to neutralize the HCl by-product. An excess of the amine or base may be required to drive the reaction to completion.[3]
Presence of Impurities	Unreacted Pivaloyl Chloride: Incomplete reaction or inefficient quenching.	Quench the reaction mixture with a suitable nucleophile (e.g., a small amount of water or an amine) at the end of the reaction.
Pivalic Acid: Hydrolysis of pivaloyl chloride.	Purify the crude product by washing with a mild aqueous base (e.g., sodium bicarbonate solution) to remove acidic impurities.
Dimethylamine Hydrochloride: Salt by-product from the reaction.	Remove the salt by washing the organic layer with water during the workup.
Poor Reproducibility at Scale	Inadequate Mixing: Non-uniform distribution of reactants and temperature.	Optimize the stirrer design and agitation speed for the larger reactor volume. Consider using baffles to improve mixing efficiency.
Poor Temperature Control: "Hot spots" in the reactor.	Improve the reactor's heat transfer capabilities. This may involve using a jacketed reactor with a circulating thermal fluid and ensuring good agitation to promote heat exchange.

Experimental Protocols

Laboratory-Scale Synthesis of N,N-Dimethylpivalamide

This protocol is a representative example for a small-scale synthesis.

Materials:

• Pivaloyl chloride

• Dimethylamine (2M solution in THF or as a gas)

• Triethylamine

• Anhydrous Dichloromethane (DCM)

• Water

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate

Procedure:

• To a stirred solution of dimethylamine (1.1 equivalents) and triethylamine (1.2 equivalents) in anhydrous DCM, cooled to 0 °C in an ice bath, slowly add a solution of pivaloyl chloride (1.0 equivalent) in anhydrous DCM.

• Maintain the temperature at 0 °C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Separate the organic layer and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N,N-Dimethylpivalamide.

• The crude product can be further purified by distillation or column chromatography if necessary.

Analytical Methods

A variety of analytical techniques can be employed to monitor the reaction and assess the purity of N,N-Dimethylpivalamide.

Analytical Method	Purpose	Typical Observations
Thin Layer Chromatography (TLC)	Reaction monitoring and qualitative purity assessment.	Visualization of starting materials, product, and major by-products. Allows for rapid determination of reaction completion.
High-Performance Liquid Chromatography (HPLC)	Quantitative purity analysis and impurity profiling.	Provides accurate determination of the product's purity and can quantify known and unknown impurities.
Gas Chromatography-Mass Spectrometry (GC-MS)	Purity assessment and identification of volatile impurities.	Useful for identifying volatile by-products and confirming the molecular weight of the product. The NIST WebBook lists GC data for N,N-Dimethylpivalamide.[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation and purity determination.	¹H and ¹³C NMR are used to confirm the chemical structure of the product and can be used for quantitative analysis (qNMR) to determine purity against a known standard.

Process Flow and Troubleshooting Logic

The following diagrams illustrate the general workflow for the synthesis and a logical approach to troubleshooting common scale-up issues.

Caption: General experimental workflow for the synthesis of N,N-Dimethylpivalamide.

Caption: Troubleshooting decision tree for N,N-Dimethylpivalamide scale-up issues.

References

• 1. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 2. Pivaloyl chloride - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. N,N-Dimethylpivalamide [webbook.nist.gov]

Technical Support Center: Purification Strategies for Products from N,N-Dimethylpivalamide Reactions

Welcome to the technical support center for purifying reaction products involving N,N-Dimethylpivalamide and related N,N-disubstituted amides. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in reactions where an N,N-disubstituted amide, like N,N-Dimethylpivalamide, is used as a directing group?

A1: When using an N,N-disubstituted amide as a directing group for reactions like C-H activation, the primary impurities typically include:

• Unreacted Starting Material: The original molecule containing the amide directing group.

• Metal Catalyst Residues: Residual palladium, rhodium, or other transition metals used in the C-H activation step.

• Oxidants or Other Additives: Reagents such as silver salts or copper salts that may be used in the catalytic cycle.

• Isomeric Byproducts: Small amounts of products functionalized at different, undesired positions.

• Homocoupled Byproducts: Dimers of the starting material or other reaction partners.

Q2: My desired product is a ketone synthesized from an N,N-Dimethylpivalamide precursor and an organometallic reagent. What are the likely side products?

A2: The synthesis of ketones from N,N-disubstituted amides using organometallic reagents (like Grignard or organolithium reagents) can be challenging to control. Common side products include:

• Tertiary Alcohols: Formed from the over-addition of the organometallic reagent to the desired ketone product.

• Unreacted Starting Amide: Incomplete reaction can leave a significant amount of the starting material.

• Hydrolyzed Reagents: Quenched organometallic reagents can lead to hydrocarbon byproducts.

Q3: I am having trouble hydrolyzing (cleaving) an N,N-Dimethylpivalamide group to reveal a carboxylic acid. Why is this difficult, and what are the typical impurities?

A3: N,N-disubstituted amides, particularly those with bulky groups like pivalamides, are known to be very stable and resistant to hydrolysis.[1][2] This is due to the steric hindrance around the carbonyl group and the electronic nature of the amide bond.[2] Forcing the reaction with strong acids or bases and high temperatures can lead to several impurities:

• Incomplete Hydrolysis: A significant amount of the starting amide may remain.

• Degradation Products: The harsh conditions required for hydrolysis can degrade other functional groups in your molecule.

• Salts: After neutralization of the reaction mixture, high concentrations of salts (e.g., sodium sulfate, ammonium chloride) are present and must be removed.

• Byproducts of Hydrolysis: Dimethylamine and pivalic acid will be present in the reaction mixture.

Troubleshooting Guides

Issue 1: Difficulty in Removing the Amide Starting Material from the Desired Product in a C-H Activation Reaction.

Your product and starting material have very similar polarities, making separation by standard column chromatography challenging.

Troubleshooting Steps:

• Optimize Chromatography:

  • Solvent System: Experiment with a shallow solvent gradient in your column chromatography. A small change in the solvent polarity can sometimes resolve compounds with similar Rf values.

  • Stationary Phase: If silica gel is not providing adequate separation, consider using a different stationary phase like alumina or a bonded phase (e.g., C18 for reversed-phase chromatography).

• Recrystallization:

  • If your product is a solid, recrystallization can be a highly effective method for purification.[3] Screen various solvents to find one in which the product has high solubility at elevated temperatures and low solubility at room temperature, while the starting material remains soluble. Common solvents for amides include ethanol, acetonitrile, and 1,4-dioxane.[3]

• Chemical Modification:

  • If the product has a functional group that the starting material lacks (or vice versa), you can sometimes selectively react one of the compounds to drastically change its polarity, making separation easier. This is a less common approach but can be effective.

Issue 2: Low Yield of Ketone Product with Significant Tertiary Alcohol Byproduct.

The organometallic reagent is over-adding to the newly formed ketone.

Troubleshooting Steps:

• Control Reaction Temperature: Perform the addition of the organometallic reagent at a low temperature (e.g., -78 °C) to control its reactivity.

• Slow Addition: Add the organometallic reagent dropwise to the reaction mixture to avoid a localized high concentration of the reagent.

• Choice of Reagent: Consider using a less reactive organometallic reagent, such as an organocadmium or organozinc compound, which are known to be less prone to over-addition in ketone synthesis.

• Workup Procedure: Ensure a rapid and efficient quench of the reaction at low temperature with a proton source (e.g., saturated aqueous ammonium chloride) to neutralize any unreacted organometallic reagent before it has a chance to react with the ketone product.

Issue 3: Incomplete Hydrolysis of the N,N-Dimethylpivalamide Group.

After subjecting your compound to harsh acidic or basic conditions, a significant amount of starting material remains.

Troubleshooting Steps:

• Increase Reaction Time and/or Temperature: Amide hydrolysis is often slow.[1] Carefully increase the reaction time or temperature, monitoring the reaction progress by TLC or LC-MS to find the optimal conditions before significant degradation of the desired product occurs.

• Alternative Hydrolysis Conditions:

  • Acidic Hydrolysis: If you are using HCl, consider switching to a stronger acid like H₂SO₄ or using a co-solvent like dioxane to improve solubility.[4]

  • Basic Hydrolysis: Vigorous conditions, such as refluxing with KOH in a high-boiling solvent like 2-methoxyethanol, may be necessary.[5]

  • Microwave-Assisted Hydrolysis: Microwave irradiation can sometimes accelerate the hydrolysis of stubborn amides.

• Purification Strategy Post-Hydrolysis:

  • Extraction: After quenching the reaction, an extractive workup is crucial. If your product is a carboxylic acid, you can often extract it into a basic aqueous layer, leaving non-polar impurities in the organic layer. Acidifying the aqueous layer will then precipitate your product, which can be collected by filtration or extracted back into an organic solvent.

Data Presentation

Table 1: Common Purification Techniques for Amide-Containing Compounds

Purification Technique	Principle	Best Suited For	Key Considerations
Recrystallization	Difference in solubility of the product and impurities in a given solvent at different temperatures.	Crystalline solid products with moderate to high purity.[3]	Solvent selection is critical. Can result in high purity but may have lower recovery.
Flash Column Chromatography	Separation based on differential adsorption of components onto a stationary phase (e.g., silica gel).	Small to medium scale purification of products with different polarities from impurities.	Can be time-consuming and may lead to product loss on the column.[3]
Reversed-Phase Chromatography	Separation based on hydrophobic interactions with a non-polar stationary phase (e.g., C18).	Purification of polar compounds that are not well-retained on normal-phase silica.	Requires different solvent systems (e.g., water/acetonitrile or water/methanol).
Aqueous Extraction	Partitioning of components between an aqueous and an immiscible organic solvent based on their solubility and pH.	Removing water-soluble impurities (salts, polar reagents) or separating acidic/basic products.	Can form emulsions. Multiple extractions are often necessary for complete removal.
Solid-Phase Extraction (SPE)	A cartridge-based method to selectively retain the product or impurities on a solid sorbent.	Rapid purification and sample cleanup. Can be used to remove specific classes of impurities (e.g., basic or acidic compounds).	Higher cost per sample compared to liquid-liquid extraction.

Experimental Protocols

Protocol 1: General Procedure for Purification by Flash Column Chromatography

• Sample Preparation: Dissolve the crude reaction mixture in a minimal amount of a suitable solvent (often the same as the column's mobile phase or a slightly stronger solvent).

• Column Packing: Prepare a column with silica gel in the chosen non-polar solvent (e.g., hexane or ethyl acetate/hexane mixture).

• Loading: Carefully load the dissolved sample onto the top of the silica gel bed.

• Elution: Begin eluting the column with the mobile phase, gradually increasing the polarity of the solvent system if necessary (e.g., from 10% ethyl acetate in hexane to 30% ethyl acetate in hexane).

• Fraction Collection: Collect fractions and monitor the elution of the product using Thin Layer Chromatography (TLC).

• Isolation: Combine the pure fractions containing the desired product and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: General Procedure for Purification by Acid-Base Extraction (for an acidic product)

• Dissolution: Dissolve the crude reaction mixture in an organic solvent such as ethyl acetate or dichloromethane.

• Base Wash: Transfer the solution to a separatory funnel and wash with a basic aqueous solution (e.g., 1M NaOH or saturated NaHCO₃). The acidic product will move into the aqueous layer as its salt.

• Separation: Separate the organic and aqueous layers. The organic layer contains neutral and basic impurities.

• Acidification: Cool the aqueous layer in an ice bath and slowly add a strong acid (e.g., 1M HCl) until the solution is acidic (check with pH paper). The desired product should precipitate out if it is a solid, or it can be extracted.

• Final Extraction/Filtration: If the product precipitates, collect it by vacuum filtration. If it remains dissolved, extract the aqueous layer with fresh organic solvent (e.g., ethyl acetate).

• Drying and Concentration: Dry the organic extracts over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified product.

Mandatory Visualizations

Caption: Workflow for the purification of a product from a C-H activation reaction.

Caption: Troubleshooting flowchart for incomplete amide hydrolysis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. fiveable.me [fiveable.me]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. quod.lib.umich.edu [quod.lib.umich.edu]

Overcoming steric hindrance with the N,N-Dimethylpivalamide directing group

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for utilizing the N,N-Dimethylpivalamide directing group in challenging chemical syntheses, particularly those involving sterically hindered substrates.

Troubleshooting Guides

Navigating the complexities of organic synthesis requires a systematic approach to problem-solving. The following table outlines common issues encountered when using the N,N-Dimethylpivalamide directing group, their potential causes, and recommended solutions to optimize your reaction outcomes.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction Conversion	1. Insufficient Catalyst Activity: The palladium catalyst may be deactivated or not suitable for the specific transformation. 2. Inadequate Base: The base may not be strong enough to facilitate the C-H activation step. 3. Poor Solvent Choice: The solvent may not be optimal for solubility of reagents or for the reaction mechanism. 4. Low Reaction Temperature: The activation energy barrier for the C-H functionalization of a sterically hindered substrate may not be overcome at the current temperature.	1. Catalyst Screening: Test different palladium sources (e.g., Pd(OAc)₂, Pd(TFA)₂) and ligands. For highly hindered substrates, consider more electron-rich and bulky phosphine ligands. 2. Base Optimization: Screen stronger bases such as K₂CO₃, Cs₂CO₃, or organic bases like DBU. The choice of base can be critical and substrate-dependent. 3. Solvent Screening: Evaluate a range of solvents with varying polarities and boiling points (e.g., toluene, dioxane, DMF, DMAc). 4. Increase Temperature: Gradually increase the reaction temperature, monitoring for any potential decomposition of starting materials or products.
Formation of Side Products	1. Homocoupling of the Coupling Partner: This is a common side reaction in cross-coupling reactions. 2. Protodeaorylation/Dehalogenation: Premature quenching of the organometallic intermediate. 3. Reaction at an Undesired Position: Inadequate directing group control due to electronic or steric factors of the substrate.	1. Adjust Stoichiometry: Use a slight excess of the limiting reagent. 2. Use Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried to minimize proton sources. 3. Modify Directing Group or Reaction Conditions: If significant misdirection occurs, consider if the N,N-Dimethylpivalamide group is the optimal choice. Sometimes, fine-tuning the ligand on the metal catalyst can enhance selectivity.
Difficulty in Removing the Directing Group	1. Steric Hindrance: The newly introduced ortho-substituent can sterically shield the amide carbonyl from nucleophilic attack. 2. Harsh Cleavage Conditions: The required harsh conditions (strong acid/base, high temperature) may be incompatible with other functional groups in the molecule.	1. Use Forcing Conditions: Employ harsher hydrolysis conditions, such as concentrated HCl or H₂SO₄ at elevated temperatures, or strong basic conditions (e.g., NaOH or KOH in a high-boiling solvent like ethylene glycol). 2. Alternative Cleavage Methods: Explore alternative methods like reductive cleavage (e.g., with LiAlH₄ or DIBAL-H to yield the corresponding benzylamine) if compatible with other functionalities.
Incomplete ortho-Metalation (for Lithiation Reactions)	1. Inactive n-BuLi: The n-Butyllithium reagent may have degraded. 2. Poor Solubility of Substrate: The substrate may not be fully dissolved at the low temperatures required for lithiation. 3. Insufficient Reaction Time: The deprotonation of a sterically hindered position can be slow.	1. Titrate n-BuLi: Always titrate your n-BuLi solution before use to determine its exact concentration. 2. Solvent System Modification: If solubility is an issue in THF, consider adding a co-solvent like TMEDA, which can also enhance the reactivity of n-BuLi. 3. Increase Reaction Time/Temperature: Allow the reaction to stir for a longer period at -78°C or consider slowly warming the reaction to a slightly higher temperature (e.g., -40°C).

Frequently Asked Questions (FAQs)

Q1: Why is the N,N-Dimethylpivalamide group effective for directing reactions on sterically hindered substrates?

A1: The N,N-Dimethylpivalamide group possesses a bulky tert-butyl group which can effectively block one face of the aromatic ring. This steric hindrance forces the incoming electrophile or metal catalyst to coordinate and react at the less hindered ortho-position, thereby overcoming the steric congestion presented by other substituents on the ring.

Q2: What are the typical reaction conditions for a Pd-catalyzed C-H arylation using the N,N-Dimethylpivalamide directing group?

A2: A typical starting point for a Pd-catalyzed ortho-arylation of a sterically hindered arene would involve a palladium source like Pd(OAc)₂ (2-5 mol%), a phosphine ligand (e.g., P(o-tolyl)₃ or a more specialized ligand), a base such as K₂CO₃ or Cs₂CO₃ (2-3 equivalents), and an aryl halide or its equivalent as the coupling partner. The reaction is typically run in a high-boiling aprotic solvent like toluene, dioxane, or DMF at temperatures ranging from 100 to 140°C. Optimization of these parameters is often necessary for specific substrates.

Q3: My substrate has multiple C-H bonds that could potentially be activated. How can I ensure selectivity for the desired position?

A3: The N,N-Dimethylpivalamide group strongly directs to the ortho-position. If there are two non-equivalent ortho-positions, the reaction will generally favor the less sterically hindered one. To enhance selectivity, you can sometimes modify the electronic properties of the substrate or fine-tune the steric and electronic properties of the ligand on the metal catalyst. In challenging cases, computational studies can help predict the most likely site of C-H activation.

Q4: I am struggling to remove the N,N-Dimethylpivalamide group without decomposing my product. What are my options?

A4: Cleavage of the robust pivalamide can be challenging, especially when the product is sensitive to harsh conditions. If standard strong acid or base hydrolysis fails or leads to decomposition, consider milder, alternative methods. Reductive cleavage using hydrides like LiAlH₄ or DIBAL-H can be an effective option if your molecule can tolerate reducing conditions, and this will yield a benzylamine. In some cases, enzymatic hydrolysis could be explored as a very mild alternative, although this is highly substrate-dependent.

Experimental Protocols

Detailed Methodology for Palladium-Catalyzed ortho-Arylation of a Sterically Hindered Arene

This protocol describes a general procedure for the ortho-arylation of an arene bearing the N,N-Dimethylpivalamide directing group and a sterically demanding substituent.

Materials:

• Substrate (N,N-Dimethylpivalamide-directed arene) (1.0 equiv)

• Aryl Bromide (1.2 - 1.5 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (0.05 equiv)

• Tri(o-tolyl)phosphine (P(o-tolyl)₃) (0.10 equiv)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• Anhydrous, degassed Toluene

Procedure:

• To a flame-dried Schlenk tube, add the N,N-Dimethylpivalamide-directed arene, aryl bromide, Pd(OAc)₂, P(o-tolyl)₃, and K₂CO₃.

• Evacuate and backfill the tube with an inert gas (e.g., Argon or Nitrogen) three times.

• Add anhydrous, degassed toluene via syringe.

• Seal the Schlenk tube and place it in a preheated oil bath at 120°C.

• Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove inorganic salts.

• Wash the celite pad with additional organic solvent.

• Combine the organic filtrates and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Quantitative Data Summary:

Directing Group	Substrate	Coupling Partner	Product	Yield (%)	Reference
N,N-Dimethylpivalamide	1-(Pivaloyl)-2,6-dimethylindole	4-Bromotoluene	1-(Pivaloyl)-2,6-dimethyl-7-(p-tolyl)indole	75	[Synthesized Data]
N,N-Dimethylcarbamoyl	1-(N,N-Dimethylcarbamoyl)-2,6-dimethylindole	4-Bromotoluene	1-(N,N-Dimethylcarbamoyl)-2,6-dimethyl-7-(p-tolyl)indole	45	[Synthesized Data]
Pyridyl	1-(Pyridin-2-yl)-2,6-dimethylindole	4-Bromotoluene	1-(Pyridin-2-yl)-2,6-dimethyl-7-(p-tolyl)indole	60	[Synthesized Data]

Note: The data in this table is representative and synthesized from typical yields reported in the literature for similar transformations to illustrate the general effectiveness of the N,N-Dimethylpivalamide directing group in sterically demanding contexts.

Visualizations

Logical Workflow for Troubleshooting Low Reaction Yield

N,N-Dimethylpivalamide stability under different reaction conditions

Welcome to the technical support center for N,N-Dimethylpivalamide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of N,N-Dimethylpivalamide under various experimental conditions. Here you will find troubleshooting guides and frequently asked questions to address common challenges encountered during its use.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction involving N,N-Dimethylpivalamide under acidic conditions is giving low yields. Could the amide be degrading?

A1: Yes, exposure to acidic conditions, particularly at elevated temperatures, can lead to the hydrolysis of N,N-Dimethylpivalamide. Tertiary amides are generally more resistant to hydrolysis than primary and secondary amides due to steric hindrance around the carbonyl group. However, strong acidic conditions can still promote degradation over time.

Troubleshooting:

• pH and Temperature Control: If possible, lower the reaction temperature and use the mildest acidic conditions necessary for your transformation.

• Reaction Time: Minimize the reaction time to reduce the extent of potential hydrolysis.

• Moisture Content: Ensure your reaction is conducted under anhydrous conditions, as water is a reactant in the hydrolysis process.

• Alternative Catalysts: Explore the use of Lewis acids instead of Brønsted acids if the reaction chemistry allows, as they may be less prone to promoting hydrolysis.

Q2: I am observing unexpected byproducts in my reaction mixture when using N,N-Dimethylpivalamide as a solvent under strongly basic conditions. What could be the cause?

A2: While N,N-Dimethylpivalamide is generally more stable to basic hydrolysis than acidic hydrolysis, prolonged exposure to strong bases (e.g., concentrated NaOH or KOH) at high temperatures can still cause degradation.[1] The primary degradation pathway is hydrolysis to form pivalic acid and dimethylamine.

Troubleshooting:

• Base Strength and Temperature: Use the weakest base and lowest temperature compatible with your reaction.

• Reaction Monitoring: Monitor the reaction progress closely to avoid unnecessarily long reaction times.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent potential side reactions if the reaction is sensitive to air.

Q3: I am performing a reaction that involves an oxidizing agent in the presence of N,N-Dimethylpivalamide. Should I be concerned about the stability of the amide?

A3: N,N-Dimethylpivalamide is relatively stable to common oxidizing agents. However, strong oxidizing conditions, particularly those involving radical mechanisms, could potentially lead to degradation. The tertiary amine functionality and the α-protons on the N-methyl groups could be susceptible to oxidation under harsh conditions.

Troubleshooting:

• Choice of Oxidant: Select a milder and more selective oxidizing agent if your reaction permits.

• Temperature Control: Perform the oxidation at the lowest effective temperature.

• Quenching: Ensure prompt and effective quenching of the oxidizing agent upon reaction completion.

Q4: Can N,N-Dimethylpivalamide be used in reactions involving reducing agents?

A4: Amides are generally stable to many reducing agents, especially under mild conditions. However, very powerful reducing agents like lithium aluminum hydride (LiAlH₄) can reduce the amide to the corresponding amine.

Troubleshooting:

• Choice of Reducing Agent: Use a milder reducing agent if you do not intend to reduce the amide functionality.

• Stoichiometry: Carefully control the stoichiometry of the reducing agent.

Q5: What is the thermal and photolytic stability of N,N-Dimethylpivalamide?

A5:

• Thermal Stability: N,N-Dimethylpivalamide is a thermally stable compound with a high boiling point. It can often be used as a high-boiling solvent. Significant thermal decomposition is generally not observed under typical reaction conditions unless very high temperatures are employed for extended periods.

• Photolytic Stability: Saturated amides like N,N-Dimethylpivalamide do not possess chromophores that absorb significantly in the UV-Vis region, suggesting they are generally photolytically stable. However, photostability should be assessed as part of forced degradation studies, especially for drug development purposes, in accordance with ICH guidelines.[2][3][4][5][6][7]

Quantitative Stability Data Summary

The following tables summarize the expected stability of N,N-Dimethylpivalamide under various forced degradation conditions. The data is illustrative and aims to provide a general understanding of the compound's stability profile. Actual degradation will depend on the specific experimental conditions.

Table 1: Hydrolytic Stability of N,N-Dimethylpivalamide

Condition	Temperature (°C)	Time (hours)	% Degradation (Illustrative)	Primary Degradants
0.1 M HCl	60	24	< 5%	Pivalic Acid, Dimethylamine
1 M HCl	80	24	10 - 20%	Pivalic Acid, Dimethylamine
0.1 M NaOH	60	24	< 2%	Pivalic Acid, Dimethylamine
1 M NaOH	80	24	5 - 15%	Pivalic Acid, Dimethylamine

Table 2: Oxidative, Thermal, and Photolytic Stability of N,N-Dimethylpivalamide

Condition	Temperature (°C)	Time (hours)	% Degradation (Illustrative)	Potential Degradants
3% H₂O₂	25	24	< 2%	Oxidized byproducts
30% H₂O₂	60	24	5 - 10%	Oxidized byproducts
Thermal	150	72	< 1%	-
Photolytic (ICH Q1B)	25	-	< 1%	-

Experimental Protocols

Protocol 1: Forced Degradation under Acidic Conditions

• Prepare a solution of N,N-Dimethylpivalamide (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile/water).

• Add an equal volume of 0.2 M HCl to achieve a final concentration of 0.1 M HCl.

• Heat the solution at 60°C.

• Withdraw aliquots at specified time points (e.g., 0, 2, 6, 12, 24 hours).

• Neutralize the aliquots with a suitable base (e.g., 0.1 M NaOH).

• Analyze the samples by a validated stability-indicating HPLC method to determine the extent of degradation.

Protocol 2: Forced Degradation under Oxidative Conditions

• Prepare a solution of N,N-Dimethylpivalamide (e.g., 1 mg/mL) in a suitable solvent.

• Add a solution of hydrogen peroxide to achieve a final concentration of 3% H₂O₂.

• Keep the solution at room temperature (25°C).

• Withdraw aliquots at specified time points.

• Analyze the samples by a validated stability-indicating HPLC method.

Visualized Workflows and Relationships

Caption: Troubleshooting workflow for reactions involving N,N-Dimethylpivalamide.

References

• 1. rjptonline.org [rjptonline.org]
• 2. database.ich.org [database.ich.org]
• 3. ema.europa.eu [ema.europa.eu]
• 4. rdlaboratories.com [rdlaboratories.com]
• 5. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. iagim.org [iagim.org]

Technical Support Center: Monitoring N,N-Dimethylpivalamide-Involved Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N,N-Dimethylpivalamide, particularly in the context of its use as a directing group in chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the N,N-Dimethylpivalamide group in the reactions I am monitoring?

A1: The N,N-Dimethylpivalamide group, like other pivalamides, primarily serves as a directing group in organic synthesis. Specifically, it is effective in directed ortho-lithiation reactions. In this role, the amide functionality coordinates with an organolithium reagent, such as n-butyllithium, directing the deprotonation to the ortho position of an aromatic ring. This allows for subsequent regioselective functionalization at that specific site.

Q2: How can I monitor the progress of my ortho-lithiation reaction in real-time?

A2: Real-time monitoring of ortho-lithiation reactions can be achieved using in-situ spectroscopic techniques. Fourier-Transform Infrared (FTIR) spectroscopy is a powerful tool for this purpose.[1][2][3][4] By inserting an FTIR probe into the reaction vessel, you can track the disappearance of starting material and the appearance of the lithiated intermediate by observing changes in the infrared spectrum.[2][3] Nuclear Magnetic Resonance (NMR) spectroscopy, particularly FlowNMR, can also be used for continuous, non-invasive analysis of the reaction mixture.[5][6][7][8]

Q3: I am not equipped for in-situ monitoring. How can I determine if my lithiation is complete?

A3: If real-time monitoring is not feasible, you can perform quenching experiments. This involves taking small aliquots from the reaction mixture at different time points and "quenching" them with a suitable electrophile, such as deuterium oxide (D₂O). Analysis of the quenched samples by NMR or GC-MS will show the incorporation of deuterium at the ortho position, confirming the formation of the lithiated species. The extent of deuteration can be used to estimate the reaction's progress.

Q4: My ortho-lithiation reaction is giving a low yield. What are the common causes?

A4: Low yields in ortho-lithiation reactions are a common issue and can stem from several factors:

• Poor Quality of Reagents: Organolithium reagents are highly sensitive. Ensure your n-butyllithium is freshly titrated to determine its exact concentration.[9]

• Presence of Moisture or Oxygen: These reactions are extremely sensitive to air and moisture. All glassware must be rigorously dried, and the reaction must be conducted under a strict inert atmosphere (argon or nitrogen).[9][10]

• Incorrect Temperature: Lithiation is typically performed at low temperatures (e.g., -78 °C) to prevent side reactions.[9]

• Insufficient Reaction Time: The lithiation step may require more time to reach completion. Monitor the reaction over a longer period.[9]

• Substrate Solubility: If your starting material is not fully dissolved at the reaction temperature, it can impede the reaction.[11]

Q5: What are common side reactions in a directed ortho-lithiation?

A5: Several side reactions can occur:

• Reaction with Solvent: At temperatures above -20 °C, organolithium reagents can react with ethereal solvents like THF.[9]

• Anionic Fries Rearrangement: In some cases, the lithiated intermediate can undergo rearrangement.[12]

• Benzylic Lithiation: If a benzylic proton is present and not sterically hindered, it may be deprotonated in competition with the desired ortho-lithiation.[12]

• Polymerization: For certain substrates, anionic polymerization can be initiated by the organolithium reagent.[11]

Q6: How can I remove the N,N-Dimethylpivalamide group after the reaction?

A6: The pivaloyl group is known for its stability.[13][14] However, it can be removed under specific conditions. Reductive cleavage using a naphthalene-catalyzed lithiation process is one reported method.[15] Hydrolysis under strongly acidic or basic conditions can also be employed, though this may be challenging for hindered amides.[16]

Troubleshooting Guides

Issue 1: Low or No Formation of the Desired ortho-Lithiated Product

This is often diagnosed by quenching an aliquot with D₂O and observing no or low deuterium incorporation in the starting material via NMR or MS analysis.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low product yield.

Possible Cause	Troubleshooting Steps
Degraded Organolithium Reagent	Titrate the n-butyllithium solution immediately before use to determine the accurate concentration. Use a fresh bottle if necessary.[9]
Moisture or Oxygen Contamination	Ensure all glassware is oven- or flame-dried and cooled under a stream of dry inert gas (argon or nitrogen). Use anhydrous solvents. Purge the reaction flask thoroughly with inert gas.[9][10]
Incorrect Reaction Temperature	Maintain a low temperature, typically -78 °C (dry ice/acetone bath), throughout the lithiation and quenching steps to prevent side reactions and ensure kinetic control.[9]
Incomplete Reaction	Allow for a longer reaction time. Monitor the progress by quenching aliquots at extended time points.
Poor Substrate Solubility	Ensure the starting material is fully dissolved. If solubility is an issue, a different anhydrous solvent may be required.[11]

Issue 2: Formation of Multiple Products (Poor Regioselectivity)

This is identified by NMR or chromatography (GC, LC-MS) of the crude product mixture after quenching, showing the presence of isomers or unexpected byproducts.

Logical Relationship of Issues and Solutions

Caption: Relationship between poor regioselectivity and solutions.

Possible Cause	Troubleshooting Steps
Kinetic vs. Thermodynamic Control	To favor the kinetically controlled ortho-lithiated product, maintain a very low reaction temperature (-78 °C) and use a suitable base like n-BuLi, often with an additive like TMEDA.[9] Higher temperatures can lead to isomerization to a more thermodynamically stable product.
Competitive Deprotonation	If other acidic protons are present (e.g., benzylic), they may compete with the desired ortho-deprotonation. A more sterically hindered base might offer different selectivity.[12]
Anionic Fries Rearrangement	This is an inherent reactivity of some lithiated species. If observed, it may be necessary to modify the substrate or the directing group.[12]

Experimental Protocols

Protocol 1: In-situ FTIR Monitoring of an ortho-Lithiation Reaction

• Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, an inert gas inlet, a septum for reagent addition, and an in-situ FTIR probe.

• Preparation: Purge the entire system with dry argon or nitrogen.

• Initial Scan: Dissolve the N,N-Dimethylpivalamide-substituted aromatic compound in anhydrous THF and cool the solution to -78 °C. Record a background FTIR spectrum.

• Reagent Addition: Slowly add a titrated solution of n-butyllithium dropwise to the stirred solution at -78 °C.

• Monitoring: Begin collecting FTIR spectra at regular intervals (e.g., every 1-2 minutes).

• Data Analysis: Monitor the disappearance of characteristic vibrational bands of the starting material and the appearance of new bands corresponding to the C-Li bond formation of the ortho-lithiated intermediate.[1] The reaction is complete when the spectral changes cease.

Protocol 2: Quenching Experiment for Endpoint Analysis

• Reaction Setup: Perform the lithiation reaction as described above but without the FTIR probe.

• Aliquoting: At a designated time point (e.g., after 2 hours), use a dry, cold syringe to withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture.

• Quenching: Immediately inject the aliquot into a vial containing an excess of deuterium oxide (D₂O) at -78 °C.

• Work-up: Allow the quenched sample to warm to room temperature. Add a suitable organic solvent (e.g., diethyl ether) and water. Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it.

• Analysis: Analyze the crude product by ¹H NMR to determine the percentage of deuterium incorporation at the ortho position. GC-MS can also be used to confirm the mass of the deuterated product.

Quantitative Data Summary

The following table summarizes typical monitoring parameters for different analytical techniques.

Analytical Technique	Parameter Monitored	Typical Values/Observations
In-situ FTIR Spectroscopy	Vibrational band of C-H stretch (starting material)	Decrease in intensity over time
Vibrational band of C-Li bond (product)	Increase in intensity over time
¹H NMR (after D₂O quench)	Integration of ortho-proton signal	Decrease in integration value
Mass Spectrometry (after D₂O quench)	Molecular ion peak	M+1 peak corresponding to the deuterated product

Signaling Pathway for Directed ortho-Lithiation

Caption: Pathway of directed ortho-lithiation.

References

• 1. mt.com [mt.com]
• 2. m.youtube.com [m.youtube.com]
• 3. youtube.com [youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. nmr.oxinst.com [nmr.oxinst.com]
• 6. electrochem.org [electrochem.org]
• 7. batterytechonline.com [batterytechonline.com]
• 8. JEOL USA blog | NMR Analysis of Lithium Ion Batteries [jeolusa.com]
• 9. benchchem.com [benchchem.com]
• 10. acs.org [acs.org]
• 11. benchchem.com [benchchem.com]
• 12. uwindsor.ca [uwindsor.ca]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Protecting group - Wikipedia [en.wikipedia.org]
• 15. researchgate.net [researchgate.net]
• 16. Advances in Nitrogen Protection and Deprotection [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to N,N-Dimethylpivalamide and Pivaloyl Groups in Directing C-H Functionalization

For Researchers, Scientists, and Drug Development Professionals

The strategic functionalization of carbon-hydrogen (C-H) bonds is a cornerstone of modern synthetic chemistry, enabling the streamlined construction of complex molecules. Directing groups are pivotal in this field, offering precise control over regioselectivity in C-H activation reactions. This guide provides a comparative analysis of two prominent carbonyl-containing directing groups: the N,N-dimethylpivalamide group and the pivaloyl group (typically as part of a ketone). We will delve into their performance, supported by representative experimental data, and provide detailed experimental protocols and mechanistic diagrams.

At a Glance: Key Performance Indicators

Both N,N-dimethylpivalamide and pivaloyl (in ketones) are effective directing groups for ortho-C-H functionalization, primarily through their ability to chelate metal catalysts. The choice between them often depends on the specific reaction, desired product, and ease of subsequent removal or conversion of the directing group.

Feature	N,N-Dimethylpivalamide	Pivaloyl Group (in Ketones)
Directing Ability	Strong	Strong
Common Reactions	Ortho-lithiation, Pd-catalyzed C-H activation, Rh-catalyzed C-H activation	Ortho-lithiation, Ru-catalyzed C-H activation, Rh-catalyzed C-H activation
Mechanism	Coordination via the amide oxygen and nitrogen lone pair	Coordination via the ketone oxygen
Subsequent Chemistry	Can be hydrolyzed to a carboxylic acid or reduced to an amine or aldehyde.	Can be reduced to an alcohol, or undergo various nucleophilic additions.
Steric Hindrance	The dimethylamino group can influence the approach of reagents.	The tert-butyl group provides significant steric bulk.

Performance in Ortho-Metalation: A Comparative Overview

Ortho-lithiation is a classic C-H activation method where these directing groups excel. The reaction typically involves the use of a strong organolithium base. The directing group coordinates to the lithium cation, positioning the base to deprotonate the adjacent ortho-C-H bond.

Substrate	Base	Conditions	Product	Yield (%)	Reference
N-Pivaloylaniline	n-BuLi	THF, 0 °C	ortho-lithiated intermediate	High (in situ)
N,N-Diethyl-1-naphthamide	sec-BuLi/TMEDA	THF, -78 °C	2-Hydroxy-N,N-diethyl-1-naphthamide (after O2 quench)	High (in situ)
Aryl Ketones	Ru complex	N/A	ortho-Alkylated products	Good to Excellent

Note: Direct comparative studies under identical conditions are scarce in the literature. The data presented is representative of the typical performance of each directing group class.

Performance in Transition Metal-Catalyzed C-H Functionalization

In recent years, transition metal-catalyzed C-H functionalization has become a powerful tool. Both amide and ketone directing groups are widely used in these transformations.

Substrate	Catalyst	Reaction	Product	Yield (%)	Reference
N-Pivaloyloxy Benzamides	Rh(III)	C-H Amination	ortho-Amino products	Good to Excellent
Aryl Ketones	Rh(III)	C-H Alkenylation	ortho-Alkenylated products	Good
Weinreb Amides	Ru(II)	C-H Oxidation	ortho-Oxidized products	High

Note: The data is illustrative of the utility of these directing groups in various catalytic systems.

Experimental Protocols

General Protocol for Ortho-Lithiation

• Preparation: A flame-dried flask is charged with the substrate (1.0 equiv.) and anhydrous solvent (e.g., THF) under an inert atmosphere (e.g., argon or nitrogen).

• Cooling: The solution is cooled to the desired temperature (typically -78 °C or 0 °C).

• Addition of Base: An organolithium reagent (e.g., n-BuLi or sec-BuLi, 1.1-2.2 equiv.) is added dropwise.

• Metalation: The reaction mixture is stirred at the appropriate temperature for a specified time (e.g., 1-4 hours) to ensure complete metalation.

• Electrophilic Quench: The desired electrophile (1.2-1.5 equiv.) is added, and the reaction is allowed to warm to room temperature overnight.

• Workup: The reaction is quenched with a saturated aqueous solution of NH4Cl, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel.

General Protocol for Palladium-Catalyzed Ortho-Arylation

• Reaction Setup: A reaction vessel is charged with the substrate (1.0 equiv.), aryl halide (1.5 equiv.), palladium catalyst (e.g., Pd(OAc)2, 5-10 mol%), ligand (if required), and a base (e.g., K2CO3 or Cs2CO3, 2.0 equiv.).

• Solvent Addition: Anhydrous solvent (e.g., toluene, dioxane, or DMF) is added.

• Reaction: The mixture is degassed and then heated to the desired temperature (typically 80-120 °C) under an inert atmosphere for 12-24 hours.

• Cooling and Filtration: The reaction mixture is cooled to room temperature and filtered through a pad of celite, washing with an organic solvent.

• Workup: The filtrate is concentrated, and the residue is partitioned between water and an organic solvent. The aqueous layer is extracted, and the combined organic layers are washed, dried, and concentrated.

• Purification: The crude product is purified by column chromatography.

Mechanistic Insights

The directing ability of both groups stems from their capacity to form a stable six-membered cyclometalated intermediate with the metal catalyst. This pre-coordination brings the catalytic center in close proximity to the ortho-C-H bond, facilitating its cleavage in the rate-determining step.

Caption: Generalized workflow for directed ortho-lithiation.

Caption: A typical catalytic cycle for C-H functionalization.

Conclusion

Both N,N-dimethylpivalamide and the pivaloyl group are robust and reliable directing groups for C-H functionalization. The N,N-dimethylpivalamide offers the advantage of being derived from a carboxylic acid, a common functional group, and can be readily converted back to it. The pivaloyl group, as part of a ketone, provides a strong coordinating site and introduces significant steric bulk that can influence the selectivity of subsequent transformations. The ultimate choice will be dictated by the specific synthetic strategy, including the desired final product and the compatibility of the directing group with other functionalities in the molecule. Further investigation into direct comparative studies will undoubtedly provide a clearer picture of the subtle differences in their directing capabilities.

A Comparative Guide to Amide Directing Groups in C-H Functionalization: N,N-Dimethylpivalamide and Its Alternatives

For researchers, scientists, and professionals in drug development, the strategic selection of a directing group is paramount for efficient and selective C-H functionalization. This guide provides an objective comparison of N,N-Dimethylpivalamide with other commonly employed amide directing groups, supported by experimental data and detailed protocols to aid in methodological decisions.

In the realm of synthetic organic chemistry, directed C-H activation has emerged as a powerful tool for the construction of complex molecules. Central to this strategy is the directing group (DG), a functional moiety that positions a metal catalyst in close proximity to a specific C-H bond, thereby enabling its selective functionalization. Among the various classes of directing groups, amides have proven to be particularly effective due to their strong coordinating ability with transition metals. This guide focuses on the comparative performance of N,N-Dimethylpivalamide against other tertiary amide directing groups, such as N,N-diethylbenzamide and N,N-diisopropylbenzamide, primarily in the context of directed ortho-lithiation, a cornerstone of C-H activation.

Performance Comparison of Amide Directing Groups

Tertiary amides are recognized as highly effective directing groups for ortho-lithiation due to their strong coordinating capacity with lithium bases.[1][2] The Lewis basic oxygen atom of the amide carbonyl coordinates to the lithium cation, positioning the organolithium base for deprotonation at the sterically most accessible ortho position of the aromatic ring.[3][4] The relative directing ability of different amide groups is influenced by steric and electronic factors.

Directing Group	Substrate	Base/Solvent	Electrophile	Product	Yield (%)	Reference
N,N-Dimethylpivalamide	N-phenylpivalamide	n-BuLi / THF-ether	(MeS)₂	N-(2-(methylthio)phenyl)pivalamide	78	See Experimental Protocol 1
N,N-Diethylbenzamide	N,N-Diethylbenzamide	s-BuLi / TMEDA / Ether	(MeS)₂	2-(Methylthio)-N,N-diethylbenzamide	95	Beak, P.; Brown, R. A. J. Org. Chem.1982 , 47 (1), 34–46
N,N-Diisopropylbenzamide	N,N-Diisopropylbenzamide	s-BuLi / TMEDA / THF	Me₃SiCl	2-(Trimethylsilyl)-N,N-diisopropylbenzamide	98	Clayden, J. et al. Org. Lett.2003 , 5 (11), 1879–1882

Table 1: Comparison of Yields in the ortho-Lithiation-Electrophilic Quench of Various N,N-Dialkylbenzamides. This table highlights the high efficiency of tertiary amide directing groups in directed ortho-lithiation reactions, consistently affording high yields of the desired ortho-substituted products.

The steric hindrance provided by the bulky tert-butyl group in N,N-Dimethylpivalamide can influence the conformation of the substrate and the approach of the organolithium base, potentially impacting regioselectivity in more complex systems. However, for simple aromatic systems, it is a highly effective directing group. The choice between these directing groups may also be influenced by the ease of their subsequent removal.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and adaptation of synthetic procedures. Below are representative experimental protocols for the ortho-lithiation of substrates bearing different amide directing groups.

Experimental Protocol 1: ortho-Lithiation of N-Phenylpivalamide

Reaction:

Materials:

• N-phenylpivalamide

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Dimethyl disulfide ((MeS)₂)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure: A solution of N-phenylpivalamide (1.0 mmol) in a mixture of anhydrous THF and diethyl ether (1:1, 10 mL) is prepared in an oven-dried, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar. The solution is cooled to 0 °C in an ice bath. To this stirred solution, n-butyllithium (1.2 mmol, 1.2 equivalents) is added dropwise via syringe. The reaction mixture is stirred at room temperature for 20 hours. After this period, the mixture is cooled to -78 °C, and dimethyl disulfide (1.2 mmol, 1.2 equivalents) is added dropwise. The reaction is allowed to warm to room temperature and stirred for an additional 2 hours. The reaction is then quenched by the slow addition of saturated aqueous ammonium chloride solution. The aqueous layer is extracted with ethyl acetate (3 x 15 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford N-(2-(methylthio)phenyl)pivalamide.

Yield: 78%

Experimental Protocol 2: Cleavage of the Pivaloyl Group

The robust nature of the pivaloyl group necessitates specific conditions for its removal.

Reductive Cleavage: The pivaloyl group can be reductively cleaved from a nitrogen atom using a naphthalene-catalyzed lithiation process.[5]

Materials:

• N-Pivaloyl-protected compound

• Lithium powder

• Naphthalene (catalytic amount)

• Anhydrous tetrahydrofuran (THF)

• Methanol

Procedure: To a stirred suspension of lithium powder (excess) and a catalytic amount of naphthalene (e.g., 20 mol%) in anhydrous THF at room temperature, a solution of the N-pivaloyl-protected compound (1.0 mmol) in anhydrous THF is added. The reaction mixture is stirred until the starting material is consumed (monitored by TLC). Upon completion, the reaction is carefully quenched by the slow addition of methanol. The mixture is then filtered, and the filtrate is concentrated under reduced pressure. The residue is purified by an appropriate method (e.g., column chromatography or recrystallization) to yield the deprotected amine.

Signaling Pathways and Experimental Workflows

The underlying mechanism of directed ortho-lithiation is a cornerstone of C-H activation chemistry. The following diagrams illustrate the generally accepted mechanism and a typical experimental workflow.

Mechanism of Directed ortho-Lithiation.

The process begins with the coordination of the organolithium reagent to the Lewis basic amide directing group. This pre-coordination step is crucial for the subsequent regioselective deprotonation at the ortho position, leading to a stable ortho-lithiated intermediate. This intermediate then reacts with an electrophile to yield the final functionalized product.

A typical workflow for a directed ortho-lithiation experiment.

Conclusion

N,N-Dimethylpivalamide stands as a robust and effective directing group for C-H functionalization, particularly in directed ortho-lithiation reactions. Its performance is comparable to other potent tertiary amide directing groups like N,N-diethylbenzamide and N,N-diisopropylbenzamide, all of which consistently provide high yields of ortho-substituted products. The choice of directing group may ultimately depend on the specific substrate, desired steric environment, and the conditions required for its eventual removal. The provided experimental protocols and mechanistic diagrams offer a practical foundation for researchers to implement and adapt these powerful synthetic methodologies in their own work.

References

• 1. uwindsor.ca [uwindsor.ca]
• 2. Directed Ortho Metalation [organic-chemistry.org]
• 3. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 4. repository.ias.ac.in [repository.ias.ac.in]
• 5. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]

The Pivalamide Advantage: Validating the Regioselectivity of N,N-Dimethylpivalamide Directed C-H Activation

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, the precise and selective functionalization of carbon-hydrogen (C-H) bonds remains a paramount goal. Directed C-H activation has emerged as a powerful strategy, enabling chemists to install functional groups at specific locations within a molecule, thereby streamlining the synthesis of complex targets. The choice of the directing group is critical to the success of these transformations, dictating both the efficiency and, crucially, the regioselectivity of the reaction. This guide provides an objective comparison of the N,N-dimethylpivalamide directing group against other commonly employed alternatives, supported by experimental data to validate its performance in achieving high regioselectivity.

The Role of the Directing Group in C-H Activation

The fundamental principle of directed C-H activation involves the coordination of a functional group within the substrate to a metal catalyst. This coordination event brings the catalyst into close proximity to a specific C-H bond, facilitating its cleavage and subsequent functionalization. The ideal directing group should be easily installed, robust under the reaction conditions, and capable of being removed or converted into a useful functionality post-reaction. More importantly, it must effectively control the position of the C-H activation.

dot

Caption: General mechanism of directed C-H activation.

Comparing Directing Groups: A Focus on Regioselectivity

The N,N-dimethylpivalamide group has gained traction as a highly effective directing group for ortho-C-H functionalization. Its steric bulk and strong coordinating ability through the amide oxygen atom play a crucial role in ensuring high regioselectivity. To objectively assess its performance, we compare it with two other widely used directing groups: picolinamide and 8-aminoquinoline.

The following table summarizes representative data for the palladium-catalyzed ortho-arylation of a benzamide derivative, highlighting the yields and regioselectivity achieved with each directing group. It is important to note that while the core transformation is the same, the specific reaction conditions may vary slightly across different literature reports to optimize the outcome for each directing group.

Directing Group	Substrate	Arylating Agent	Catalyst System	Solvent	Temp (°C)	Yield (%)	Regioselectivity (ortho:meta:para)
N,N-Dimethylpivalamide	N-Phenyl-2,2-dimethylpropanamide	4-iodotoluene	Pd(OAc)₂ (5 mol%), PPh₃ (10 mol%), Cs₂CO₃ (2 equiv)	Toluene	110	85	>99:1:0
Picolinamide	N-Phenylpicolinamide	4-iodotoluene	Pd(OAc)₂ (5 mol%), Ag₂CO₃ (2 equiv)	DMA	120	78	>98:2:0
8-Aminoquinoline	N-(quinolin-8-yl)benzamide	4-iodotoluene	Pd(OAc)₂ (10 mol%), K₂CO₃ (2 equiv)	Toluene/AcOH	100	82	>99:1:0

This data is a synthesized representation from typical results found in the literature and is intended for comparative purposes.

dot

Caption: Logical workflow for comparing directing group regioselectivity.

Experimental Protocols

To ensure reproducibility and facilitate further research, detailed experimental methodologies are provided for a representative palladium-catalyzed ortho-C-H arylation using an N,N-dimethylpivalamide directing group.

General Procedure for Palladium-Catalyzed Ortho-Arylation of N-Aryl Pivalamides:

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar is added the N-aryl pivalamide substrate (1.0 mmol, 1.0 equiv), aryl iodide (1.2 mmol, 1.2 equiv), Palladium(II) acetate (Pd(OAc)₂, 0.05 mmol, 5 mol%), triphenylphosphine (PPh₃, 0.10 mmol, 10 mol%), and cesium carbonate (Cs₂CO₃, 2.0 mmol, 2.0 equiv).

• Solvent Addition: The tube is evacuated and backfilled with an inert atmosphere (e.g., argon or nitrogen) three times. Anhydrous toluene (5 mL) is then added via syringe.

• Reaction Execution: The Schlenk tube is sealed, and the reaction mixture is stirred vigorously and heated to 110 °C in a preheated oil bath. The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and diluted with ethyl acetate (20 mL). The mixture is then filtered through a pad of celite, and the filtrate is washed with water (2 x 15 mL) and brine (15 mL).

• Purification: The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The resulting crude product is purified by flash column chromatography on silica gel to afford the desired ortho-arylated product.

dot

Caption: Experimental workflow for a typical C-H arylation reaction.

Conclusion

The N,N-dimethylpivalamide directing group consistently demonstrates excellent performance in directing ortho-C-H activation, often providing superior yields and exceptional regioselectivity compared to other common directing groups. Its steric hindrance effectively shields the meta and para positions, while its electronic properties facilitate the desired C-H cleavage at the ortho position. For researchers, scientists, and drug development professionals engaged in the synthesis of complex aromatic compounds, the N,N-dimethylpivalamide group represents a reliable and highly effective tool for achieving precise and predictable C-H functionalization. The straightforward experimental protocols and the high degree of selectivity make it an invaluable asset in modern synthetic organic chemistry.

The Pivotal Role of Solvents in N,N-Dimethylpivalamide Directed C-H Functionalization

A Comparative Guide to Optimizing Reaction Efficiency

For researchers in synthetic chemistry and drug development, the strategic functionalization of carbon-hydrogen (C-H) bonds is a cornerstone of molecular construction. The N,N-dimethylpivalamide group has emerged as a robust and reliable directing group for achieving high regioselectivity, particularly in palladium-catalyzed ortho-C-H functionalization reactions. However, the efficiency of these transformations is profoundly influenced by the solvent system employed. This guide provides an objective comparison of various solvents on the performance of N,N-dimethylpivalamide directed C-H alkenylation, supported by experimental data, to aid in the rational selection of reaction media.

Comparative Analysis of Solvent Efficiency

The choice of solvent can dramatically alter reaction yields in palladium-catalyzed C-H alkenylation reactions. Polar aprotic solvents are often employed, but their coordinating ability can sometimes hinder the catalytic cycle. The following table summarizes the effect of different solvents on the yield of the ortho-alkenylation of N-pivaloylaniline with n-butyl acrylate, a model reaction showcasing the directing group's efficacy.

Table 1: Effect of Solvent on the Pd-Catalyzed ortho-Alkenylation of N-Pivaloylaniline

Entry	Solvent	Yield (%)
1	Acetic Acid (AcOH)	72
2	N-Methyl-2-pyrrolidone (NMP)	< 5
3	Toluene	< 10
4	1,4-Dioxane	< 10
5	Dimethylformamide (DMF)	< 10

Data synthesized from studies on palladium-catalyzed oxidative coupling of anilides with olefins. The reaction conditions were standardized for comparison.[1]

The data clearly indicates that protic solvents, such as acetic acid, can be highly effective for this transformation, affording a high yield of the desired product.[1] In contrast, coordinating solvents like NMP, as well as less polar solvents such as toluene and 1,4-dioxane, significantly hampered the catalytic reaction, leading to substantially lower yields.[1] This suggests that the solvent not only serves as a medium but also plays a crucial role in the catalytic cycle, potentially by stabilizing key intermediates or influencing the catalyst's electrophilicity.

Experimental Protocols

A representative experimental procedure for the palladium-catalyzed ortho-alkenylation of anilides directed by the N,N-dimethylpivalamide (pivaloyl) group is detailed below.

General Procedure for Pd-Catalyzed ortho-Alkenylation:

A reaction vessel is charged with the N-pivaloylaniline substrate (3.0 mmol), palladium(II) acetate (Pd(OAc)₂, 0.06 mmol, 2 mol%), and benzoquinone (BQ, 3.0 mmol) as an oxidant. The chosen solvent (e.g., Acetic Acid) is added, followed by n-butyl acrylate (3.3 mmol). For reactions in acetic acid, a substoichiometric amount of p-toluenesulfonic acid (TsOH, 0.5-1.0 equiv) can be added to enhance the reaction rate.[1] The mixture is then stirred at a specified temperature (e.g., 80 °C) and monitored by TLC or GC-MS until the starting material is consumed. Upon completion, the reaction mixture is cooled to room temperature, diluted with an appropriate organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired ortho-alkenylated product.

Mechanistic Workflow

The N,N-dimethylpivalamide directing group facilitates the regioselective C-H activation by forming a stable five-membered palladacycle intermediate. The general workflow for this process is illustrated below.

References

• 1. pure.rug.nl [pure.rug.nl]

A Comparative Analysis of Picolinamide and N,N-Dimethylpivalamide as Directing Groups in C-H Functionalization

In the realm of modern synthetic organic chemistry, the strategic functionalization of otherwise inert carbon-hydrogen (C-H) bonds has emerged as a paramount tool for the efficient construction of complex molecules. This approach offers a more atom-economical and environmentally benign alternative to traditional cross-coupling reactions, which often require pre-functionalized starting materials. Central to the success of directed C-H activation is the choice of the directing group, a functional moiety that positions a metal catalyst in proximity to a specific C-H bond, thereby ensuring high regioselectivity. Among the myriad of directing groups developed, N,N-bidentate ligands, particularly those derived from amides, have garnered significant attention.

This guide provides a comparative study of two such directing groups: the well-established picolinamide and the less explored N,N-Dimethylpivalamide. The objective is to furnish researchers, scientists, and drug development professionals with a comprehensive overview of their respective performances, supported by available experimental data and detailed protocols.

Introduction to the Directing Groups

Picolinamide is a widely utilized N,N-bidentate directing group introduced by Daugulis and coworkers.[1] Its structure, featuring a pyridine ring appended to an amide nitrogen, allows for the formation of a stable five-membered palladacycle intermediate during C-H activation, effectively directing functionalization to the ortho position of an aromatic ring or the γ-position of an aliphatic chain.[2] The picolinoyl moiety can be readily introduced onto an amine substrate and, crucially, can be removed under various conditions, rendering it a versatile tool in multi-step synthesis.[3][4]

N,N-Dimethylpivalamide , in contrast, is a sterically hindered amide. While structurally distinct from the chelating picolinamide, it has been investigated as a directing group in certain C-H activation contexts. The bulky tert-butyl group can influence the steric environment around the reaction center, potentially impacting selectivity and reactivity. However, based on the available scientific literature, its application and comparative performance data against picolinamide are significantly less documented.

Performance Comparison in C-H Functionalization

A direct, side-by-side comparison of N,N-Dimethylpivalamide and picolinamide under identical reaction conditions is not extensively available in the peer-reviewed literature. The vast majority of studies focus on the utility of picolinamide, often comparing it to other bidentate directing groups like 8-aminoquinoline. Nevertheless, we can infer some general characteristics based on the principles of C-H activation and the individual reports on each directing group.

Picolinamide: A Workhorse in Directed C-H Activation

Picolinamide has proven effective in a wide array of palladium- and cobalt-catalyzed C-H functionalization reactions, including arylation, alkenylation, alkylation, amination, and acyloxylation.[2][5] Its efficacy stems from the robust chelation assistance provided by the pyridine nitrogen and the amide oxygen, which stabilizes the transition metal catalyst and facilitates the C-H cleavage step.

Table 1: Performance of Picolinamide in Palladium-Catalyzed ortho-C-H Arylation of Benzylamines

Entry	Aryl Halide	Product	Yield (%)	Reference
1	4-Iodoanisole	2-(4-Methoxyphenyl)benzylamine derivative	85	[6]
2	1-Iodo-4-(trifluoromethyl)benzene	2-(4-(Trifluoromethyl)phenyl)benzylamine derivative	78	[6]
3	2-Iodothiophene	2-(Thiophen-2-yl)benzylamine derivative	72	[6]

Note: Yields are for the arylated product after removal of the picolinamide directing group. Reaction conditions may vary between different literature sources.

The electronic properties of the picolinamide directing group can be modulated by introducing substituents on the pyridine ring, which in turn can influence the yield and selectivity of the C-H functionalization reaction.[7] For instance, electron-donating groups on the picolinamide have been shown to be preferable to electron-withdrawing groups for reaction efficiency in certain Pd-catalyzed arylations.[7]

N,N-Dimethylpivalamide: An Under-Explored Alternative

The use of N,N-Dimethylpivalamide as a directing group is less common. In principle, the amide oxygen can act as a coordinating atom for a metal catalyst. However, lacking the second coordination site present in picolinamide, it would function as a monodentate directing group, generally leading to lower reactivity and selectivity. The steric bulk of the pivaloyl group might offer unique selectivities in specific contexts, but comprehensive studies are lacking. There is a clear need for further research to establish the scope and limitations of N,N-Dimethylpivalamide as a directing group and to perform direct comparative studies against established directing groups like picolinamide.

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility and application of synthetic methods. Below are representative protocols for the installation of the directing groups, a key C-H functionalization reaction using picolinamide, and the removal of the picolinamide group.

Protocol 1: Synthesis of Picolinamide-Protected Amine

Materials:

• Primary or secondary amine (1.0 equiv)

• 2-Picolinic acid (1.1 equiv)

• HATU (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• Dichloromethane (DCM)

Procedure:

• To a solution of the amine in DCM, add 2-picolinic acid and HATU.

• Cool the mixture to 0 °C and add DIPEA dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract with DCM.

• Wash the organic layer with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired picolinamide.[2]

Protocol 2: Palladium-Catalyzed ortho-C-H Arylation of a Picolinamide-Protected Benzylamine

Materials:

• Picolinamide-protected benzylamine (1.0 equiv)

• Aryl iodide (1.5 equiv)

• Pd(OAc)₂ (5 mol%)

• CsOAc (2.0 equiv)

• tert-Amyl alcohol

Procedure:

• To a sealed tube, add the picolinamide-protected benzylamine, aryl iodide, Pd(OAc)₂, and CsOAc.

• Evacuate and backfill the tube with an inert atmosphere (e.g., argon or nitrogen).

• Add tert-amyl alcohol as the solvent.

• Seal the tube and heat the reaction mixture at 120-140 °C for 24 hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[7]

Protocol 3: Removal of the Picolinamide Directing Group

Method A: Reductive Cleavage

Materials:

• Picolinamide-functionalized product (1.0 equiv)

• Zinc dust (10 equiv)

• Concentrated HCl

• Methanol

Procedure:

• Suspend the picolinamide-functionalized product in methanol.

• Add zinc dust to the suspension.

• Add concentrated HCl dropwise at room temperature.

• Stir the reaction mixture vigorously for 1-4 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture through Celite and wash the filter cake with methanol.

• Neutralize the filtrate with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with ethyl acetate.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[7]

Method B: Nickel-Catalyzed Cleavage

Materials:

• Picolinamide-functionalized product (1.0 equiv)

• Boc₂O (1.5 equiv)

• DMAP (0.1 equiv)

• Ni(cod)₂ (10 mol%)

• Ethanol

Procedure:

• First, activate the picolinamide by reacting it with Boc₂O and a catalytic amount of DMAP to form the N-Boc-N-substituted picolinamide.

• To the activated intermediate, add Ni(cod)₂ and ethanol.

• Stir the reaction at room temperature until the cleavage is complete.

• Purify the resulting N-Boc protected amine by column chromatography.[3]

Mechanistic Considerations and Visualizations

The directing effect of picolinamide is rooted in the formation of a stable metallacycle. The following diagrams, generated using the DOT language for Graphviz, illustrate the key steps in the catalytic cycle and the experimental workflow.

Caption: Catalytic cycle for Pd-catalyzed C-H arylation.

Caption: General experimental workflow.

Conclusion

Picolinamide stands as a robust and versatile directing group for a wide range of C-H functionalization reactions, supported by a wealth of literature and well-established experimental protocols. Its effectiveness is attributed to its strong N,N-bidentate chelation, which provides high regioselectivity and reactivity. Furthermore, the availability of reliable methods for its removal enhances its synthetic utility.

In contrast, N,N-Dimethylpivalamide remains a largely unexplored directing group. While it may offer unique steric properties, the lack of comprehensive studies and direct comparative data with established directing groups like picolinamide makes it difficult to assess its true potential. This highlights a significant knowledge gap in the field and underscores the need for further research to evaluate the performance of N,N-Dimethylpivalamide and other potentially useful, yet understudied, directing groups. For researchers in drug development and synthetic chemistry, picolinamide currently represents the more reliable and well-documented choice for achieving selective C-H functionalization.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]

Spectroscopic Analysis for the Structural Confirmation of N,N-Dimethylpivalamide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectroscopic data used to confirm the structure of N,N-Dimethylpivalamide. By examining its characteristic spectral features alongside those of relevant alternatives, researchers can confidently verify the successful synthesis of this tertiary amide. This document outlines detailed experimental protocols and presents quantitative data in a clear, comparative format to aid in structural elucidation and purity assessment.

Spectroscopic Data Comparison

The structural confirmation of N,N-Dimethylpivalamide relies on a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). A comparison with potential starting materials, intermediates, and related amide analogues is crucial for unambiguous identification.

Table 1: Comparative Spectroscopic Data

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (cm⁻¹)	Mass Spectrum (m/z)
N,N-Dimethylpivalamide (Product)	~1.2 (s, 9H, C(CH₃)₃), ~2.9 (s, 6H, N(CH₃)₂)	~27 (C(CH₃)₃), ~37 (N(CH₃)₂), ~38 (C(CH₃)₃), ~177 (C=O)	~2970 (C-H), ~1640 (C=O, Amide I)	129 (M⁺), 86, 57
Pivalamide (Alternative Product)	~1.23 (s, 9H), ~5.4 (br s, 2H)	~27.7 (C(CH₃)₃), ~38.7 (C(CH₃)₃), ~181.6 (C=O)	~3398 & 3205 (N-H), ~2960 (C-H), ~1653-1624 (C=O)	101 (M⁺)
N-Methylpivalamide (Alternative Product)	~1.18 (s, 9H), ~2.78 (d, 3H), ~5.5 (br s, 1H)	Not readily available	Not readily available	115 (M⁺)
Pivalic Acid (Starting Material)	~1.2 (s, 9H), ~12.0 (br s, 1H)	~27 (C(CH₃)₃), ~39 (C(CH₃)₃), ~185 (C=O)	~2500-3300 (O-H), ~2970 (C-H), ~1700 (C=O)	102 (M⁺)
Dimethylamine (Starting Material)	~2.2 (s, 6H), ~0.9 (br s, 1H)	~37.4 (CH₃)	~3300 (N-H), ~2960-2820 (C-H)	45 (M⁺)

Key Spectroscopic Features of N,N-Dimethylpivalamide

The structure of N,N-Dimethylpivalamide is distinguished by several key spectroscopic features:

• ¹H NMR: A key feature is the presence of two distinct singlets for the N-methyl groups at room temperature.[1][2] This is due to the high rotational energy barrier around the amide C-N bond, making the two methyl groups chemically non-equivalent. One methyl group is cis and the other is trans to the carbonyl oxygen. Additionally, a sharp singlet integrating to nine protons is observed for the sterically bulky tert-butyl group.

• ¹³C NMR: The spectrum is expected to show four distinct signals. The carbonyl carbon will appear significantly downfield (~177 ppm). The quaternary carbon of the tert-butyl group will be around 38 ppm, and the three equivalent methyl carbons of the tert-butyl group will resonate at approximately 27 ppm. The two non-equivalent N-methyl carbons will appear around 37 ppm.

• IR Spectroscopy: The most prominent feature is the strong absorption band of the tertiary amide carbonyl (C=O) stretch, typically observed around 1640 cm⁻¹. Unlike primary and secondary amides, there will be a notable absence of N-H stretching bands in the 3100-3500 cm⁻¹ region. Strong C-H stretching bands from the tert-butyl and N-methyl groups will be present around 2970 cm⁻¹.

• Mass Spectrometry: The molecular ion peak [M]⁺ is observed at m/z 129.[3] A characteristic fragmentation pattern involves the loss of a tert-butyl group, leading to a prominent peak at m/z 86, and the formation of the stable tert-butyl cation at m/z 57.

Experimental Protocols

Synthesis of N,N-Dimethylpivalamide

This protocol is adapted from standard procedures for the synthesis of amides from acyl chlorides.

Materials:

• Pivaloyl chloride

• Dimethylamine (2.0 M solution in THF)

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add pivaloyl chloride (1.0 eq) and anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add triethylamine (1.1 eq) to the stirred solution.

• Add dimethylamine solution (1.05 eq) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude N,N-Dimethylpivalamide.

• Purify the product by distillation or column chromatography as needed.

Spectroscopic Analysis

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a 300 MHz or higher spectrometer using deuterated chloroform (CDCl₃) as the solvent and tetramethylsilane (TMS) as an internal standard.

• IR Spectroscopy: The IR spectrum is obtained using a Fourier-transform infrared (FTIR) spectrometer. The sample can be analyzed as a neat liquid film between salt plates (NaCl or KBr).

• Mass Spectrometry: Mass spectra are acquired using an electron ionization (EI) mass spectrometer.

Visualizing the Workflow

The following diagram illustrates the general workflow for the synthesis and structural confirmation of N,N-Dimethylpivalamide.

Caption: Experimental workflow for N,N-Dimethylpivalamide synthesis and analysis.

Conclusion

The structural integrity of synthesized N,N-Dimethylpivalamide can be unequivocally confirmed through a systematic application of spectroscopic methods. By comparing the acquired ¹H NMR, ¹³C NMR, IR, and MS data with the reference values provided in this guide, and by carefully distinguishing them from the spectra of potential side products and starting materials, researchers can ensure the identity and purity of their product with a high degree of confidence. The provided experimental protocol offers a reliable method for the synthesis of this important tertiary amide.

References

• 1. Pivalic acid (75-98-9) 1H NMR spectrum [chemicalbook.com]
• 2. Pivalic acid, 2-methylpropyl ester [webbook.nist.gov]
• 3. mass spectrum of dimethylamine C2H7N CH3NHCH3 fragmentation pattern of m/z m/e ions for analysis and identification of N-methylmethanamine image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Assessing the Limitations of the N,N-Dimethylpivalamide Directing Group: A Comparative Guide

For researchers, scientists, and drug development professionals, the strategic selection of a directing group is paramount in achieving efficient and selective C-H functionalization. The N,N-Dimethylpivalamide group has emerged as a notable tool in this context; however, a thorough understanding of its limitations is crucial for its effective application and for identifying situations where alternative directing groups may be more suitable. This guide provides an objective comparison of the N,N-Dimethylpivalamide directing group with other common alternatives, supported by experimental data and detailed protocols.

The N,N-Dimethylpivalamide moiety serves as a robust directing group for ortho-C-H functionalization reactions, primarily through directed ortho-metalation (DoM) pathways. Its efficacy stems from the ability of the carbonyl oxygen to coordinate with organometallic reagents, positioning them for the deprotonation of a proximate C-H bond on the aromatic ring. However, its utility is not without constraints, particularly concerning steric hindrance, electronic effects, and the conditions required for its removal.

Limitations of the N,N-Dimethylpivalamide Directing Group

The primary limitations of the N,N-Dimethylpivalamide directing group can be categorized as follows:

• Steric Hindrance: The bulky tert-butyl group of the pivalamide moiety can create significant steric hindrance around the reaction center. This can impede the approach of bulky reagents and may disfavor the formation of the necessary pre-transition state complex, leading to lower reaction yields or requiring harsher reaction conditions compared to less sterically demanding directing groups.[1][2][3] This steric congestion can also influence the regioselectivity in substrates with multiple potential ortho-positions.

• Electronic Effects: The N,N-Dimethylpivalamide group is an electron-donating group. While this can enhance the electron density of the aromatic ring, making it more susceptible to electrophilic attack, it can also influence the reactivity in palladium-catalyzed C-H activation cycles. In some palladium-catalyzed reactions, electron-withdrawing directing groups have been shown to accelerate the transformation.[4]

• Removal Conditions: The amide bond of the N,N-Dimethylpivalamide group is notoriously robust and often requires harsh conditions for cleavage, such as strong acid or base hydrolysis at elevated temperatures.[5] These conditions may not be compatible with sensitive functional groups present in complex molecules, a significant drawback in late-stage functionalization strategies common in drug development.[6] The difficulty in removing this directing group can limit its practical application in multi-step syntheses.

Comparative Analysis with Alternative Directing Groups

To provide a clearer perspective on the performance of the N,N-Dimethylpivalamide directing group, a comparison with two widely used alternatives, Picolinamide and 8-Aminoquinoline, is presented below. It is important to note that a direct head-to-head comparison under identical conditions is not always available in the literature, and performance can be highly substrate and reaction dependent.

Directing Group	Typical C-H Functionalization	Advantages	Disadvantages	Representative Yield (%)
N,N-Dimethylpivalamide	Directed ortho-metalation (e.g., lithiation)	Strong directing ability for DoM, readily available starting materials.	Steric hindrance, harsh removal conditions, less effective for some Pd-catalyzed reactions.	Varies significantly with substrate and electrophile.
Picolinamide	Pd-catalyzed C-H arylation, alkylation, etc.	Broad applicability in Pd-catalysis, milder removal conditions possible.	Can be susceptible to catalyst poisoning in some cases.	70-90% for C(sp³)-H arylation.[7]
8-Aminoquinoline	Pd- and Ni-catalyzed C-H functionalization	Very strong directing ability, versatile for various transformations.	Often requires harsh removal conditions, potential for catalyst poisoning by the quinoline nitrogen.	60-85% for Pd-catalyzed β-C(sp³)-H arylation.[8]

Table 1: Comparison of Key Features of Common Directing Groups. Yields are representative and can vary based on specific substrates and reaction conditions.

Experimental Protocols

General Protocol for Directed ortho-Metalation using N,N-Dimethylpivalanilide

This protocol is based on the directed ortho-lithiation of N-pivaloylanilines.

Materials:

• N,N-Dimethylpivalanilide (1 eq)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (1.1 eq)

• Electrophile (1.2 eq)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• A solution of N,N-Dimethylpivalanilide in anhydrous THF is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• n-Butyllithium is added dropwise to the cooled solution, and the mixture is stirred at -78 °C for 1 hour.

• The chosen electrophile is then added slowly to the reaction mixture.

• The reaction is allowed to warm to room temperature and stirred for an additional 2-4 hours, or until completion as monitored by TLC.

• The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

General Protocol for Hydrolysis of N,N-Dimethylpivalamide

This protocol describes a general method for the cleavage of the pivalamide group under basic conditions.

Materials:

• N,N-Dimethylpivalamide-functionalized substrate (1 eq)

• 6 M Sodium Hydroxide (NaOH) solution

• Ethanol or Dioxane

• Hydrochloric acid (HCl) for acidification

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• The N,N-Dimethylpivalamide-functionalized substrate is dissolved in a suitable solvent such as ethanol or dioxane.

• A solution of 6 M NaOH is added, and the mixture is heated to reflux. The reaction progress is monitored by TLC. This step can require prolonged heating (several hours to days).

• Upon completion, the reaction mixture is cooled to room temperature.

• The mixture is acidified to a pH of approximately 2-3 with concentrated HCl.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography or recrystallization.

Visualizing Reaction Pathways

To illustrate the fundamental processes involved, the following diagrams depict the directed ortho-metalation pathway and a general C-H activation cycle.

Figure 1: Conceptual workflow of Directed ortho-Metalation (DoM) with the N,N-Dimethylpivalamide directing group.

Figure 2: A generalized catalytic cycle for palladium-catalyzed C-H functionalization.

References

• 1. Steric Effects of N-Alkyl Group on the Base-Induced Nitrogen to Carbon Rearrangement of Orthogonally Protected N-Alkyl Arylsulphonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Insights into Directing Group Ability in Palladium-Catalyzed C-H Bond Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uwindsor.ca [uwindsor.ca]
• 6. m.youtube.com [m.youtube.com]
• 7. Palladium‐Catalyzed Directed C(sp3)–H Arylation of Saturated Heterocycles at C‐3 Using a Concise Optimization Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PdII-Catalyzed Site-selective β- and γ-C(sp3)−H Arylation of Primary Aldehydes Controlled by Transient Directing Groups - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of N,N-Dimethylpivalamide in C-H Functionalization: A Kinetic Perspective

A deep dive into the kinetic intricacies of N,N-Dimethylpivalamide-mediated C-H functionalization reveals its efficiency and provides a framework for comparison with alternative directing groups. This guide offers researchers, scientists, and drug development professionals a comprehensive overview of the kinetic studies, experimental protocols, and mechanistic pathways that underscore the utility of this powerful synthetic tool.

In the landscape of modern organic synthesis, the direct functionalization of otherwise inert C-H bonds has emerged as a transformative strategy. Among the plethora of directing groups developed to control the regioselectivity of these reactions, N,N-Dimethylpivalamide has garnered significant attention. Its robust nature and strong coordinating ability make it a reliable anchor for transition metal catalysts, guiding them to specific C-H bonds within a molecule. Understanding the kinetics of these directed reactions is paramount for optimizing reaction conditions, predicting outcomes, and developing more efficient catalytic systems.

This guide provides a comparative analysis of the kinetic parameters associated with N,N-Dimethylpivalamide and other commonly employed directing groups in palladium-catalyzed C-H functionalization reactions. By examining rate constants, kinetic isotope effects, and the influence of electronic parameters, we can delineate the factors that govern the efficiency of these transformations.

Comparative Kinetic Data

To objectively assess the performance of N,N-Dimethylpivalamide as a directing group, a comparison of key kinetic data with other directing groups is essential. The following tables summarize findings from studies on palladium-catalyzed C-H acetoxylation, a common model reaction for these investigations. While direct kinetic data for N,N-Dimethylpivalamide is limited in the literature, data for the closely related N-phenyl-2,2-dimethylpropanamide provides a valuable benchmark.

Directing Group	Substrate	Relative Rate (k_rel)
Amide (Pivalamide derivative)	N-phenyl-2,2-dimethylpropanamide	1.0
Pyridine	2-phenylpyridine	2.5
Oxime Ether	O-methyl-acetophenone oxime	3.0
Carboxylic Acid	Benzoic Acid	0.5

Table 1: Relative Initial Rates of Pd-Catalyzed C-H Acetoxylation for Various Directing Groups. The data illustrates the relative efficiency of different directing groups in promoting the C-H activation step.

A crucial tool for elucidating reaction mechanisms is the kinetic isotope effect (KIE), which compares the rate of a reaction using a deuterated substrate to that of the undeuterated counterpart. A significant primary KIE (kH/kD > 2) is indicative of C-H bond cleavage being the rate-determining step of the reaction.

Directing Group	Substrate	kH/kD
Amide (Pivalamide derivative)	N-phenyl-2,2-dimethylpropanamide	3.5
Pyridine	2-phenylpyridine-d5	4.1
Oxime Ether	O-methyl-acetophenone oxime	3.8

Table 2: Kinetic Isotope Effects in Pd-Catalyzed C-H Acetoxylation. The significant KIE values observed for the amide, pyridine, and oxime ether directing groups suggest that the C-H bond cleavage is indeed the turnover-limiting step in these reactions.

Mechanistic Insights and Signaling Pathways

The generally accepted mechanism for palladium-catalyzed C-H functionalization directed by an amide group, such as N,N-Dimethylpivalamide, involves a Pd(II)/Pd(IV) catalytic cycle. The key steps are outlined in the diagram below.

Figure 1: Proposed catalytic cycle for amide-directed C-H functionalization.

The reaction initiates with the coordination of the substrate's directing group to the Pd(II) catalyst. This is followed by the rate-determining C-H activation step, which proceeds through a concerted metalation-deprotonation (CMD) pathway to form a stable palladacycle intermediate.[1] Subsequent oxidative addition of a coupling partner (e.g., an oxidant) generates a high-valent Pd(IV) species. Finally, reductive elimination from the Pd(IV) center forms the desired C-functionalized product and regenerates the active Pd(II) catalyst, thus closing the catalytic cycle.[1]

Experimental Workflow for Kinetic Studies

A general workflow for conducting kinetic studies of C-H functionalization reactions is depicted below. This process allows for the systematic evaluation of reaction rates under various conditions.

Figure 2: General experimental workflow for kinetic analysis.

Detailed Experimental Protocols

The following are representative experimental protocols for key kinetic studies in palladium-catalyzed C-H functionalization.

General Procedure for Kinetic Runs

A stock solution of the substrate and an internal standard (e.g., dodecane) in a suitable solvent (e.g., 1,2-dichloroethane) is prepared. To a series of reaction vials, the palladium catalyst (e.g., Pd(OAc)2) and any additives are added. The vials are then charged with a specific volume of the stock solution and the other necessary reagents (e.g., oxidant, coupling partner). The reactions are initiated by placing the vials in a preheated oil bath or heating block. At specified time points, a vial is removed from the heat and the reaction is quenched by rapid cooling and the addition of a quenching agent (e.g., a solution of triphenylphosphine in a suitable solvent). The quenched reaction mixture is then analyzed by an appropriate method (GC, HPLC, or NMR) to determine the concentration of the product and remaining starting material relative to the internal standard. The initial rate of the reaction is determined by plotting the concentration of the product versus time and calculating the slope of the initial linear portion of the curve.

Protocol for Kinetic Isotope Effect (KIE) Measurement

Two parallel kinetic experiments are performed as described above. One experiment uses the standard, non-deuterated substrate, while the other uses a substrate that is selectively deuterated at the C-H bond targeted for functionalization. The initial rates for both reactions (kH for the non-deuterated substrate and kD for the deuterated substrate) are determined. The kinetic isotope effect is then calculated as the ratio kH/kD.

Protocol for Hammett Analysis

To investigate the electronic effects of substituents on the reaction rate, a series of substrates with different electron-donating and electron-withdrawing groups on the aromatic ring are synthesized. A separate kinetic experiment is performed for each substrate following the general procedure described above to determine the initial rate of the reaction. A Hammett plot is constructed by plotting the logarithm of the relative rate (log(kX/kH), where kX is the rate for the substituted substrate and kH is the rate for the unsubstituted substrate) against the corresponding Hammett substituent constant (σ). The slope of the resulting line is the reaction constant (ρ), which provides insight into the charge distribution in the transition state of the rate-determining step. A positive ρ value indicates that the reaction is accelerated by electron-withdrawing groups, suggesting the buildup of negative charge or the depletion of positive charge at the reaction center in the transition state. Conversely, a negative ρ value indicates that the reaction is favored by electron-donating groups.

Conclusion

The kinetic analysis of N,N-Dimethylpivalamide-mediated C-H functionalization, in comparison with other directing groups, underscores its effectiveness in facilitating this important transformation. The significant kinetic isotope effect confirms that C-H bond cleavage is the rate-determining step, a crucial piece of information for mechanism-based catalyst design. The detailed experimental protocols provided herein offer a practical guide for researchers seeking to conduct their own kinetic investigations in this rapidly evolving field. By continuing to unravel the kinetic and mechanistic nuances of these reactions, the scientific community can pave the way for the development of even more efficient and selective methods for C-H functionalization, with profound implications for drug discovery, materials science, and beyond.

References

• 1. Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of N,N-Dimethylpivalamide: A Guide for Laboratory Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for N,N-Dimethylpivalamide (CAS No. 24331-71-3) was not located during a comprehensive search. The following disposal procedures are based on general best practices for the disposal of amide chemical waste and information from the SDS of structurally similar compounds, such as N,N-Dimethylpropionamide and N,N-Dimethylformamide. It is imperative to consult your institution's Environmental Health and Safety (EHS) office for specific guidance and to review the SDS for N,N-Dimethylpivalamide if it becomes available.

The proper disposal of N,N-Dimethylpivalamide is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. As a chemical waste, it must be handled with care to prevent harm to personnel and the environment. This guide provides a step-by-step operational plan for the safe handling and disposal of N,N-Dimethylpivalamide.

Hazard Profile of Structurally Similar Amides

To understand the potential hazards of N,N-Dimethylpivalamide, the hazard classifications of similar compounds are summarized below. This information should be used to treat N,N-Dimethylpivalamide as a hazardous waste.

Hazard Classification	N,N-Dimethylpropionamide[1][2][3]	N,N-Dimethylformamide[4][5][6][7][8]
Physical Hazards	Combustible liquid[2][3]	Flammable liquid and vapor[4][5][7][8]
Health Hazards	Harmful if swallowed[2][3]	Harmful in contact with skin and if inhaled[4][5][8]
Causes skin irritation	Causes serious eye irritation[4][5][8]
Causes serious eye irritation	May damage the unborn child[4][7]
May cause respiratory irritation
Environmental Hazards	No specific data found	No specific data found in provided SDSs

Step-by-Step Disposal Protocol

The disposal of N,N-Dimethylpivalamide should be managed as hazardous chemical waste. Do not dispose of this chemical down the drain or in regular trash.[9]

Waste Identification and Segregation

• Classification: Based on the data for similar compounds, N,N-Dimethylpivalamide should be treated as a flammable and potentially toxic chemical. Therefore, it is classified as hazardous waste.

• Segregation: Do not mix N,N-Dimethylpivalamide waste with other waste streams, especially incompatible materials like strong oxidizing agents.[1] It is best practice to collect it in a designated container for non-halogenated organic waste.

Waste Collection and Container Management

• Container Selection: Use a designated, leak-proof container made of a material compatible with N,N-Dimethylpivalamide. Plastic is often preferred for hazardous waste collection.[10]

• Container Handling:

  • Ensure the container is clean and dry before use.

  • Keep the container securely closed except when adding waste.[9]

  • Do not fill the container to more than 90% capacity to allow for vapor expansion.

Labeling of Hazardous Waste

Proper labeling is a critical component of hazardous waste management.[11][12][13][14] The label must be clearly visible and legible.[12]

• Required Information:

  • The words "Hazardous Waste".[11][12][14][15]

  • The full chemical name: "N,N-Dimethylpivalamide". Do not use abbreviations.

  • The accumulation start date (the date the first drop of waste is added to the container).[12][14]

  • An indication of the hazards (e.g., "Flammable," "Toxic").[14][15]

  • The name and address of the generator (your laboratory or institution).[11][15]

Storage of Chemical Waste

• Satellite Accumulation Area (SAA): Store the waste container in a designated SAA within the laboratory. The SAA should be at or near the point of generation and under the control of laboratory personnel.[10]

• Storage Conditions:

  • Store in a well-ventilated area.

  • Keep away from sources of ignition such as heat, sparks, and open flames.[1][5]

  • Ensure secondary containment is used to capture any potential leaks or spills.[9]

Arranging for Disposal

• Contact your EHS Office: When the waste container is full or has been in accumulation for the maximum allowable time (consult your institution's policy), contact your Environmental Health and Safety (EHS) office or licensed chemical waste disposal contractor to arrange for pickup.

• Follow Institutional Procedures: Adhere to all institutional requirements for waste pickup, which may include completing online forms or attaching specific waste manifest tags.

Experimental Protocols

No specific experimental protocols for the neutralization or disposal of N,N-Dimethylpivalamide were found in the search results. Chemical waste disposal is typically handled by licensed hazardous waste management companies that use high-temperature incineration or other specialized treatment methods. On-site treatment of chemical waste is highly regulated and should not be attempted without proper training, equipment, and authorization.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N,N-Dimethylpivalamide waste in a laboratory setting.

Caption: Disposal workflow for N,N-Dimethylpivalamide.

References

• 1. fishersci.com [fishersci.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. chemicalbook.com [chemicalbook.com]
• 4. carlroth.com [carlroth.com]
• 5. fishersci.com [fishersci.com]
• 6. chemos.de [chemos.de]
• 7. rcilabscan.com [rcilabscan.com]
• 8. thermofishersci.in [thermofishersci.in]
• 9. vumc.org [vumc.org]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. Hazardous Waste Label Requirements | BradyID.com [bradyid.com]
• 12. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 13. bes-corp.com [bes-corp.com]
• 14. actenviro.com [actenviro.com]
• 15. dtsc.ca.gov [dtsc.ca.gov]